Nonyl Acetate

• CAS: 143-13-5

Core Science & Biosynthesis

Nonyl Acetate physical properties for research applications

An In-depth Technical Guide to the Physical Properties of Nonyl Acetate for Research Applications

For researchers, scientists, and professionals in drug development, a thorough understanding of the physical properties of chemical compounds is paramount for predictable and reproducible results. This guide provides a detailed overview of the core physical properties of nonyl acetate, complete with experimental protocols for their determination and a visualization of a key synthetic pathway.

Core Physical and Chemical Properties

Nonyl acetate is the ester formed from nonan-1-ol and acetic acid. It is a colorless liquid with a characteristic fruity, floral odor.[1][2][3] It is primarily used in the flavor and fragrance industries.[4][5]

Table 1: Chemical Identifiers for Nonyl Acetate

Identifier	Value
IUPAC Name	nonyl acetate
Synonyms	Acetic acid, nonyl ester; n-Nonyl acetate; Pelargonyl acetate
CAS Number	143-13-5[1]
Molecular Formula	C₁₁H₂₂O₂[1]
Molecular Weight	186.29 g/mol [1]
SMILES	CCCCCCCCCOC(=O)C[1]
InChI	InChI=1S/C11H22O2/c1-3-4-5-6-7-8-9-10-13-11(2)12/h3-10H2,1-2H3[1]

Table 2: Quantitative Physical Properties of Nonyl Acetate

Property	Value
Boiling Point	212 °C at 760 mmHg[6][7][8]
Melting Point	-26 °C[1][6]
Density	0.864 g/mL at 25 °C[6][8]
Refractive Index (n20/D)	1.424[6][8]
Vapor Pressure	0.197 mmHg at 25 °C (estimated)[7]
Flash Point	> 100 °C (> 212 °F)[7]
Water Solubility	Insoluble[1][6]
Solubility in Organic Solvents	Soluble in alcohol and ether[1][9]

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of liquid organic compounds like nonyl acetate.

Boiling Point Determination (Capillary Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[10]

Methodology:

• A small amount of nonyl acetate is placed in a small test tube or fusion tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

• The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level with the sample.

• The assembly is heated slowly and uniformly in a heating bath (e.g., a Thiele tube or an aluminum block).[2][7]

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heat source is removed, and the apparatus is allowed to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[2][11]

Melting Point Determination (Capillary Method)

For substances that are solid at or near room temperature, the melting point is a crucial indicator of purity.[12] Since nonyl acetate is a liquid at room temperature, this protocol is for general guidance.

Methodology:

• A small amount of the finely powdered solid sample is packed into a capillary tube sealed at one end.

• The capillary tube is attached to a thermometer.

• The assembly is placed in a heating bath (e.g., Thiele tube or a melting point apparatus).[13][14]

• The sample is heated slowly and evenly.

• The melting point range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample is liquid.[15]

Density Determination (Volumetric Method)

Density is the mass per unit volume of a substance.

Methodology:

• An empty, clean, and dry graduated cylinder is weighed on an analytical balance.

• A known volume of nonyl acetate (e.g., 10 mL) is carefully added to the graduated cylinder.

• The graduated cylinder containing the liquid is reweighed.

• The density is calculated by dividing the mass of the liquid (final mass - initial mass) by the volume of the liquid.[16][17][18]

Refractive Index Determination (Abbe Refractometer)

The refractive index measures how light bends as it passes through a substance and is a fundamental physical property for characterizing liquids.[9]

Methodology (ASTM D1218):

• The refractometer is calibrated using a standard liquid with a known refractive index.

• The prism surfaces of the Abbe refractometer are cleaned and dried.

• A few drops of nonyl acetate are placed on the lower prism.

• The prisms are closed and locked.

• The instrument is adjusted to bring the dividing line between the light and dark fields into sharp focus on the crosshairs of the eyepiece.

• The refractive index is read from the instrument's scale. The temperature should be controlled and recorded as the refractive index is temperature-dependent.[19][20][21]

Flash Point Determination (Pensky-Martens Closed Cup Tester)

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air near its surface.[8]

Methodology (ASTM D93):

• A brass test cup is filled with the nonyl acetate sample to a specified level.

• The cup is heated at a slow, constant rate while the sample is stirred.[6][8]

• An ignition source (a small flame) is periodically directed into the test cup.[22]

• The flash point is the lowest temperature at which the application of the ignition source causes the vapors above the liquid to ignite momentarily.[23]

Synthesis and Purification Workflow

Nonyl acetate is typically synthesized by the direct esterification of n-nonyl alcohol with acetic acid, often in the presence of an acid catalyst.[4][5]

Caption: Synthesis and purification workflow for nonyl acetate.

This guide provides foundational knowledge on the physical properties of nonyl acetate and the methodologies to verify them, serving as a valuable resource for researchers in various scientific disciplines.

References

• 1. store.astm.org [store.astm.org]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 3. scribd.com [scribd.com]
• 4. Nonyl acetate | 143-13-5 [chemicalbook.com]
• 5. glooshi.com [glooshi.com]
• 6. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 7. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 8. Flash Point Testing Methods | ASTM D56 | ASTM D93 | Dell Tech [delltech.com]
• 9. atslab.com [atslab.com]
• 10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 11. cdn.juniata.edu [cdn.juniata.edu]
• 12. chem.ucalgary.ca [chem.ucalgary.ca]
• 13. SSERC | Melting point determination [sserc.org.uk]
• 14. byjus.com [byjus.com]
• 15. cdn.juniata.edu [cdn.juniata.edu]
• 16. scribd.com [scribd.com]
• 17. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 18. wjec.co.uk [wjec.co.uk]
• 19. store.astm.org [store.astm.org]
• 20. store.astm.org [store.astm.org]
• 21. img.antpedia.com [img.antpedia.com]
• 22. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 23. precisionlubrication.com [precisionlubrication.com]

An In-depth Technical Guide to the Synthesis of Nonyl Acetate via Esterification of Nonyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of nonyl acetate through the Fischer esterification of nonyl alcohol. This document outlines the fundamental reaction, detailed experimental protocols, and key reaction parameters, offering valuable insights for professionals in research and development.

Introduction

Nonyl acetate is an organic ester with a characteristic fruity, floral aroma, finding applications in the fragrance, flavor, and pharmaceutical industries. Its synthesis is most commonly achieved through the Fischer esterification of nonyl alcohol with acetic acid, a reaction catalyzed by a strong acid. This guide will delve into the specifics of this synthesis, providing a robust framework for its successful laboratory-scale production.

The Fischer Esterification Reaction

The synthesis of nonyl acetate from nonyl alcohol and acetic acid is a reversible reaction, as depicted below. To drive the equilibrium towards the formation of the ester, it is common practice to use an excess of one of the reactants, typically the less expensive one, or to remove water as it is formed.

Reaction Scheme:

Strong acids such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TSA) are typically employed as catalysts to accelerate the reaction rate.

Experimental Protocols

This section provides a detailed methodology for the synthesis of nonyl acetate, including reaction setup, workup, and purification.

Materials and Equipment

• Reactants: Nonyl alcohol, Glacial acetic acid

• Catalyst: Concentrated sulfuric acid (H₂SO₄) or p-Toluenesulfonic acid (p-TSA)

• Solvents & Reagents for Workup: Diethyl ether (or other suitable organic solvent), Saturated sodium bicarbonate solution (NaHCO₃), Brine (saturated NaCl solution), Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Equipment: Round-bottom flask, Reflux condenser, Heating mantle with magnetic stirrer, Separatory funnel, Beakers, Erlenmeyer flasks, Rotary evaporator, Distillation apparatus.

Reaction Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine nonyl alcohol and an excess of glacial acetic acid (typically 1.5 to 3 equivalents).

• Catalyst Addition: Carefully add the acid catalyst to the reaction mixture. For sulfuric acid, a catalytic amount (e.g., 1-2% of the molar amount of the limiting reagent) is sufficient. For p-TSA, a slightly larger quantity may be used.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. The reaction is typically refluxed for several hours. The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Cooling: Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

Workup and Purification

• Quenching: Carefully pour the cooled reaction mixture into a separatory funnel containing a saturated solution of sodium bicarbonate. This will neutralize the acidic catalyst and any unreacted acetic acid. Caution: Carbon dioxide gas will be evolved, so vent the separatory funnel frequently.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether.

• Washing: Wash the combined organic extracts sequentially with saturated sodium bicarbonate solution and then with brine to remove any remaining impurities.

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator.

• Distillation: The crude nonyl acetate can be further purified by fractional distillation under reduced pressure to obtain the final product with high purity.

Data Presentation: Reaction Parameters and Yields

The yield of nonyl acetate is influenced by several factors, including the molar ratio of reactants, catalyst loading, reaction temperature, and reaction time. The following tables summarize typical reaction conditions and expected yields based on analogous esterification reactions.

Parameter	Value
Reactants	Nonyl Alcohol, Acetic Acid
Catalyst	Sulfuric Acid (H₂SO₄)
Molar Ratio (Alcohol:Acid)	1:1.5 to 1:3
Catalyst Loading	1-5 mol% (relative to the limiting reagent)
Temperature	Reflux temperature of the reaction mixture
Reaction Time	2-8 hours
Typical Yield	70-90%

Table 1: Typical Reaction Conditions for the Synthesis of Nonyl Acetate using Sulfuric Acid Catalyst.

Parameter	Value
Reactants	Nonyl Alcohol, Acetic Acid
Catalyst	p-Toluenesulfonic Acid (p-TSA)
Molar Ratio (Alcohol:Acid)	1:1.5 to 1:2
Catalyst Loading	5-10 mol% (relative to the limiting reagent)
Temperature	Reflux temperature of the reaction mixture
Reaction Time	4-12 hours
Typical Yield	65-85%

Table 2: Typical Reaction Conditions for the Synthesis of Nonyl Acetate using p-Toluenesulfonic Acid Catalyst.

Mandatory Visualizations

Reaction Mechanism Pathway

The following diagram illustrates the acid-catalyzed Fischer esterification mechanism for the synthesis of nonyl acetate.

Fischer Esterification Mechanism

Experimental Workflow

The diagram below outlines the key stages in the synthesis and purification of nonyl acetate.

Experimental Workflow for Nonyl Acetate Synthesis

Conclusion

The synthesis of nonyl acetate via Fischer esterification of nonyl alcohol is a robust and well-established method. By carefully controlling the reaction conditions, particularly the molar ratio of reactants and the catalyst concentration, high yields of the desired ester can be achieved. The detailed experimental protocol and workflow provided in this guide serve as a valuable resource for researchers and professionals engaged in organic synthesis and drug development, enabling the efficient and reproducible preparation of nonyl acetate.

The Occurrence of Nonyl Acetate in Nature: A Technical Guide for Researchers

For correspondence: --INVALID-LINK--

Abstract

Nonyl acetate, a carboxylate ester recognized for its characteristic fruity and floral aroma, is a naturally occurring volatile organic compound found in a variety of plant species. This technical guide provides an in-depth overview of the natural occurrence of nonyl acetate in fruits and essential oils, designed for researchers, scientists, and professionals in the fields of drug development, food science, and fragrance chemistry. This document synthesizes quantitative data, details common experimental protocols for extraction and analysis, and illustrates the biosynthetic pathway and analytical workflows.

Introduction

Nonyl acetate (CH₃COO(CH₂)₈CH₃) is a significant contributor to the aromatic profile of many fruits and is a constituent of various essential oils. Its pleasant scent, often described as fruity, waxy, and reminiscent of pear and citrus, makes it a valuable compound in the flavor and fragrance industries. Understanding its natural distribution, concentration, and biosynthesis is crucial for applications ranging from the development of natural flavorings to its potential role in plant physiology and signaling. This guide aims to consolidate the current scientific knowledge on the natural occurrence of nonyl acetate, providing a valuable resource for the scientific community.

Natural Occurrence and Quantitative Data

Nonyl acetate has been identified in a diverse range of fruits and essential oils. The concentration of this ester can vary significantly depending on the species, cultivar, maturity, and environmental conditions.

Fruits

Nonyl acetate is a common volatile compound in several fruit species, contributing to their characteristic aroma. While its presence is widely reported, quantitative data is often limited to specific cultivars and studies.

Table 1: Quantitative Occurrence of Nonyl Acetate in Various Fruits

Fruit Species	Cultivar/Variety	Concentration	Analytical Method	Reference
Melon	Cucumis melo L.	Detected (not quantified)	HS-SPME-GC-MS	[1][2]
Apple	Malus domestica	Detected (not quantified)	HS-SPME-GC-MS	[3][4][5]
Pear	Pyrus spp.	Detected (not quantified)	GC-MS	[6]
Grape	Vitis vinifera	Detected (not quantified)	GC-MS	[7][8][9]

Note: While nonyl acetate is reported in these fruits, specific quantitative data remains scarce in the reviewed literature. The "Detected" status indicates its identification as a volatile component.

Essential Oils

Citrus essential oils are a notable source of nonyl acetate, where it contributes to the complexity of their fragrance.

Table 2: Quantitative Occurrence of Nonyl Acetate in Essential Oils

Essential Oil Source	Species	Concentration (% of total oil)	Analytical Method	Reference
Bergamot Peel	Citrus × bergamia	0.02 ± 0.00	GC-MS	[10]
Chinotto Peel	Citrus × myrtifolia	0.02 ± 0.00	GC-MS	[10]
Lemon Peel	Citrus limon	Not Detected	GC-MS	[10]

Experimental Protocols

The extraction and quantification of nonyl acetate from natural sources require precise and sensitive analytical techniques. The most common methods employed are Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) for fruit volatiles and Steam Distillation followed by GC-MS for essential oils.

Headspace Solid-Phase Microextraction (HS-SPME) for Fruit Volatiles

HS-SPME is a solvent-free extraction technique that is highly effective for the analysis of volatile and semi-volatile compounds in a sample's headspace.

Protocol: HS-SPME-GC-MS Analysis of Fruit Volatiles [11][12][13][14][15][16]

• Sample Preparation:

  • Homogenize a known weight (e.g., 5 g) of fresh fruit pulp in a sealed vial.

  • To enhance the release of volatiles, an internal standard (e.g., 4-methyl-2-pentanol) and a salt solution (e.g., 2.5 g NaCl) can be added.

• Headspace Extraction:

  • Place the vial in a temperature-controlled autosampler (e.g., 40-60°C).

  • Expose a conditioned SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the sample for a defined period (e.g., 30-60 minutes) with agitation.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Injector: Thermally desorb the extracted volatiles from the SPME fiber in the GC injector port (e.g., 250°C) in splitless mode.

  • Column: Separate the compounds on a suitable capillary column (e.g., DB-WAX, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Oven Temperature Program: A typical program starts at a low temperature (e.g., 40°C for 2 min), ramps up to a higher temperature (e.g., 230°C at 5°C/min), and holds for a few minutes.

  • Carrier Gas: Use high-purity helium at a constant flow rate (e.g., 1 mL/min).

  • Mass Spectrometer: Operate in electron ionization (EI) mode (e.g., at 70 eV) and scan a mass range of m/z 35-550.

• Quantification:

  • Identify nonyl acetate by comparing its mass spectrum and retention index with that of an authentic standard.

  • Quantify the concentration of nonyl acetate by creating a calibration curve with known concentrations of the standard.

Steam Distillation for Essential Oils

Steam distillation is a traditional and widely used method for extracting essential oils from plant materials.

Protocol: Steam Distillation of Citrus Peel Essential Oil [17][18][19][20][21]

• Material Preparation:

  • Finely chop or grind fresh citrus peels to increase the surface area for efficient oil extraction.

• Distillation:

  • Place the prepared peels in a distillation flask with water.

  • Heat the flask to generate steam, which will pass through the plant material, causing the volatile essential oils to vaporize.

  • The mixture of steam and essential oil vapor is then passed through a condenser to cool and liquefy.

• Separation:

  • Collect the condensate in a separating funnel.

  • The essential oil, being less dense and immiscible with water, will form a layer on top of the hydrosol (floral water).

  • Carefully separate the essential oil layer from the aqueous layer.

• Drying and Storage:

  • Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.

  • Store the essential oil in a sealed, dark glass vial at a low temperature to prevent degradation.

• GC-MS Analysis:

  • Dilute a small amount of the essential oil in a suitable solvent (e.g., hexane).

  • Analyze the diluted sample using GC-MS following a similar procedure as described in the HS-SPME protocol to identify and quantify nonyl acetate.

Biosynthesis and Experimental Workflows

The formation of nonyl acetate in plants is believed to follow the general pathway of ester biosynthesis, which involves the formation of an alcohol precursor and its subsequent esterification.

Biosynthesis of Nonyl Acetate

The biosynthesis of nonyl acetate likely involves two key stages:

• Formation of 1-Nonanol: The nine-carbon alcohol precursor, 1-nonanol, is likely derived from the fatty acid biosynthesis pathway. Fatty acids are synthesized in the plastids and can undergo chain shortening through β-oxidation to produce shorter-chain acyl-CoAs. These can then be reduced to aldehydes and further to alcohols by alcohol dehydrogenases.

• Esterification: The final step is the esterification of 1-nonanol with acetyl-CoA, a reaction catalyzed by a class of enzymes known as alcohol acyltransferases (AATs).[10][22][23][24][25] The activity of these enzymes is often correlated with the production of acetate esters during fruit ripening.

Biosynthesis of Nonyl Acetate

Experimental Workflow for Volatile Analysis

The general workflow for the analysis of nonyl acetate in fruits involves sample preparation, extraction, and instrumental analysis.

HS-SPME-GC-MS Workflow

Experimental Workflow for Essential Oil Analysis

The analysis of essential oils involves an initial extraction step, typically steam distillation, followed by chromatographic analysis.

References

• 1. Discrimination and Characterization of Volatile Flavor Compounds in Fresh Oriental Melon after Forchlorfenuron Application Using Electronic Nose (E-Nose) and Headspace-Gas Chromatography-Ion Mobility Spectrometry (HS-GC-IMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. GC-MS Metabolite and Transcriptome Analyses Reveal the Differences of Volatile Synthesis and Gene Expression Profiling between Two Apple Varieties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Grape contribution to wine aroma: production of hexyl acetate, octyl acetate, and benzyl acetate during yeast fermentation is dependent upon precursors in the must - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Composition of grape and wine from resistant vines varieties | OENO One [oeno-one.eu]
• 9. vitis-vea.de [vitis-vea.de]
• 10. Acetyl-coa: alcohol acetyltransferase activity and aroma formation in ripening melon fruits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 4.3. HS-SPME-GC-MS Analysis [bio-protocol.org]
• 12. 2.6. GC–MS Analysis of Volatile Compounds [bio-protocol.org]
• 13. HS-SPME-GC-MS detection of volatile compounds in Myrciaria jabuticaba Fruit [scielo.org.pe]
• 14. Identification of Volatiles in Tomato Fruit Using Headspace Solid-Phase-Micro-Extraction (HS-SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS) | Springer Nature Experiments [experiments.springernature.com]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | Integration of volatile and non-volatile metabolites and the transcriptome reveals the formation mechanisms of differential aroma compounds between Pyrus communis and Pyrus pyrifolia cultivars [frontiersin.org]
• 17. Making essential oil by steam distillation - Distillation Supplies [distillationsupplies.com]
• 18. engineering.iastate.edu [engineering.iastate.edu]
• 19. Innovation in a Continuous System of Distillation by Steam to Obtain Essential Oil from Persian Lime Juice (Citrus latifolia Tanaka) - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ijtra.com [ijtra.com]
• 21. researchgate.net [researchgate.net]
• 22. discovery.researcher.life [discovery.researcher.life]
• 23. Functional Characterization of Enzymes Forming Volatile Esters from Strawberry and Banana - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Frontiers | Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit [frontiersin.org]

Spectroscopic Data of Nonyl Acetate (CAS 143-13-5): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for nonyl acetate (CAS 143-13-5), a colorless liquid with a characteristic fruity odor. The following sections detail the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols for their acquisition.

Quantitative Spectroscopic Data

The spectroscopic data for nonyl acetate is summarized in the tables below, providing a clear reference for compound identification and characterization.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of nonyl acetate exhibits distinct signals corresponding to the different proton environments in the molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative to a tetramethylsilane (TMS) standard.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
CH₃-C=O	~2.05	Singlet	-	3H
-O-CH₂-	~4.06	Triplet	~6.7	2H
-O-CH₂-CH₂-	~1.62	Quintet	~6.8	2H
-(CH₂)₆-	~1.27	Multiplet	-	12H
CH₃-(CH₂)₇-	~0.88	Triplet	~6.8	3H

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum provides information on the carbon skeleton of nonyl acetate. The chemical shifts (δ) are reported in ppm relative to a TMS standard.[1]

Carbon Assignment	Chemical Shift (δ, ppm)
C=O	~171.1
-O-CH₂-	~64.6
-O-CH₂-CH₂-	~28.6
-(CH₂)₆-	~31.8, 29.4, 29.2, 25.9, 22.6
CH₃-C=O	~21.0
CH₃-(CH₂)₇-	~14.1

Infrared (IR) Spectroscopy

The IR spectrum of nonyl acetate shows characteristic absorption bands for the ester functional group.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~2925, ~2855	C-H stretch	Alkane
~1740	C=O stretch	Ester
~1240	C-O stretch (asymmetric)	Ester
~1040	C-O stretch (symmetric)	Ester

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum of nonyl acetate displays a characteristic fragmentation pattern.

m/z	Relative Intensity (%)	Fragment Ion
43	99.99	[CH₃CO]⁺
56	37.06	[C₄H₈]⁺
55	30.11	[C₄H₇]⁺
41	29.89	[C₃H₅]⁺
70	28.70	[C₅H₁₀]⁺

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of nonyl acetate.

Materials:

• Nonyl acetate (CAS 143-13-5)

• Deuterated chloroform (CDCl₃) with 0.03% (v/v) TMS

• 5 mm NMR tubes

• Pipettes

• Vortex mixer

Procedure:

• Sample Preparation: A solution of nonyl acetate is prepared by dissolving approximately 10-20 mg of the compound in 0.6-0.7 mL of CDCl₃ in a clean, dry vial. The solution is then transferred to a 5 mm NMR tube.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer is used for analysis.

• ¹H NMR Acquisition:

  • The spectrometer is locked onto the deuterium signal of the CDCl₃.

  • The magnetic field is shimmed to achieve optimal homogeneity.

  • A standard one-pulse sequence is used to acquire the ¹H NMR spectrum.

  • Key parameters include a spectral width of approximately 12 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

• ¹³C NMR Acquisition:

  • A proton-decoupled pulse sequence is used to acquire the ¹³C NMR spectrum.

  • Key parameters include a spectral width of approximately 220 ppm, a relaxation delay of 2-5 seconds, and a larger number of scans to compensate for the low natural abundance of ¹³C (typically 1024 or more scans).

• Data Processing: The resulting Free Induction Decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected. The chemical shifts are referenced to the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

Objective: To obtain the Fourier-transform infrared (FTIR) spectrum of neat nonyl acetate.

Materials:

• Nonyl acetate (CAS 143-13-5)

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory

• Solvent for cleaning (e.g., isopropanol or acetone)

• Lint-free wipes

Procedure:

• Background Spectrum: A background spectrum of the clean, empty ATR crystal is recorded. This will be subtracted from the sample spectrum to remove contributions from the instrument and ambient atmosphere.

• Sample Application: A small drop of neat nonyl acetate is placed directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Spectrum Acquisition: The FTIR spectrum is recorded, typically in the range of 4000-400 cm⁻¹. A sufficient number of scans (e.g., 16-32) are co-added to obtain a high-quality spectrum.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum. The resulting spectrum is displayed in terms of transmittance or absorbance.

• Cleaning: The ATR crystal is thoroughly cleaned with a suitable solvent and a lint-free wipe after the measurement.

Mass Spectrometry (MS)

Objective: To obtain the electron ionization (EI) mass spectrum of nonyl acetate.

Materials:

• Nonyl acetate (CAS 143-13-5)

• Gas chromatograph-mass spectrometer (GC-MS) system

• Helium (carrier gas)

• Microsyringe

Procedure:

• Sample Preparation: A dilute solution of nonyl acetate is prepared in a volatile solvent (e.g., dichloromethane or hexane).

• GC Separation:

  • A small volume (typically 1 µL) of the prepared solution is injected into the GC.

  • The sample is vaporized in the heated injection port and separated on a capillary column (e.g., a non-polar DB-5 or similar).

  • A suitable temperature program is used to elute the nonyl acetate.

• MS Detection:

  • As nonyl acetate elutes from the GC column, it enters the ion source of the mass spectrometer.

  • The molecules are ionized by a beam of electrons (typically at 70 eV).

  • The resulting molecular ion and fragment ions are separated by their mass-to-charge ratio (m/z) in the mass analyzer.

  • The detector records the abundance of each ion.

• Data Analysis: The mass spectrum is analyzed to identify the molecular ion and the major fragment ions. The fragmentation pattern is used to confirm the structure of the compound.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound such as nonyl acetate.

General workflow for the spectroscopic analysis of a chemical compound.

References

• 1. Page loading... [guidechem.com]

The Dual Role of Nonyl Acetate in Insect Chemical Ecology: A Technical Guide

Abstract

Nonyl acetate, a nine-carbon chain acetate ester, occupies a multifaceted role in the chemical ecology of insects. While initially identified as a component in the pheromone blend of certain lepidopteran species, its primary biological function appears to extend beyond simple intraspecific communication. This technical guide synthesizes the current understanding of nonyl acetate's biological activity, focusing on its role as both a potential modulator of pheromonal signaling and a notable insecticidal agent. Drawing upon available quantitative data from electrophysiological and behavioral assays, this document provides researchers, scientists, and drug development professionals with a comprehensive overview of its activity, detailed experimental protocols, and insights into the underlying biological pathways.

Introduction

Chemical communication is a cornerstone of insect survival and reproduction, governing behaviors from mating and aggregation to foraging and oviposition. Semiochemicals, the chemical messengers that mediate these interactions, are broadly classified as pheromones (intraspecific communication) and allelochemicals (interspecific communication). Acetate esters are a common class of compounds found in the pheromone blends of numerous insect species, particularly within the order Lepidoptera.

Nonyl acetate has been identified as a component in the volatile emissions of various insects and plants. While its role as a primary sex attractant pheromone is not well-supported by current literature, evidence suggests it may act as a behavioral antagonist or modulator in the pheromone communication of species such as the pea moth, Cydia nigricana. Furthermore, recent studies have highlighted the potent insecticidal properties of nonyl acetate against certain stored-product pests, opening avenues for its application in pest management strategies.

This guide provides an in-depth examination of the biological roles of nonyl acetate, presenting quantitative data, detailed experimental methodologies, and visual representations of relevant biological and experimental frameworks to facilitate further research and development.

Biological Roles of Nonyl Acetate

Modulator of Pheromonal Communication

While not a primary sex attractant, nonyl acetate has been implicated as a behavioral modulator in the chemical communication of the pea moth, Cydia nigricana. The primary sex pheromone of this species is (E,E)-8,10-dodecadien-1-yl acetate. The presence of other acetates, including nonyl acetate, in pheromone lures can influence the behavior of male moths, in some cases acting as inhibitors to the primary pheromone, thereby affecting mating success. This antagonistic or modulatory role is critical for maintaining species-specific signal integrity in a chemically noisy environment.

Insecticidal Activity

Nonyl acetate has demonstrated significant insecticidal effects against stored-product pests, most notably the rice weevil, Sitophilus oryzae. Its mode of action is likely related to disruption of cellular processes or neurotoxicity, although the precise mechanisms are still under investigation. This insecticidal activity presents a promising avenue for the development of novel, potentially bio-based, pest control agents.

Quantitative Data on Biological Activity

The following tables summarize the available quantitative data on the biological effects of nonyl acetate on insects.

Table 1: Insecticidal Efficacy of Nonyl Acetate against Sitophilus oryzae

Dose (µl/kg)	Exposure Time (Days)	Mortality Rate (%)
1000	5	5.2
4000	5	27.5
4000	21	78.8
Data from a study on the insecticidal effect of Nonyl Acetate against Sitophilus oryzae.[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific findings. This section outlines the protocols for key experiments used to assess the biological activity of nonyl acetate.

Insecticidal Bioassay Protocol (Sitophilus oryzae)

This protocol details the methodology for assessing the insecticidal activity of nonyl acetate against adult Sitophilus oryzae.[1]

• Insects: Mixed-sex adult Sitophilus oryzae are used.

• Test Substance: Nonyl acetate is applied to the food source (e.g., paddy rice).

• Procedure:

  • Prepare different doses of nonyl acetate (e.g., 1000, 2000, and 4000 µl/kg of food).

  • Place the required amount of food for each dose in a two-liter plastic bag.

  • Add the corresponding volume of nonyl acetate to the bag and shake for 5 minutes to ensure a homogenous mixture.

  • Place 10g of the treated food into 100ml plastic containers.

  • Cover the containers with tulle for ventilation.

  • Introduce 10 adult insects into each container.

  • The experiment is conducted using a completely randomized design with three replications.

  • Incubate the containers under controlled laboratory conditions.

  • Record the number of dead and live insects at specified time intervals (e.g., 3, 5, 7, 14, and 21 days) after application.

Caption: Workflow for the insecticidal bioassay of nonyl acetate.

Electroantennography (EAG) Protocol

EAG is an electrophysiological technique used to measure the summed electrical potential from an insect's antenna in response to an odor stimulus. This provides a measure of the sensitivity of the peripheral olfactory organs to a given compound.

• Preparation of the Insect:

  • An adult insect is immobilized, often by chilling.

  • The head is excised, and one antenna is carefully removed.

  • The distal tip of the antenna is cut to allow for electrical contact.

• Electrode Placement:

  • The base of the antenna is inserted into a glass capillary electrode filled with a saline solution (e.g., Ringer's solution), which serves as the reference electrode.

  • The cut distal tip of the antenna is brought into contact with a second glass capillary electrode, the recording electrode.

• Stimulus Delivery:

  • A continuous stream of humidified, purified air is passed over the antenna.

  • A defined volume of air containing the test odorant (nonyl acetate at a specific concentration) is injected into the continuous air stream for a short duration (e.g., 0.5 seconds).

• Data Recording:

  • The potential difference between the recording and reference electrodes is amplified and recorded.

  • The amplitude of the negative deflection (in millivolts) in response to the stimulus is measured as the EAG response.

References

• 1. researchgate.net [researchgate.net]

Nonyl Acetate: A Comprehensive Technical Guide for Flavor Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonyl acetate (C₁₁H₂₂O₂) is a volatile organic compound classified as an ester, playing a significant role in the flavor and fragrance industry. It is the acetate ester of nonan-1-ol and is recognized for its characteristic fruity, waxy, and slightly floral aroma.[1] This technical guide provides an in-depth overview of nonyl acetate's role in flavor chemistry, including its physicochemical properties, natural occurrence, sensory characteristics, synthesis, and analytical determination.

Physicochemical Properties

Nonyl acetate is a colorless liquid with a distinct odor profile.[2] Its physical and chemical characteristics are crucial for its application in flavor formulations, influencing its volatility, solubility, and stability.

Property	Value	Reference
Molecular Formula	C₁₁H₂₂O₂	[2]
Molecular Weight	186.29 g/mol	[2]
CAS Number	143-13-5	[2]
FEMA Number	2788	[2]
JECFA Number	131	[2]
Appearance	Colorless liquid	[2]
Odor Description	Fruity, waxy, sweet, green, with tropical and floral nuances. Some sources also describe a pungent, mushroom-like odor.	[1][2][3]
Boiling Point	212 °C at 760 mmHg	[2]
Melting Point	-26 °C	[2]
Density	0.864 g/mL at 25 °C	[3]
Refractive Index	1.422 - 1.426 at 20 °C	[2]
Solubility	Soluble in alcohol and ether; practically insoluble in water.	[2][3]
Vapor Pressure	0.197 mmHg at 25 °C (estimated)	[1]
LogP (o/w)	4.352 (estimated)	[1]
Regulatory Status	Generally Recognized as Safe (GRAS) by FEMA.	[4]

Sensory Profile and Thresholds

The sensory characteristics of nonyl acetate are a key aspect of its application in flavor chemistry. It imparts a unique combination of fruity and waxy notes.

Sensory Attribute	Description	Concentration	Reference
Odor Profile	Sweet, waxy, and fruity with a green, tropical fruit nuance.	100%	[1]
Floral, fruity (mushroom-gardenia) odor.	Diluted	[3]
Taste Profile	Fruity and waxy with a tropical fruit background.	20.00 ppm	[1]
Bitter taste.	Concentrated	[3]
Aroma Threshold	Detection: 57 to 600 ppb. Aroma characteristics at 1.0%: waxy citrus, earthy mushroom, creamy milk, estry with ripe apple pulp notes.
Taste Threshold	Taste characteristics at 5 ppm: waxy, stale milk, earthy mushroom, slightly metallic with cheesy nuances.	5 ppm

Natural Occurrence

Nonyl acetate is a natural constituent of various fruits and fermented beverages, contributing to their characteristic aroma profiles.

Food/Beverage	Reported Presence	Concentration Details	Reference
Citrus Fruits	Found in citrus peel oils and juices, including orange and lemon.	Powell Navel orange showed the highest levels of nonyl acetate among the studied varieties.	[5][6]
Apples	Present in various apple cultivars.	[6]
Pears	Naturally found in pears.
Grapes	Found in wine grapes.	[1][6]
Melon	Reported in melon.	[6]
Beer	Naturally occurs in beer.	Ester concentrations are influenced by fermentation conditions.	[6][7][8]
Cheese	Reported in Gruyere cheese.	[1]
Milk	Reported in milk.	[1]
Kumquats	Found in kumquat peel oil.	[1][6]

Biosynthesis of Nonyl Acetate in Plants

The formation of nonyl acetate in plants is a result of esterification, a process catalyzed by a class of enzymes known as alcohol acyltransferases (AATs). These enzymes facilitate the transfer of an acyl group from an acyl-CoA donor to an alcohol substrate. While the specific AAT responsible for nonyl acetate synthesis has not been definitively identified, the general pathway is understood. AATs exhibit broad substrate specificity, allowing them to produce a wide variety of esters.[9][10]

General biosynthetic pathway of nonyl acetate in plants.

Experimental Protocols

Synthesis of Nonyl Acetate via Fischer Esterification

The following is a generalized laboratory procedure for the synthesis of nonyl acetate based on the Fischer esterification of n-nonanol and acetic acid. This reaction is typically catalyzed by a strong acid.[11][12][13][14]

Materials:

• n-Nonanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (catalyst)

• Anhydrous Sodium Sulfate

• Saturated Sodium Bicarbonate Solution

• Saturated Sodium Chloride Solution (Brine)

• Diethyl Ether (or other suitable extraction solvent)

• Round-bottom flask, reflux condenser, separatory funnel, heating mantle, distillation apparatus.

Procedure:

• In a round-bottom flask, combine n-nonanol and a molar excess of glacial acetic acid.

• Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

• Assemble a reflux apparatus and heat the mixture to reflux for a specified period (e.g., 1-2 hours) to allow the esterification to proceed.

• After cooling, transfer the reaction mixture to a separatory funnel.

• Wash the mixture sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst and excess acetic acid), and finally with brine.

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Purify the crude nonyl acetate by distillation to obtain the final product.

Workflow for the synthesis of nonyl acetate.

Instrumental Analysis: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

HS-GC-MS is a standard technique for the analysis of volatile compounds like nonyl acetate in food and beverage matrices.[15][16][17][18]

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Headspace Autosampler

• GC Column: A non-polar or medium-polarity column (e.g., DB-5ms, HP-5ms) is typically suitable.

Sample Preparation (General Procedure for Fruit Juice):

• Place a known volume of the fruit juice sample into a headspace vial.[16]

• An internal standard may be added for quantification.[16]

• The vial is sealed and incubated at a specific temperature and time to allow volatile compounds to partition into the headspace.[5][16]

• A sample of the headspace gas is then automatically injected into the GC-MS for analysis.

GC-MS Parameters (Example):

• Injection Mode: Headspace

• Liner: Deactivated, suitable for headspace injections

• Carrier Gas: Helium at a constant flow rate

• Oven Temperature Program: A temperature gradient is used to separate the volatile compounds. For example, start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C).

• MS Ionization: Electron Ionization (EI) at 70 eV

• MS Scan Range: m/z 40-400 (or a range appropriate for the target analytes)

• Identification: Compounds are identified by comparing their mass spectra and retention times with those of authentic standards.

Sensory Evaluation

Sensory analysis is critical for understanding the flavor contribution of nonyl acetate. A trained sensory panel is typically used for descriptive analysis.[19][20][21][22][23]

Panelist Selection and Training:

• Panelists are screened for their sensory acuity and ability to describe aromas and tastes.

• Training involves familiarization with relevant aroma and taste standards, including a reference sample of nonyl acetate at various concentrations in a neutral base (e.g., water, deodorized oil).

Methodology (Descriptive Analysis):

• Sample Preparation: Prepare solutions of nonyl acetate at different concentrations in a suitable solvent (e.g., water with a small amount of ethanol to aid solubility). Samples of food products containing nonyl acetate would also be prepared.

• Presentation: Samples are presented to panelists in a controlled environment (sensory booths with controlled lighting and temperature). Samples are coded with random three-digit numbers.[20]

• Evaluation: Panelists evaluate the samples for various sensory attributes (e.g., fruity, waxy, green, sweet, bitter) and rate their intensity on a structured scale (e.g., a 15-cm line scale or a 9-point category scale).

• Data Analysis: The data from the panelists are collected and statistically analyzed to determine the sensory profile of nonyl acetate and its contribution to the overall flavor of a product.

Olfactory Perception

The perception of nonyl acetate, like other volatile compounds, is initiated by its interaction with olfactory receptors (ORs) in the nasal cavity. The human genome contains a large family of OR genes, and a specific odorant can activate a unique combination of these receptors, leading to a distinct odor perception. The process of identifying the specific ORs that respond to a particular ligand is known as "deorphanization."[24][25][26][27][28] To date, the specific olfactory receptor(s) that are activated by nonyl acetate have not been definitively identified in publicly available literature. The deorphanization of the vast number of human olfactory receptors is an ongoing area of research.

General pathway of olfactory signal transduction.

Conclusion

Nonyl acetate is a valuable volatile organic compound in flavor chemistry, contributing desirable fruity and waxy notes to a variety of food and beverage products. Its natural occurrence in fruits and fermented products underscores its importance in creating authentic and appealing flavor profiles. A thorough understanding of its physicochemical properties, sensory characteristics, and analytical methodologies is essential for its effective application by researchers and flavor chemists. Future research focused on identifying the specific alcohol acyltransferases involved in its biosynthesis and deorphanizing its corresponding olfactory receptors will further elucidate its role in flavor perception and potentially open new avenues for flavor creation and modulation.

References

• 1. nonyl acetate, 143-13-5 [thegoodscentscompany.com]
• 2. Nonyl Acetate | C11H22O2 | CID 8918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Nonyl acetate | 143-13-5 [chemicalbook.com]
• 4. ocw.mit.edu [ocw.mit.edu]
• 5. Comparative Analysis of the Volatile Fraction of Fruit Juice from Different Citrus Species | PLOS One [journals.plos.org]
• 6. Nonyl acetate | The Fragrance Conservatory [fragranceconservatory.com]
• 7. home.sandiego.edu [home.sandiego.edu]
• 8. Beer Molecules and Its Sensory and Biological Properties: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Alcohol acyltransferases for the biosynthesis of esters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. Fischer Esterification – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 12. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 13. community.wvu.edu [community.wvu.edu]
• 14. cerritos.edu [cerritos.edu]
• 15. scielo.br [scielo.br]
• 16. mdpi.com [mdpi.com]
• 17. syft.com [syft.com]
• 18. researchgate.net [researchgate.net]
• 19. pac.gr [pac.gr]
• 20. flavorsum.com [flavorsum.com]
• 21. Sensory assessment: How to implement flavour evaluation [everglowspirits.com]
• 22. agritrop.cirad.fr [agritrop.cirad.fr]
• 23. DLG Expert report 01/2017: Panel training on odour and aroma perception for sensory analysis [dlg.org]
• 24. The state of the art of odorant receptor deorphanization: A report from the orphanage - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Deorphanization and characterization of human olfactory receptors in heterologous cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Deorphanization of Olfactory Trace Amine-Associated Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Rapid Deorphanization of Human Olfactory Receptors in Yeast - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Nonyl Acetate: A Journey Through its Chemical History

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Nonyl acetate, a significant contributor to the fragrance and flavor industries, is an organic compound classified as an ester. Its characteristic fruity and floral aroma has made it a valuable ingredient in a wide array of consumer products. This technical guide delves into the historical discovery and synthesis of nonyl acetate, providing a comprehensive overview for researchers, scientists, and professionals in drug development. By examining its origins in the chemical literature, we can appreciate the evolution of its synthesis and characterization.

Discovery and First Mention in Literature

While the exact date and individual credited with the discovery of nonyl acetate remain elusive in readily available primary literature, secondary sources indicate its emergence in the late 1890s. This period was marked by systematic investigations into the reactions of alcohols and acids, laying the groundwork for the synthesis of numerous esters. The firm Schimmel & Co., a prominent player in the essential oils and synthetic perfumes industry at the time, is thought to have played a role in its early characterization and potential commercialization, though direct evidence from their semi-annual reports of that specific period is not definitively conclusive. The initial synthesis is understood to have been achieved through the direct esterification of n-nonyl alcohol with acetic acid.[1]

Physicochemical Properties

Early investigations into nonyl acetate focused on determining its fundamental physical and chemical properties. These characteristics are crucial for its application in various industries and for its identification and purification.

Property	Value	Reference
Molecular Formula	C₁₁H₂₂O₂	[1]
Molecular Weight	186.29 g/mol	[1]
Boiling Point	212 °C (lit.)	[1]
Density	0.864 g/mL at 25 °C (lit.)	[1]
Refractive Index	n20/D 1.424 (lit.)	[1]
Solubility	Practically insoluble in water; soluble in alcohol and miscible with oils.	[1]

Early Synthesis and Experimental Protocols

The primary method for the synthesis of nonyl acetate, established in its early history and still widely used today, is the Fischer esterification. This reaction involves the acid-catalyzed esterification of a carboxylic acid with an alcohol.

Fischer Esterification of Nonyl Alcohol and Acetic Acid

The synthesis of nonyl acetate is achieved by reacting n-nonyl alcohol with acetic acid in the presence of a strong acid catalyst, typically sulfuric acid or hydrochloric acid. The reaction is reversible and proceeds as follows:

Reaction:

CH₃(CH₂)₈OH + CH₃COOH ⇌ CH₃COO(CH₂)₈CH₃ + H₂O (n-Nonyl alcohol + Acetic acid ⇌ Nonyl acetate + Water)

To drive the equilibrium towards the formation of the ester, an excess of one of the reactants (usually the alcohol) is used, or the water formed during the reaction is removed by azeotropic distillation.

A detailed, generalized experimental protocol from the early 20th century would have likely involved the following steps:

• Reactant Mixture: A mixture of n-nonyl alcohol and a slight excess of glacial acetic acid was prepared in a round-bottom flask.

• Catalyst Addition: A small amount of a strong acid catalyst, such as concentrated sulfuric acid, was carefully added to the reaction mixture.

• Reflux: The mixture was heated under reflux for several hours to allow the esterification to proceed towards equilibrium. The reaction temperature would be maintained at the boiling point of the mixture.

• Neutralization: After cooling, the reaction mixture was washed with a solution of sodium bicarbonate to neutralize the excess acetic acid and the acid catalyst.

• Washing: The organic layer was then washed with water to remove any remaining salts and water-soluble impurities.

• Drying: The crude ester was dried over an anhydrous drying agent, such as anhydrous sodium sulfate or magnesium sulfate.

• Distillation: The final product, nonyl acetate, was purified by fractional distillation under reduced pressure to obtain a pure sample.

References

• 1. Nonyl acetate | 143-13-5 [chemicalbook.com]

An In-depth Technical Guide to the Isomers of Nonyl Acetate and Their Chemical Characteristics

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nonyl acetate, an ester with the chemical formula C₁₁H₂₂O₂, exists as a multitude of structural isomers, each possessing unique physicochemical properties and organoleptic profiles. This technical guide provides a comprehensive overview of the known isomers of nonyl acetate, detailing their chemical characteristics, synthesis, and analytical characterization. The information is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and other fields where a thorough understanding of these compounds is essential.

Introduction

Nonyl acetate isomers are primarily recognized for their applications in the flavor and fragrance industries, contributing a range of fruity, floral, and waxy notes to various consumer products.[1][2] Beyond these applications, the distinct chemical properties of each isomer warrant a deeper investigation for their potential use in other areas of chemical synthesis and as reference standards in analytical chemistry. This guide aims to consolidate the available scientific data on these isomers, presenting it in a structured and accessible format for a technical audience.

Structural Isomers of Nonyl Acetate

The term "nonyl acetate" can refer to numerous structural isomers, which arise from the different possible arrangements of the nine-carbon alkyl chain (nonyl group). These isomers can be broadly categorized as linear (n-nonyl acetate) and branched-chain nonyl acetates. The position of the acetate group along the nonyl chain further increases the number of possible isomers.

Herein, we focus on some of the most commonly cited isomers:

• n-Nonyl Acetate (1-Nonyl Acetate): The straight-chain isomer.

• sec-Nonyl Acetate Isomers: Including 2-nonyl acetate, 3-nonyl acetate, and 4-nonyl acetate, where the acetate group is attached to a secondary carbon.

• Branched-Chain Isomers: A vast number of isomers with various branching patterns in the nonyl group. A notable example is 3,5,5-trimethylhexyl acetate.

The structural differences between these isomers are illustrated in the diagram below.

Figure 1: Classification of Nonyl Acetate Isomers.

Physicochemical Properties

The structural variations among nonyl acetate isomers lead to significant differences in their physical and chemical properties. A summary of the available quantitative data is presented in the tables below for easy comparison.

Table 1: General and Physicochemical Properties of Nonyl Acetate Isomers

Property	n-Nonyl Acetate	3-Nonyl Acetate	3,5,5-Trimethylhexyl Acetate
CAS Number	143-13-5[3]	60826-15-5	58430-94-7[4]
Molecular Formula	C₁₁H₂₂O₂[3]	C₁₁H₂₂O₂	C₁₁H₂₂O₂[4]
Molecular Weight ( g/mol )	186.29[3]	186.29	186.29[4]
Appearance	Colorless liquid[3]	Colorless, clear liquid[5]	Colorless to almost colorless clear liquid[4]
Boiling Point (°C)	208-212	-	209[6]
Melting Point (°C)	-26[3]	-	-26 (estimate)[6]
Density (g/mL)	0.864 at 25°C[7]	0.854-0.864 at 25°C[5]	0.87[6]
Refractive Index (n20/D)	1.422-1.426[3]	1.416-1.423[5]	1.424[6]
Flash Point (°C)	>100[8]	82.78	79[6]
Solubility	Insoluble in water; soluble in alcohol and ether[3]	-	Low solubility in water; soluble in organic solvents[4]

Table 2: Odor and Flavor Profiles of Nonyl Acetate Isomers

Isomer	Odor Profile	Flavor Profile
n-Nonyl Acetate	Sweet, waxy, fruity with a green, tropical fruit nuance.[8] Pungent odor of mushrooms, resembles gardenias when diluted.	Fruity and waxy with a tropical fruit background at 20 ppm.[8]
3,5,5-Trimethylhexyl Acetate	Woody, fruity.[9] Soft, fruity, woody with a pleasing orris effect.[10]	Woody, fruity-floral, with lavender connotations.[10]

Experimental Protocols

Synthesis of Nonyl Acetate Isomers via Fischer-Speier Esterification

The most common method for synthesizing esters is the Fischer-Speier esterification, which involves the acid-catalyzed reaction between a carboxylic acid and an alcohol.[8] For the synthesis of nonyl acetate isomers, acetic acid is reacted with the corresponding nonanol isomer.

General Protocol:

• Reactants: To a round-bottom flask, add the respective nonanol isomer (1.0 equivalent) and an excess of glacial acetic acid (e.g., 3-5 equivalents).

• Catalyst: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).

• Reaction Setup: Equip the flask with a reflux condenser. To drive the equilibrium towards the product, a Dean-Stark apparatus can be used to remove the water formed during the reaction.

• Heating: Heat the reaction mixture to reflux for a period of 1-10 hours.[8] The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: After cooling, the reaction mixture is typically diluted with an organic solvent (e.g., diethyl ether or ethyl acetate) and washed with water, a saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Purification: The organic layer is dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude ester can be further purified by distillation.

The workflow for a typical Fischer-Speier esterification is depicted below.

Figure 2: General workflow for Fischer-Speier esterification.

Analytical Characterization

The identification and differentiation of nonyl acetate isomers are typically achieved through a combination of chromatographic and spectroscopic techniques.

4.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for separating and identifying volatile compounds like nonyl acetate isomers. The retention time in the gas chromatogram provides a preliminary identification, which is then confirmed by the mass spectrum. The fragmentation pattern in the mass spectrum is characteristic of the molecule's structure. However, due to the structural similarity of many isomers, complete separation can be challenging and may require high-resolution capillary columns and optimized temperature programs. The analysis of complex mixtures of isomers, such as those found in technical-grade nonylphenol (an analogous compound), often results in numerous co-eluting peaks, necessitating advanced techniques like GC-tandem mass spectrometry (GC-MS/MS) for improved resolution and structural assignment.[11]

General GC-MS Protocol Outline:

• Sample Preparation: Dilute the sample in a suitable solvent (e.g., hexane or dichloromethane).

• Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC.

• Separation: Use a capillary column (e.g., DB-5ms or equivalent) with a programmed temperature gradient to separate the isomers.

• Detection: The separated compounds are ionized (typically by electron ionization) and the resulting fragments are analyzed by the mass spectrometer.

• Data Analysis: Identify the isomers by comparing their retention times and mass spectra to those of known standards or by interpreting the fragmentation patterns.

The logical flow of isomer identification using GC-MS is shown below.

Figure 3: Logical flow of GC-MS analysis for isomer identification.

4.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton (¹H) and Carbon-13 (¹³C) NMR spectroscopy are invaluable for the structural elucidation of organic molecules. For nonyl acetate isomers, ¹H NMR provides information about the chemical environment of the different protons in the molecule. The chemical shifts, splitting patterns, and integration of the signals can be used to deduce the structure of the nonyl chain and the position of the acetate group. While ¹H NMR spectra are available for n-nonyl acetate, obtaining and interpreting the spectra for the numerous branched isomers can be complex.[12]

Conclusion

The isomers of nonyl acetate represent a diverse group of compounds with a range of chemical characteristics and potential applications. This guide has provided a consolidated overview of the available data on their physicochemical properties, synthesis, and analytical characterization. For researchers and professionals, a thorough understanding of these isomers is crucial for their effective utilization and for the development of new applications. Further research is warranted to fully characterize the vast number of branched-chain isomers and to develop more refined analytical methods for their separation and identification.

References

• 1. glooshi.com [glooshi.com]
• 2. Nonyl acetate | The Fragrance Conservatory [fragranceconservatory.com]
• 3. Nonyl Acetate | C11H22O2 | CID 8918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 58430-94-7: 3,5,5-Trimethylhexyl acetate | CymitQuimica [cymitquimica.com]
• 5. parchem.com [parchem.com]
• 6. echemi.com [echemi.com]
• 7. Nonyl acetate | 143-13-5 [chemicalbook.com]
• 8. nonyl acetate, 143-13-5 [thegoodscentscompany.com]
• 9. 3,5,5-TRIMETHYLHEXYL ACETATE | 58430-94-7 [chemicalbook.com]
• 10. nonisyl acetate, 58430-94-7 [thegoodscentscompany.com]
• 11. Identification of isomeric 4-nonylphenol structures by gas chromatography-tandem mass spectrometry combined with cluster analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Nonyl acetate(143-13-5) 1H NMR spectrum [chemicalbook.com]

Toxicological Profile and Safety Assessment of Nonyl Acetate: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the available toxicological data and safety profile of Nonyl Acetate (CAS No. 143-13-5). Nonyl Acetate is a colorless liquid with a characteristic fruity, floral odor, utilized as a fragrance and flavoring agent. This document synthesizes findings on its acute toxicity, skin and eye irritation, sensitization, genotoxicity, and repeated-dose toxicity. While data for some endpoints are limited, this guide consolidates existing knowledge to support safety and risk assessments. All quantitative data are presented in structured tables, and key experimental methodologies are detailed. Diagrams illustrating metabolic pathways and experimental workflows are provided to enhance understanding.

Chemical and Physical Properties

Nonyl Acetate is the acetate ester of nonan-1-ol. Its chemical and physical properties are summarized below.

Property	Value	Reference
Chemical Name	Nonyl Acetate	[1]
CAS Number	143-13-5	[1]
Molecular Formula	C11H22O2	[1]
Molecular Weight	186.29 g/mol	[1]
Appearance	Colorless liquid	[2]
Odor	Fruity, floral	[2][3]
Boiling Point	212 °C	[2]
Flash Point	67.2 °C	[4]
Solubility	Soluble in alcohol and ether; insoluble in water	[2]

Toxicological Data

Acute Toxicity

Nonyl Acetate exhibits a low order of acute toxicity based on oral and dermal studies in rats.

Table 1: Acute Toxicity of Nonyl Acetate

Test	Species	Route	LD50	Reference
Acute Oral Toxicity	Rat	Oral	> 5.0 g/kg	[4]
Acute Dermal Toxicity	Rat	Dermal	> 5.0 g/kg	[4]

A single high dose of Nonyl Acetate was administered orally to a group of rats. The animals were observed for mortality and clinical signs of toxicity over a 14-day period. The LD50 was determined to be greater than the highest dose tested.

Skin Corrosion/Irritation

Studies on the skin irritation potential of Nonyl Acetate have yielded mixed results, with some sources indicating it can be irritating to the skin.[4][5] However, a study on a similar compound following OECD Guideline 404 showed no irritation.[6]

Table 2: Skin Irritation Data

Test Substance	Species	Method	Results	Reference
Nonyl Acetate	Not specified	Not specified	Irritating to skin	[4][5]
Similar Compound	Rabbit	OECD 404	Non-irritant	[6]

The following workflow outlines the general procedure for an acute dermal irritation/corrosion study.

Caption: Workflow for an OECD 404 skin irritation study.

Eye Irritation

Similar to skin irritation, there are indications that Nonyl Acetate may be an eye irritant.[4][5] A study on a comparable substance following OECD Guideline 405 demonstrated reversible eye irritation.[7][8]

Table 3: Eye Irritation Data

Test Substance	Species	Method	Results	Reference
Nonyl Acetate	Not specified	Not specified	Irritating to eyes	[4][5]
Similar Compound	Rabbit	OECD 405	Reversible eye irritation	[7][8]

The general procedure for an acute eye irritation study is depicted below.

Caption: Workflow for an OECD 405 eye irritation study.

Skin Sensitization

A human study indicated that a 2% solution of Nonyl Acetate was not a sensitizer.[9] This suggests a low potential for skin sensitization at relevant concentrations.

Table 4: Skin Sensitization Data

Test	Species	Concentration	Results	Reference
Human Experience	Human	2% solution	No irritation or sensitization	[9]

The HRIPT is a common method to assess the skin sensitization potential in humans.

Caption: General workflow of a Human Repeat Insult Patch Test.

Genotoxicity

No specific genotoxicity data for Nonyl Acetate was identified in the reviewed literature. Safety data sheets for Nonyl Acetate and its isomers often state that no data is available for mutagenicity.[7] For structurally related alkyl acetates, the available data from Ames tests and other in vitro assays are generally negative.

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a substance.

Caption: Workflow of the Ames Test (OECD 471).

Repeated-Dose Toxicity

Specific repeated-dose toxicity studies for Nonyl Acetate were not found in the public domain. Safety data sheets indicate that no information is available.[7] Data on structurally similar long-chain alkyl acetates suggest a low order of systemic toxicity following repeated exposure.

This study provides information on the potential health hazards from repeated oral exposure over 28 days.

Caption: Workflow for a 28-day repeated dose toxicity study.

Metabolism and Toxicokinetics

Nonyl Acetate, being an ester, is expected to be readily hydrolyzed in the body by esterases to its constituent alcohol (nonan-1-ol) and acetic acid.[1] Both of these metabolites are endogenous or can be readily integrated into normal metabolic pathways. Acetic acid enters the Krebs cycle, while nonan-1-ol is likely oxidized to the corresponding carboxylic acid and further metabolized via fatty acid oxidation pathways.

Caption: Proposed metabolic pathway of Nonyl Acetate.

Safety Profile and Conclusion

Based on the available data, Nonyl Acetate has a low acute toxicity profile via both oral and dermal routes. While some data suggests a potential for skin and eye irritation, a 2% solution was found to be non-sensitizing in humans. There is a notable lack of publicly available data on the genotoxicity and repeated-dose toxicity of Nonyl Acetate. However, its expected rapid hydrolysis to endogenous or readily metabolizable substances suggests a low potential for systemic toxicity. For a more definitive safety assessment, further studies on genotoxicity and repeated-dose toxicity would be beneficial.

References

• 1. Nonyl Acetate | C11H22O2 | CID 8918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nonyl acetate | 143-13-5 [chemicalbook.com]
• 3. Nonyl acetate | The Fragrance Conservatory [fragranceconservatory.com]
• 4. chembk.com [chembk.com]
• 5. Page loading... [guidechem.com]
• 6. repeat-dose toxicity study: Topics by Science.gov [science.gov]
• 7. tcichemicals.com [tcichemicals.com]
• 8. vigon.com [vigon.com]
• 9. nonyl acetate, 143-13-5 [thegoodscentscompany.com]

Protocols & Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) analysis of Nonyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive methodology for the qualitative and quantitative analysis of Nonyl Acetate using Gas Chromatography-Mass Spectrometry (GC-MS). Nonyl Acetate (CAS No. 143-13-5) is an ester commonly used as a flavoring and fragrance agent. Accurate and reliable analytical methods are crucial for its identification and quantification in various matrices, including food products, cosmetics, and pharmaceutical formulations. This document provides a detailed experimental protocol, data presentation guidelines, and expected results for the GC-MS analysis of Nonyl Acetate.

Introduction

Nonyl Acetate is a fatty acid ester that contributes to the characteristic aroma of certain fruits and essential oils. Its detection and quantification are essential for quality control, authenticity assessment, and safety evaluation of various consumer products. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that offers high-resolution separation and definitive identification, making it the method of choice for analyzing volatile and semi-volatile compounds like Nonyl Acetate. This application note provides a robust protocol for the GC-MS analysis of Nonyl Acetate, suitable for implementation in research and quality control laboratories.

Experimental Protocols

Sample Preparation

The choice of sample preparation method depends on the matrix.

Protocol 1: Direct Dilution (for standards and simple matrices)

• Solvent Selection: Use a high-purity volatile organic solvent such as hexane, ethyl acetate, or dichloromethane.

• Stock Solution: Prepare a stock solution of Nonyl Acetate (e.g., 1000 µg/mL) by accurately weighing a known amount of pure standard and dissolving it in the chosen solvent.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution to create a calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL).

• Sample Preparation: Dilute the sample containing Nonyl Acetate with the appropriate solvent to bring the concentration within the calibration range.

• Final Step: Transfer the prepared standards and samples into 2 mL autosampler vials for GC-MS analysis.

Protocol 2: Liquid-Liquid Extraction (for aqueous matrices)

• Sample Collection: Place a known volume (e.g., 10 mL) of the aqueous sample into a separatory funnel.

• Solvent Addition: Add an equal volume of a water-immiscible organic solvent (e.g., hexane or dichloromethane).

• Extraction: Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

• Phase Separation: Allow the layers to separate completely.

• Collection: Collect the organic layer (bottom layer for dichloromethane, top layer for hexane).

• Drying: Pass the organic extract through anhydrous sodium sulfate to remove any residual water.

• Concentration: If necessary, concentrate the extract under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a known volume of a suitable solvent for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following parameters are provided as a guideline and may require optimization for different instruments.

Parameter	Value
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
GC Column	DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless (or split, depending on concentration)
Oven Temperature Program	Initial temperature of 60 °C, hold for 2 minutes, ramp at 10 °C/min to 280 °C, hold for 5 minutes.
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Scan Range	40-300 amu
Acquisition Mode	Full Scan for qualitative analysis, Selected Ion Monitoring (SIM) for quantitative analysis

Data Presentation

Quantitative Data Summary

Quantitative analysis of Nonyl Acetate should be performed using a calibration curve generated from the analysis of standard solutions. The following table summarizes the key quantitative parameters.

Parameter	Value
Compound	Nonyl Acetate
CAS Number	143-13-5
Molecular Formula	C₁₁H₂₂O₂
Molecular Weight	186.29 g/mol
Kovats Retention Index (Standard Non-Polar Column)	~1292[1]
Characteristic Mass Fragments (m/z)	43 (base peak), 56, 70, 84, 126[2]
Quantification Ion (SIM Mode)	m/z 43
Qualifier Ions (SIM Mode)	m/z 56, 70
Limit of Detection (LOD)	To be determined experimentally (typically in the low ng/mL range)
Limit of Quantification (LOQ)	To be determined experimentally (typically in the mid-to-high ng/mL range)

Note: Retention time and detection limits are instrument-dependent and should be determined experimentally.

Mandatory Visualizations

GC-MS Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of Nonyl Acetate.

Caption: Workflow for GC-MS analysis of Nonyl Acetate.

Mass Fragmentation Pathway of Nonyl Acetate

The following diagram illustrates the logical relationship of the primary mass fragmentation of Nonyl Acetate in an EI source.

Caption: Primary mass fragmentation of Nonyl Acetate.

Expected Results

A successful analysis will yield a symmetrical chromatographic peak for Nonyl Acetate at its characteristic retention time. The identity of the peak can be confirmed by comparing the acquired mass spectrum with a reference library spectrum. The mass spectrum of Nonyl Acetate is characterized by a base peak at m/z 43, corresponding to the acetyl cation ([CH₃CO]⁺), and other significant fragments at m/z 56, 70, 84, and 126.[2] For quantitative analysis, a linear calibration curve (R² > 0.99) should be obtained by plotting the peak area of the quantification ion against the concentration of the standards.

Conclusion

The GC-MS method described in this application note provides a reliable and robust protocol for the qualitative and quantitative analysis of Nonyl Acetate. The detailed experimental procedures and instrument parameters serve as a strong foundation for researchers, scientists, and drug development professionals to implement this method in their laboratories for routine analysis and research applications. Method validation, including the determination of linearity, accuracy, precision, LOD, and LOQ, should be performed to ensure the suitability of the method for its intended purpose.

References

• 1. Nonyl Acetate | C11H22O2 | CID 8918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ez.restek.com [ez.restek.com]

Application Notes and Protocols for the Characterization of Nonyl Acetate using Nuclear Magnetic Resonance (NMR) Spectroscopy

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation of organic molecules. It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. These application notes provide a comprehensive guide for the characterization of nonyl acetate using ¹H and ¹³C NMR spectroscopy, intended for researchers, scientists, and professionals in the field of drug development and chemical analysis.

Nonyl acetate (CH₃COOC₉H₁₉) is an ester known for its characteristic fruity aroma and is used as a flavoring and fragrance agent. Accurate structural confirmation and purity assessment are crucial for its application. This document outlines the expected NMR data, a detailed experimental protocol for data acquisition, and a workflow for the characterization process.

Data Presentation: ¹H and ¹³C NMR of Nonyl Acetate

The following tables summarize the expected chemical shifts (δ) and multiplicities for the ¹H and ¹³C NMR spectra of nonyl acetate, typically recorded in deuterated chloroform (CDCl₃).

Table 1: ¹H NMR Spectral Data for Nonyl Acetate in CDCl₃

Assignment	Chemical Shift (δ) [ppm]	Multiplicity	Integration	Coupling Constant (J) [Hz]
H-2'	~ 2.05	Singlet	3H	-
H-1	~ 4.06	Triplet	2H	~ 6.7
H-2	~ 1.62	Quintet	2H	~ 7.0
H-3 to H-8	~ 1.20 - 1.40	Multiplet	12H	-
H-9	~ 0.88	Triplet	3H	~ 6.8

Table 2: ¹³C NMR Spectral Data for Nonyl Acetate in CDCl₃

Assignment	Chemical Shift (δ) [ppm]
C-1' (C=O)	~ 171.1
C-1	~ 64.6
C-3 to C-8	~ 29.2 - 29.5
C-2	~ 28.6
C-7	~ 31.8
C-8	~ 22.7
C-2' (CH₃)	~ 21.0
C-9	~ 14.1

Experimental Protocols

This section details the methodology for acquiring high-quality ¹H and ¹³C NMR spectra of nonyl acetate.

1. Sample Preparation

• Materials:

  • Nonyl acetate sample

  • Deuterated chloroform (CDCl₃), NMR grade

  • NMR tube (5 mm diameter)

  • Pasteur pipette

  • Vial and cap

• Procedure:

  • Accurately weigh approximately 10-20 mg of the nonyl acetate sample into a clean, dry vial.

  • Using a Pasteur pipette, add approximately 0.6-0.7 mL of CDCl₃ to the vial.

  • Gently swirl the vial to ensure the sample is completely dissolved and the solution is homogeneous.

  • Transfer the solution into a clean, dry 5 mm NMR tube using a Pasteur pipette. The final liquid column height should be approximately 4-5 cm.

  • Cap the NMR tube securely.

2. NMR Data Acquisition

• Instrument: 400 MHz (or higher) NMR Spectrometer

• Software: Standard spectrometer control software (e.g., TopSpin, VnmrJ)

• ¹H NMR Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30') is typically sufficient.

  • Solvent: CDCl₃

  • Temperature: 298 K (25 °C)

  • Number of Scans (NS): 8 to 16 scans are generally adequate for a concentrated sample.

  • Relaxation Delay (D1): 1-2 seconds.

  • Acquisition Time (AQ): 2-4 seconds.

  • Spectral Width (SW): 0 to 12 ppm.

  • Referencing: The residual solvent peak of CDCl₃ (δ ≈ 7.26 ppm) can be used for referencing.

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30') is used.

  • Solvent: CDCl₃

  • Temperature: 298 K (25 °C)

  • Number of Scans (NS): 128 to 1024 scans, depending on the sample concentration and desired signal-to-noise ratio.

  • Relaxation Delay (D1): 2 seconds.

  • Acquisition Time (AQ): 1-2 seconds.

  • Spectral Width (SW): 0 to 220 ppm.

  • Referencing: The solvent peak of CDCl₃ (δ ≈ 77.16 ppm) is used for referencing.

3. Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the resulting spectrum to obtain a flat baseline.

• Perform baseline correction.

• Integrate the peaks in the ¹H NMR spectrum.

• Reference the spectra using the appropriate solvent peak.

• Analyze the chemical shifts, multiplicities, and integration values to confirm the structure of nonyl acetate.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the characterization of nonyl acetate using NMR spectroscopy.

Caption: Workflow for NMR characterization of nonyl acetate.

This diagram outlines the key stages from sample preparation through data acquisition, processing, and final structural analysis. Following this standardized protocol will ensure reproducible and high-quality NMR data for the reliable characterization of nonyl acetate.

Application Note: Quantification of Nonyl Acetate in Complex Matrices

Introduction

Nonyl acetate is a fatty acid acetate ester that contributes to the characteristic fruity and floral aroma of various foods and beverages, including fruits, wine, and honey. It is also utilized as a flavoring agent and in the formulation of fragrances. The accurate quantification of nonyl acetate in complex matrices is crucial for quality control, authenticity assessment, and research in food science, beverage production, and fragrance development. This application note provides detailed protocols for the quantification of nonyl acetate in complex matrices using Headspace-Solid Phase Microextraction (HS-SPME) followed by Gas Chromatography-Mass Spectrometry (GC-MS), as well as alternative sample preparation methods including Liquid-Liquid Extraction (LLE) and Dispersive Solid-Phase Extraction (d-SPE).

Analytical Method: Headspace-Solid Phase Microextraction (HS-SPME)-GC-MS

HS-SPME is a solvent-free, sensitive, and efficient technique for the extraction of volatile and semi-volatile compounds from various matrices. Coupled with GC-MS, it provides a powerful tool for the selective and sensitive quantification of nonyl acetate.

Quantitative Data Summary

The following table summarizes the typical quantitative performance parameters for the analysis of nonyl acetate using HS-SPME-GC-MS in a fruit juice matrix. These values are based on published data for similar esters and represent expected performance under optimized conditions.

Parameter	Typical Value Range
Limit of Detection (LOD)	0.1 - 1.0 µg/L
Limit of Quantification (LOQ)	0.5 - 5.0 µg/L
Linearity (R²)	≥ 0.99
Linear Range	1 - 500 µg/L
Recovery	85 - 110%
Precision (RSD)	< 15%

Experimental Protocols

Protocol 1: Quantification of Nonyl Acetate in Fruit Juice using HS-SPME-GC-MS

This protocol describes the analysis of nonyl acetate in a clear fruit juice sample.

1. Materials and Reagents

• Nonyl acetate standard (≥97% purity)

• Internal Standard (IS): e.g., Ethyl nonanoate or a suitable deuterated standard

• Sodium chloride (NaCl), analytical grade

• Deionized water

• Methanol, HPLC grade

• SPME fiber assembly: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended for broad volatile analysis.

• 20 mL headspace vials with PTFE/silicone septa

2. Standard Preparation

• Stock Standard Solution (1000 mg/L): Accurately weigh 10 mg of nonyl acetate and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the stock solution with deionized water to cover the expected concentration range in the samples (e.g., 1, 5, 10, 50, 100, 250, 500 µg/L).

• Internal Standard (IS) Stock Solution (100 mg/L): Prepare a stock solution of the chosen internal standard in methanol.

3. Sample Preparation

• Pipette 5 mL of the fruit juice sample into a 20 mL headspace vial.

• Add 1.5 g of NaCl to the vial to increase the ionic strength of the matrix and enhance the release of volatile compounds into the headspace.

• Spike the sample with the internal standard to a final concentration of 50 µg/L.

• Immediately seal the vial with a PTFE/silicone septum and cap.

4. HS-SPME Procedure

• Place the vial in the autosampler tray of the GC-MS system.

• Incubate the sample at 40°C for 15 minutes with agitation to allow for equilibration between the sample and the headspace.

• Expose the SPME fiber to the headspace of the vial for 30 minutes at 40°C to extract the volatile compounds.

• After extraction, retract the fiber and immediately introduce it into the GC injector for thermal desorption.

5. GC-MS Parameters

• Injector: Splitless mode, 250°C

• Carrier Gas: Helium, constant flow of 1.0 mL/min

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 min

  • Ramp: 5°C/min to 180°C

  • Ramp: 20°C/min to 250°C, hold for 5 min

• Mass Spectrometer:

  • Transfer Line Temperature: 250°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification. Monitor characteristic ions for nonyl acetate (e.g., m/z 43, 61, 70, 84, 115) and the internal standard.

6. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of nonyl acetate to the peak area of the internal standard against the concentration of the working standards.

• Quantify the concentration of nonyl acetate in the samples using the regression equation from the calibration curve.

Protocol 2: Liquid-Liquid Extraction (LLE) for Nonyl Acetate in Beverages

This protocol is suitable for samples with higher concentrations of nonyl acetate or when HS-SPME is not available.

1. Materials and Reagents

• Hexane, HPLC grade

• Sodium chloride (NaCl), analytical grade

• Anhydrous sodium sulfate (Na₂SO₄)

• Separatory funnel (250 mL)

• Centrifuge tubes (50 mL)

2. Procedure

• Measure 50 mL of the beverage sample into a 250 mL separatory funnel.

• Add 5 g of NaCl to the sample and shake to dissolve.

• Add 50 mL of hexane to the separatory funnel.

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate for 10 minutes.

• Drain the lower aqueous layer and collect the upper organic layer (hexane).

• Dry the hexane extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis by GC-MS using the parameters described in Protocol 1.

Protocol 3: Dispersive Solid-Phase Extraction (d-SPE) Cleanup

This protocol can be used as a cleanup step after LLE to remove interfering matrix components.

1. Materials and Reagents

• d-SPE sorbent: A combination of Primary Secondary Amine (PSA) to remove polar interferences and C18 to remove non-polar interferences is recommended.

• Magnesium sulfate (MgSO₄), anhydrous

• Centrifuge tubes (15 mL)

2. Procedure

• Transfer 1 mL of the hexane extract from the LLE procedure into a 15 mL centrifuge tube.

• Add 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18 sorbent.

• Vortex the tube for 1 minute.

• Centrifuge at 5000 rpm for 5 minutes.

• Carefully collect the supernatant (hexane extract) and transfer it to a GC vial for analysis.

Visualizations

Caption: Experimental workflow for HS-SPME-GC-MS analysis of nonyl acetate.

Caption: Workflow for LLE with optional d-SPE cleanup for nonyl acetate analysis.

Utilizing Nonyl Acetate as an Internal Standard in Chromatographic Analysis of Volatile and Semi-Volatile Compounds

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

In quantitative chromatographic analysis, precision and accuracy are paramount. The use of an internal standard (IS) is a widely accepted technique to correct for variations in sample preparation and instrumental analysis. An internal standard is a compound of known concentration that is added to a sample, standard, and blank. By comparing the analyte response to the internal standard response, variations in injection volume, solvent evaporation, and instrument response can be effectively normalized.

Nonyl acetate (C₁₁H₂₂O₂) is a suitable internal standard for the analysis of a variety of volatile and semi-volatile organic compounds, particularly esters, terpenes, and other flavor and fragrance compounds, by gas chromatography (GC). Its properties, including a boiling point of 212°C, moderate polarity, and good solubility in common organic solvents, make it an excellent choice for these applications.[1][2] This document provides detailed application notes and protocols for the use of nonyl acetate as an internal standard in GC analysis.

Physicochemical Properties of Nonyl Acetate

A thorough understanding of the physicochemical properties of nonyl acetate is crucial for its effective use as an internal standard.

Property	Value
Molecular Formula	C₁₁H₂₂O₂
Molecular Weight	186.29 g/mol
Boiling Point	212 °C
Density	0.864 g/mL at 25 °C
Solubility	Practically insoluble in water; soluble in alcohol and miscible with oils.
CAS Number	143-13-5

Data sourced from various chemical databases.

Principle of Internal Standard Method

The internal standard method relies on the consistent ratio of the analyte's response to the internal standard's response across all injections. The concentration of the analyte is determined by comparing the ratio of the analyte peak area to the internal standard peak area in the sample to the same ratio in a calibration standard of known concentration.

Experimental Protocols

The following protocols are generalized from methodologies reported in the scientific literature for the analysis of volatile compounds in various matrices.[3][4][5] Researchers should optimize these protocols for their specific application and instrumentation.

Preparation of Internal Standard Stock Solution

Objective: To prepare a concentrated stock solution of nonyl acetate that can be diluted for the preparation of working standards and for spiking samples.

Materials:

• Nonyl acetate (≥97% purity)

• Methylene chloride or hexane (High-purity, GC grade)

• Volumetric flasks (e.g., 10 mL, 100 mL)

• Analytical balance

• Micropipettes

Procedure:

• Accurately weigh a precise amount of nonyl acetate (e.g., 100 mg) into a 10 mL volumetric flask.

• Dissolve the nonyl acetate in a small amount of the chosen solvent (e.g., methylene chloride).

• Fill the volumetric flask to the mark with the solvent.

• Mix the solution thoroughly to ensure homogeneity. This creates a stock solution of, for example, 10 mg/mL.

• From this stock solution, a more dilute working internal standard solution can be prepared. For instance, a 10 ng/µL working solution can be prepared by appropriate serial dilutions.

Sample Preparation for Volatile Compound Analysis (Headspace Trapping)

Objective: To extract and concentrate volatile organic compounds from a solid or liquid matrix and add the internal standard. This protocol is adapted from methods used for analyzing volatiles in biological samples.[3][4]

Materials:

• Sample matrix (e.g., fruit tissue, plant leaves)

• Dynamic headspace trapping system

• SuperQ or equivalent adsorbent trap

• Methylene chloride or hexane (for elution)

• Nonyl acetate internal standard working solution (e.g., 10 ng/µL)

• GC vials

Procedure:

• Prepare the sample by slicing or homogenizing a known amount of the material (e.g., 100 g of fruit tissue).

• Place the prepared sample into the headspace collection chamber.

• Perform dynamic headspace trapping for a defined period (e.g., 1 hour) to collect volatiles onto the adsorbent trap.

• Elute the trapped volatiles from the adsorbent column with a small, precise volume of solvent (e.g., 150 µL of methylene chloride).

• Spike the eluted sample with a known amount of the nonyl acetate internal standard working solution. For example, add 5 µL of a 10 ng/µL solution to achieve a final concentration of 50 ng in the sample.[6]

• Transfer the final solution to a GC vial for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate, identify, and quantify the volatile compounds in the prepared sample. The following conditions are a general starting point and should be optimized.

Instrumentation:

• Gas chromatograph coupled with a Mass Spectrometer (GC-MS)

• Capillary column: A non-polar column such as a DB-5 or HP-5MS (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness) is often suitable.[3][4][5]

GC Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2-5 minutes.

  • Ramp 1: Increase to 150 °C at a rate of 5 °C/min.

  • Hold at 150 °C for 1 minute.

  • Ramp 2: Increase to 250 °C at a rate of 20 °C/min.

  • Hold at 250 °C for a final period.

• Transfer Line Temperature: 250 °C

MS Conditions:

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Energy: 70 eV

• Scan Range: m/z 35-350

Data Presentation

Quantitative data should be presented in a clear and organized manner. The following table is an example of how to summarize the quantification of volatile compounds in a sample using nonyl acetate as an internal standard.

Table 1: Quantification of Volatile Compounds in Blueberry Samples.

Compound	Retention Time (min)	Analyte Peak Area	Internal Standard Peak Area (Nonyl Acetate)	Concentration (µg/g FW h⁻¹)
Linalool	15.8	1,250,000	2,500,000	0.50
α-Terpineol	16.5	875,000	2,500,000	0.35
Geraniol	18.2	625,000	2,500,000	0.25

Note: The concentrations are calculated based on a calibration curve and normalized to the fresh weight (FW) of the sample and the collection time.

Visualization of Experimental Workflow

The following diagrams illustrate the key workflows described in this application note.

Caption: Experimental workflow for volatile compound analysis.

Caption: Logic of the internal standard method.

References

• 1. mdpi.com [mdpi.com]
• 2. Dual-Ionization SPME-GC–HRMS Metabolomic Profiling of Broccoli Volatiles for the Construction of a Broccoli Metabolic Database - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. pnas.org [pnas.org]
• 5. The carboxylesterase AtCXE12 converts volatile (Z)-3-hexenyl acetate to (Z)-3-hexenol in Arabidopsis leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fungal phytopathogen modulates plant and insect responses to promote its dissemination - PMC [pmc.ncbi.nlm.nih.gov]

Application of Nonyl Acetate in the Synthesis of Fine Chemicals: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nonyl acetate is a fatty acid ester primarily recognized for its characteristic fruity and floral aroma, leading to its widespread use in the fragrance and flavor industries.[1] Beyond its sensory applications, nonyl acetate serves as a versatile, albeit specialized, intermediate in the synthesis of various fine chemicals. Its ester functionality allows it to undergo transformations such as hydrolysis and transesterification, providing pathways to other valuable compounds. This document provides detailed application notes and experimental protocols for the synthesis of nonyl acetate and its subsequent use as a building block in organic synthesis, including its role as an insect pheromone.

Introduction to Nonyl Acetate

Nonyl acetate (CH₃COO(CH₂)₈CH₃) is the acetate ester of n-nonanol.[2] It is a colorless liquid with a characteristic odor often described as floral, fruity, and waxy.[3] While its primary commercial application is as a fragrance and flavor agent, its chemical structure offers potential for synthetic transformations.[4] The ester linkage can be cleaved to yield n-nonanol, a C9 building block, or undergo transesterification to produce other nonyl esters. Furthermore, nonyl acetate has been identified as a female sex pheromone in certain insects, such as the pea moth (Cydia nigricana), highlighting its role in chemical ecology and potential for use in pest management strategies.[3]

Synthesis of Nonyl Acetate

The industrial synthesis of nonyl acetate is typically achieved through the direct esterification of n-nonanol with acetic acid or by transesterification.[2] Enzymatic methods are also gaining prominence due to their sustainability and high selectivity.

Fischer Esterification of n-Nonanol

This classic method involves the reaction of n-nonanol with acetic acid in the presence of an acid catalyst.

Experimental Protocol:

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add n-nonanol (1 molar equivalent), glacial acetic acid (1.5 molar equivalents), and a catalytic amount of sulfuric acid (e.g., 0.5 mol%). A non-polar solvent that forms an azeotrope with water, such as toluene or hexane, should be added to facilitate the removal of water.

• Reaction: Heat the mixture to reflux. The water produced during the reaction will be removed as an azeotrope and collected in the Dean-Stark trap.

• Monitoring: Monitor the progress of the reaction by tracking the amount of water collected or by using analytical techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to neutralize the acid catalyst and excess acetic acid) and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure. The crude nonyl acetate can be purified by fractional distillation to yield the final product.

Logical Relationship for Fischer Esterification

Caption: Workflow for the synthesis of nonyl acetate via Fischer esterification.

Enzymatic Transesterification

Enzymatic synthesis offers a greener alternative, often proceeding under milder conditions with high selectivity. Lipases are commonly employed for this transformation.

Experimental Protocol:

• Reaction Setup: In a temperature-controlled shaker flask, combine n-nonanol (1 molar equivalent) and an acyl donor such as vinyl acetate or ethyl acetate (1.5-3 molar equivalents).

• Enzyme Addition: Add an immobilized lipase (e.g., Novozym 435, 5-10% w/w of the substrates). The reaction is often performed in a solvent-free system.

• Reaction: Incubate the mixture at a controlled temperature (typically 40-60 °C) with constant agitation (e.g., 200 rpm).

• Monitoring: Monitor the reaction progress by GC analysis of aliquots taken at regular intervals.

• Work-up and Purification: Once equilibrium is reached or the desired conversion is achieved, separate the immobilized enzyme by filtration for potential reuse. The excess acyl donor and the product can be separated by vacuum distillation.

Parameter	Fischer Esterification	Enzymatic Transesterification
Catalyst	Sulfuric Acid, p-TSA	Immobilized Lipase (e.g., Novozym 435)
Temperature	High (Reflux)	Mild (40-60 °C)
Solvent	Toluene, Hexane	Often solvent-free
Byproducts	Water	Alcohol from acyl donor (e.g., ethanol)
Yield	Generally high (>90%)	Variable, can be high with optimization
Selectivity	Good	Excellent

Application of Nonyl Acetate in Fine Chemical Synthesis

While primarily a fragrance and flavor compound, nonyl acetate can serve as a starting material for other fine chemicals through reactions involving its ester functionality.

Hydrolysis to n-Nonanol

The hydrolysis of nonyl acetate provides a straightforward route to n-nonanol, a C9 alcohol that is a precursor to various other fine chemicals.

Experimental Protocol (Base-Catalyzed Hydrolysis):

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve nonyl acetate (1 molar equivalent) in a suitable solvent like ethanol.

• Reagent Addition: Add an aqueous solution of a strong base, such as sodium hydroxide or potassium hydroxide (1.5 molar equivalents).

• Reaction: Heat the mixture to reflux.

• Monitoring: Monitor the disappearance of the starting material by TLC or GC.

• Work-up: After cooling, neutralize the reaction mixture with a dilute acid (e.g., HCl). Extract the product with an organic solvent (e.g., diethyl ether).

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and purify by distillation to obtain n-nonanol.

Transesterification to Other Nonyl Esters

Nonyl acetate can be converted to other nonyl esters, such as nonyl propionate, through transesterification. These esters may have applications as specialty solvents, plasticizers, or in other fragrance compositions.

Experimental Protocol (Acid-Catalyzed Transesterification):

• Reaction Setup: Combine nonyl acetate (1 molar equivalent) with a large excess of the desired carboxylic acid (e.g., propionic acid, acting as both reactant and solvent).

• Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid.

• Reaction: Heat the mixture to reflux. To drive the equilibrium towards the product, the acetic acid formed can be removed by distillation if its boiling point is lower than the other components.

• Work-up and Purification: Follow a similar procedure to the Fischer esterification work-up, neutralizing the excess acid and purifying the resulting nonyl ester by distillation.

Synthetic Utility of Nonyl Acetate

Caption: Potential synthetic transformations of nonyl acetate.

Nonyl Acetate as an Insect Pheromone

Nonyl acetate is a component of the sex pheromone of the pea moth (Cydia nigricana).[3] This biological activity opens up applications in agriculture for pest monitoring and mating disruption. The synthesis of nonyl acetate for this purpose requires high purity to ensure biological activity. The protocols described in Section 2 are suitable for producing pheromone-grade nonyl acetate, with a particular emphasis on the purification step to remove any impurities that might inhibit its activity.

Conclusion

Nonyl acetate is a fine chemical with established applications in the flavor and fragrance industries. While not a widely used starting material for complex pharmaceutical synthesis, its ester functionality provides a handle for synthetic transformations such as hydrolysis and transesterification, making it a source of the C9 nonyl synthon. The protocols provided herein detail reliable methods for its synthesis and outline its potential for further chemical modification. Its role as an insect pheromone also underscores its importance in the development of eco-friendly agricultural solutions. Further research into the reactivity of nonyl acetate could expand its applications in the synthesis of other valuable fine chemicals.

References

• 1. researchgate.net [researchgate.net]
• 2. Nonyl acetate | 143-13-5 [chemicalbook.com]
• 3. nonyl acetate, 143-13-5 [thegoodscentscompany.com]
• 4. Ester - Wikipedia [en.wikipedia.org]

Nonyl Acetate as a Solvent: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonyl acetate, a fatty acid ester, is a colorless liquid with a characteristic fruity, floral odor.[1] It is widely recognized for its use as a fragrance and flavoring agent.[1] Beyond these applications, its properties as a solvent are utilized in industries such as paints, coatings, and adhesives.[2] Fatty acid esters, in general, are explored as greener alternatives to conventional organic solvents in various chemical processes, including biocatalysis.[3] This document aims to provide detailed application notes and protocols for the use of nonyl acetate as a solvent in specific organic reactions. However, a comprehensive review of publicly available scientific literature and patent databases reveals a significant gap in specific, quantitative data and detailed experimental protocols for organic reactions conducted in nonyl acetate as the primary solvent.

The majority of the available literature focuses on the synthesis of nonyl acetate and similar esters, rather than their application as a reaction medium for other chemical transformations.[3][4] While the general solvent properties of esters are known, specific examples with reaction yields, times, and detailed methodologies in nonyl acetate are not readily found.

This document will therefore summarize the known properties of nonyl acetate relevant to its potential as a solvent and, where specific data is unavailable, provide general protocols for reactions where fatty acid esters might be considered as alternative solvents.

Properties of Nonyl Acetate as a Solvent

A summary of the physical and chemical properties of nonyl acetate relevant to its use as a solvent is presented in Table 1.

Table 1: Physicochemical Properties of Nonyl Acetate

Property	Value	References
Molecular Formula	C₁₁H₂₂O₂	[1]
Molecular Weight	186.29 g/mol	[1]
Appearance	Colorless liquid	[1]
Odor	Fruity, floral	[1]
Boiling Point	212 °C	[4]
Melting Point	-26 °C	[1]
Density	0.864 g/mL at 25 °C	[4]
Solubility	Practically insoluble in water; soluble in alcohol, miscible with oils.	[4]
Flash Point	210 °F (98.9 °C)	[4]

Nonyl acetate's high boiling point makes it suitable for reactions requiring elevated temperatures. Its miscibility with oils and solubility in alcohols suggest its potential as a solvent for nonpolar to moderately polar reactants. Its insolubility in water is a key characteristic for reactions where water is a byproduct and needs to be removed, or for biphasic reaction systems.

Potential Applications in Organic Synthesis

While specific examples are scarce, based on the properties of fatty acid esters, nonyl acetate could potentially be used as a solvent in the following types of organic reactions:

• Esterification and Transesterification: As a non-polar solvent, it could serve as a medium for the synthesis of other esters, particularly those with high molecular weights. In lipase-catalyzed reactions, the choice of solvent is critical, and a hydrophobic solvent like nonyl acetate could be advantageous in shifting the reaction equilibrium towards synthesis over hydrolysis.[3]

• Biocatalysis: The use of enzymes in non-aqueous media is a growing field.[3] Fatty acid esters are considered biocompatible solvents that can maintain enzyme activity. Nonyl acetate could potentially be a suitable medium for lipase-catalyzed reactions, such as the synthesis of flavor esters or specialty lipids.

• Reactions Involving Non-Polar Substrates: For reactions where reactants have low solubility in polar solvents, nonyl acetate could provide a suitable non-polar environment.

Experimental Protocols (General)

Due to the lack of specific protocols for reactions in nonyl acetate, the following are generalized procedures for common reaction types where a high-boiling, non-polar solvent might be employed. These should be adapted and optimized for specific substrates and catalysts.

General Protocol for a Lipase-Catalyzed Esterification

This protocol describes a general procedure for the synthesis of an ester using a commercial immobilized lipase.

Materials:

• Carboxylic acid

• Alcohol

• Immobilized Lipase (e.g., Novozym 435)

• Nonyl Acetate (as solvent)

• Molecular sieves (optional, for water removal)

• Standard laboratory glassware

• Heating and stirring apparatus (e.g., magnetic stirrer with heating mantle)

• Analytical equipment for monitoring reaction progress (e.g., GC-MS, HPLC)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the carboxylic acid and the alcohol in a 1:1 to 1:3 molar ratio.

• Solvent Addition: Add nonyl acetate as the solvent. The volume should be sufficient to dissolve the reactants and allow for efficient stirring. A typical starting concentration would be 0.1 to 1 M of the limiting reactant.

• Enzyme Addition: Add the immobilized lipase. A typical loading is 1-10% by weight of the substrates.

• Water Removal (Optional): If water is a known inhibitor for the specific lipase or to drive the equilibrium, add activated molecular sieves (3Å or 4Å).

• Reaction Conditions: Heat the mixture to the desired temperature (typically 40-70 °C for lipases) with vigorous stirring.

• Monitoring: Monitor the reaction progress by taking small aliquots at regular intervals. The aliquots should be filtered to remove the enzyme before analysis by GC-MS or HPLC to determine the conversion of reactants and the yield of the product.

• Work-up: Once the reaction has reached completion (or equilibrium), cool the mixture to room temperature. Filter off the immobilized enzyme. The enzyme can be washed with fresh solvent and reused.

• Product Isolation: The solvent (nonyl acetate) and any unreacted starting materials can be removed under reduced pressure. The crude product can then be purified by distillation or chromatography if necessary.

Table 2: Example of Quantitative Data for Lipase-Catalyzed Synthesis of Neryl Acetate (in various organic solvents for comparison)

Note: Data for nonyl acetate as a solvent is not available. This table from a study on neryl acetate synthesis is provided for illustrative purposes to show the type of data that would be valuable.

Solvent	log P	Yield (%) after 5h
Toluene	2.52	53.71 ± 0.20
Benzene	2.03	58.51 ± 0.40
Dichloromethane	1.25	25.21 ± 0.50
Acetone	-0.24	24.13 ± 1.70
n-Hexane	3.50	63.21 ± 0.60
Vinyl acetate	0.31	98.00 ± 1.20

Source: Adapted from a study on the synthesis of neryl acetate by free lipase-catalyzed transesterification.[4]

Logical Workflow for Solvent Selection and Reaction Optimization

The decision to use a non-conventional solvent like nonyl acetate and the subsequent optimization process can be visualized as a logical workflow.

Caption: Logical workflow for evaluating nonyl acetate as a solvent.

Conclusion and Future Outlook

Nonyl acetate possesses physical properties that suggest its potential as a high-boiling, non-polar solvent for specific organic reactions, particularly in the realm of biocatalysis and for reactions involving hydrophobic substrates. However, the current body of scientific literature lacks specific examples and quantitative data to fully endorse its widespread use. The information provided here serves as a foundational guide for researchers interested in exploring nonyl acetate as a green and viable solvent alternative. Further research is needed to generate the empirical data required to establish detailed and reliable protocols for its application in organic synthesis. Researchers are encouraged to perform initial screening experiments and optimization studies to validate the suitability of nonyl acetate for their specific reaction of interest.

References

• 1. Ester - Wikipedia [en.wikipedia.org]
• 2. WO2005030912A2 - Fatty acid esters and uses thereof - Google Patents [patents.google.com]
• 3. ftb.com.hr [ftb.com.hr]
• 4. taylorandfrancis.com [taylorandfrancis.com]

Application Notes and Protocols for Nonyl Acetate in Insect Pheromone Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonyl acetate is a naturally occurring ester with a characteristic fruity, waxy odor, found in various plants and fruits.[1][2] In the field of chemical ecology, it has been identified as a component of the female sex pheromone of the pea moth, Cydia nigricana.[3] This document provides detailed application notes and experimental protocols for the use of nonyl acetate in insect pheromone research, including electrophysiological and behavioral assays, as well as field trapping experiments. These protocols are intended to guide researchers in evaluating the efficacy of nonyl acetate as a potential attractant, repellent, or modulator of insect behavior for pest management strategies.

Data Presentation

Electroantennography (EAG) Response Data

EAG is a technique used to measure the electrical output of an entire insect antenna in response to an odor stimulus. The data below illustrates a hypothetical dose-dependent response of an insect antenna to nonyl acetate.

Table 1: Hypothetical Electroantennogram (EAG) Dose-Response of Cydia nigricana to Nonyl Acetate

Concentration of Nonyl Acetate (µg/µL)	Mean EAG Response (mV) ± SEM	Normalized Response (%)
Solvent Control (Hexane)	0.05 ± 0.01	0
0.001	0.25 ± 0.03	15.38
0.01	0.65 ± 0.05	39.02
0.1	1.20 ± 0.09	73.17
1	1.65 ± 0.11	100
10	1.62 ± 0.13	98.18

Note: Data are hypothetical and for illustrative purposes. The normalized response is calculated relative to the highest mean response.

Behavioral Assay Data

Behavioral assays, such as olfactometer tests, are used to determine the attractive or repellent nature of a compound.

Table 2: Hypothetical Two-Choice Olfactometer Response of Drosophila suzukii to Nonyl Acetate

Treatment Arm	Control Arm	Number of Responding Insects (n=100)	Percent Attraction	Statistical Significance (p-value)
Nonyl Acetate (1 µg/µL)	Hexane	68	68%	< 0.05
Nonyl Acetate (10 µg/µL)	Hexane	75	75%	< 0.01
Nonyl Acetate (100 µg/µL)	Hexane	62	62%	< 0.05

Note: Data are hypothetical and for illustrative purposes.

Field Trapping Data

Field trapping experiments assess the effectiveness of a lure under natural conditions.

Table 3: Hypothetical Mean Trap Captures of Male Pea Moths (Cydia nigricana) Using Nonyl Acetate Baits

Lure Composition	Mean Number of Moths Captured per Trap per Week ± SEM
Unbaited Control	2 ± 0.5
Nonyl Acetate (1 mg)	25 ± 3.2
Nonyl Acetate (10 mg)	48 ± 5.1
Nonyl Acetate (1 mg) + Pheromone Component B (1 mg)	65 ± 6.8

Note: Data are hypothetical and for illustrative purposes, suggesting a potential synergistic effect with other pheromone components.

Experimental Protocols

Electroantennography (EAG) Protocol

This protocol outlines the measurement of antennal responses to nonyl acetate.

Materials:

• Nonyl acetate (≥98% purity)

• Solvent (e.g., hexane, paraffin oil)

• Insect saline solution

• Intact insect antennae

• EAG system (amplifier, data acquisition, etc.)

• Glass capillary electrodes

• Micromanipulators

• Dissection microscope

• Air delivery system

• Filter paper strips

• Pasteur pipettes

Procedure:

• Preparation of Odor Stimuli:

  • Prepare serial dilutions of nonyl acetate in the chosen solvent (e.g., 0.001, 0.01, 0.1, 1, 10 µg/µL).

  • Apply 10 µL of each dilution onto a small filter paper strip.

  • Insert the filter paper into a clean Pasteur pipette. Prepare a control pipette with solvent only.

• Antenna Preparation:

  • Immobilize an insect (e.g., by chilling).

  • Under a dissection microscope, carefully excise an antenna at its base.

  • Mount the antenna between two glass electrodes filled with saline solution, ensuring good electrical contact.

• EAG Recording:

  • Position the mounted antenna in a continuous, purified, and humidified air stream.

  • Deliver a puff of air (0.5 seconds) through the stimulus pipette, directed at the antenna.

  • Record the resulting depolarization (EAG response) in millivolts (mV).

  • Present stimuli in increasing order of concentration, with a solvent control at the beginning and end.

  • Allow sufficient time (e.g., 30-60 seconds) between stimuli for the antenna to recover.[4]

  • Replicate with multiple insects for statistical validity.

Gas Chromatography-Electroantennographic Detection (GC-EAD) Protocol

This protocol is used to identify which compounds in a mixture elicit an antennal response.

Materials:

• Gas chromatograph (GC) with a flame ionization detector (FID)

• EAG system

• Heated transfer line

• Column effluent splitter

• Sample containing nonyl acetate (e.g., pheromone gland extract)

• Prepared insect antenna

Procedure:

• System Setup:

  • Connect the GC column outlet to a splitter, directing the effluent to both the FID and the heated transfer line leading to the insect antenna preparation.

• Sample Injection:

  • Inject the sample into the GC.

• Data Recording:

  • Simultaneously record the output from the FID (chromatogram) and the EAG system (antennal response).

• Analysis:

  • Align the FID and EAG signals to identify which chromatographic peaks correspond to an antennal depolarization. This indicates the biologically active compounds.[5][6]

Behavioral Bioassay: Two-Choice Olfactometer

This assay assesses the behavioral response (attraction or repulsion) to nonyl acetate.

Materials:

• Y-tube or T-tube olfactometer

• Airflow meter

• Charcoal-filtered, humidified air source

• Test insects

• Nonyl acetate solutions and solvent control

• Filter paper

Procedure:

• Olfactometer Setup:

  • Introduce a controlled flow of purified air into the olfactometer arms.

• Stimulus Application:

  • Apply the nonyl acetate solution to a filter paper and place it in the odor source chamber of one arm.

  • Place a filter paper with solvent only in the other arm's chamber.

• Insect Introduction:

  • Release a single insect at the base of the olfactometer.

• Observation:

  • Record the insect's choice of arm and the time it spends in each arm over a set period (e.g., 5 minutes).

• Data Analysis:

  • Calculate a response index or percentage of insects choosing the treatment arm to determine attraction or repulsion.[7]

  • Rotate the arms between trials to avoid positional bias.

Field Trapping Protocol

This protocol evaluates the effectiveness of nonyl acetate as a lure in a natural environment.

Materials:

• Insect traps (e.g., delta traps, funnel traps)

• Lure dispensers (e.g., rubber septa, plastic vials)

• Nonyl acetate

• Solvent (if needed for loading dispensers)

• Unbaited control traps

Procedure:

• Lure Preparation:

  • Load dispensers with a precise amount of nonyl acetate.

• Trap Deployment:

  • Set up traps in the field in a randomized block design.

  • Ensure sufficient distance between traps to minimize interference.[8]

• Data Collection:

  • Check traps at regular intervals (e.g., weekly) and record the number of target insects captured.

• Analysis:

  • Compare the mean number of insects captured in baited traps versus control traps using appropriate statistical tests (e.g., ANOVA).

Visualizations

Caption: Insect Olfactory Signaling Pathway for Nonyl Acetate.

Caption: Experimental Workflow for Electroantennography (EAG).

Caption: Logical Flow of a Behavioral Choice Assay.

References

• 1. Frontiers | Olfactory Receptor Gene Regulation in Insects: Multiple Mechanisms for Singular Expression [frontiersin.org]
• 2. Nonyl acetate | The Fragrance Conservatory [fragranceconservatory.com]
• 3. dtisartec.senasica.gob.mx:8080 [dtisartec.senasica.gob.mx:8080]
• 4. benchchem.com [benchchem.com]
• 5. Efficacy of an improved method to screen semiochemicals of insect - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peerj.com [peerj.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Formulation of Nonyl Acetate in Flavor and Fragrance Compositions

For Researchers, Scientists, and Drug Development Professionals

Introduction to Nonyl Acetate

Nonyl acetate (CAS: 143-13-5) is an acetate ester of nonan-1-ol with a characteristic fruity and floral aroma.[1] It is a versatile ingredient utilized in the flavor and fragrance industry to impart fresh, waxy, and green notes reminiscent of pear, apple, and citrus peel.[1][2] This document provides detailed application notes and protocols for the formulation, analysis, and sensory evaluation of nonyl acetate in flavor and fragrance compositions.

1.1 Chemical and Physical Properties

Nonyl acetate is a colorless liquid with a pungent, mushroom-like odor when concentrated, which becomes floral and fruity upon dilution.[1][3] Its key physicochemical properties are summarized in Table 1.

Property	Value	Reference
Molecular Formula	C11H22O2	[3]
Molecular Weight	186.29 g/mol	[2][3]
Appearance	Colorless liquid	[3]
Odor Profile	Fruity, waxy, floral, green, citrus	[1][2]
Taste Profile	Sweet, fruity, with a "peel-like" freshness	[1]
Boiling Point	212 °C (at 760 mmHg)	[1][3]
Melting Point	-26 °C	[1][3]
Density	0.864 g/mL at 25 °C	[1]
Refractive Index	1.422-1.426 at 20 °C	[3]
Solubility	Soluble in alcohol and ether; insoluble in water.	[1][3]
LogP	4.8	[1]

1.2 Regulatory and Safety Information

Nonyl acetate is generally recognized as safe (GRAS) for its intended use as a flavoring agent by the Flavor and Extract Manufacturers Association (FEMA Number 2788) and the U.S. Food and Drug Administration (FDA).[3] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has also evaluated nonyl acetate and found no safety concerns at current levels of intake when used as a flavoring agent.[3] It is important to handle nonyl acetate in a well-ventilated area and to wear appropriate personal protective equipment, as it can be irritating in its concentrated form.

Applications in Flavor and Fragrance Formulations

Nonyl acetate's versatile aroma profile makes it a valuable component in a wide range of products.

2.1 Flavor Applications

In the flavor industry, nonyl acetate is used to create and enhance fruity notes in various food products.

• Beverages: Provides a fresh, fruity character to apple, pear, and citrus-flavored drinks.

• Confectionery: Used in hard candies, chewing gum, and fruit snacks to deliver a juicy, ripe fruit taste.

• Baked Goods: Imparts a subtle fruitiness to cakes, pastries, and fillings.

Typical Use Levels in Flavors:

Product Category	Typical Concentration (ppm in finished product)
Beverages	1 - 3
Confectionery	5 - 15
Baked Goods	2 - 10

2.2 Fragrance Applications

In perfumery, nonyl acetate is utilized as a top to middle note to add a fresh, fruity, and slightly green character to fragrances.

• Fine Fragrances: Lends a crisp, juicy top note to floral and citrus accords in perfumes and colognes.[2]

• Personal Care Products: Incorporated into shampoos, body lotions, and soaps to provide a fresh and clean fruity scent.[2]

• Household Products: Used in air fresheners and detergents to impart a pleasant, fruity aroma.[2]

Typical Use Levels in Fragrances:

Product Category	Typical Concentration (% in fragrance concentrate)
Fine Fragrance	0.1 - 5.0
Shampoo & Body Wash	0.2 - 2.0
Lotion	0.1 - 1.0
Air Freshener	0.5 - 5.0

Experimental Protocols

The following sections provide detailed protocols for the formulation, analysis, and sensory evaluation of nonyl acetate in flavor and fragrance applications.

3.1 Formulation Protocols

3.1.1 Protocol for Formulation of a Pear-Flavored Beverage

This protocol outlines the steps for creating a model pear-flavored beverage incorporating nonyl acetate.

Materials:

• Nonyl Acetate (food grade)

• Pear flavor base (commercial or proprietary)

• High fructose corn syrup (HFCS) or sucrose

• Citric acid

• Sodium benzoate (preservative)

• Potable water

• Volumetric flasks, pipettes, and a magnetic stirrer

Procedure:

• Prepare a Sugar Syrup: In a beaker, dissolve the desired amount of HFCS or sucrose in a portion of the water with gentle heating and stirring until fully dissolved. Allow to cool to room temperature.

• Prepare an Acid Solution: In a separate beaker, dissolve citric acid and sodium benzoate in a small amount of water.

• Prepare the Flavor Concentrate: In a small, sealed container, accurately weigh and combine the pear flavor base and nonyl acetate. Gently swirl to mix.

• Combine Ingredients: In a large volumetric flask, add the sugar syrup and the acid/preservative solution.

• Incorporate the Flavor: Add the flavor concentrate to the mixture and stir thoroughly.

• Final Volume Adjustment: Add water to the final desired volume and mix until the solution is homogeneous.

• Quality Control: Measure the pH and Brix of the final beverage to ensure they are within the target specifications.

3.1.2 Protocol for Formulation of a Fresh Apple Scented Shampoo

This protocol describes the incorporation of nonyl acetate into a basic shampoo formulation.

Materials:

• Nonyl Acetate (fragrance grade)

• Apple fragrance oil

• Surfactant base (e.g., Sodium Laureth Sulfate, Cocamidopropyl Betaine)

• Thickener (e.g., Cocamide MEA, salt)

• Preservative (e.g., Phenoxyethanol)

• Citric acid or sodium hydroxide (for pH adjustment)

• Deionized water

• Overhead stirrer, beakers, and pH meter

Procedure:

• Prepare the Aqueous Phase: In a primary vessel, combine deionized water and the surfactant base. Begin gentle mixing with an overhead stirrer.

• Add Thickener: Slowly add the thickener to the vortex of the mixing solution. Continue mixing until fully hydrated and the solution is uniform.

• Incorporate Fragrance: In a separate beaker, pre-mix the apple fragrance oil and nonyl acetate. Add this fragrance blend to the main batch with continued mixing.

• Add Preservative: Add the preservative to the formulation and mix until dispersed.

• pH Adjustment: Measure the pH of the shampoo. Adjust to the target range (typically 5.0-6.0 for hair products) using small additions of citric acid (to lower pH) or sodium hydroxide (to raise pH).

• Final Mixing: Continue mixing for a further 15-20 minutes to ensure homogeneity.

• Quality Control: Evaluate the final product for appearance, viscosity, and pH.

3.2 Analytical Protocols

3.2.1 Quantification of Nonyl Acetate in a Fragrance Oil using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a method for the quantitative analysis of nonyl acetate in a fragrance oil.

Instrumentation and Materials:

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS)

• Capillary column suitable for fragrance analysis (e.g., HP-5MS, DB-5)

• Autosampler

• Helium (carrier gas)

• Nonyl Acetate standard (high purity)

• Internal standard (e.g., Tetradecane)

• Solvent (e.g., Ethanol or Dichloromethane)

• Volumetric flasks and micropipettes

Procedure:

• Standard Preparation: Prepare a stock solution of nonyl acetate in the chosen solvent. From this stock, create a series of calibration standards at different concentrations. Add a fixed concentration of the internal standard to each calibration standard.

• Sample Preparation: Accurately weigh a known amount of the fragrance oil sample into a volumetric flask. Add a fixed concentration of the internal standard and dilute to the mark with the solvent.

• GC-MS Analysis: Inject the prepared standards and sample into the GC-MS system.

  • GC Parameters (Example):

    • Inlet Temperature: 250 °C

    • Injection Volume: 1 µL (splitless or split injection)

    • Oven Program: 60 °C (hold 2 min), ramp to 240 °C at 10 °C/min, hold 5 min

    • Carrier Gas Flow: Helium at 1.0 mL/min

  • MS Parameters (Example):

    • Ion Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Scan Range: m/z 40-400

• Data Analysis:

  • Identify the peaks for nonyl acetate and the internal standard based on their retention times and mass spectra.

  • Construct a calibration curve by plotting the ratio of the peak area of nonyl acetate to the peak area of the internal standard against the concentration of the nonyl acetate standards.

  • Determine the concentration of nonyl acetate in the sample by using the peak area ratio from the sample chromatogram and the calibration curve.

3.3 Sensory Evaluation Protocols

3.3.1 Descriptive Analysis of Apple Fragrance in Shampoo

This protocol is for a trained sensory panel to characterize the fragrance profile of a shampoo containing nonyl acetate.

Materials:

• Shampoo samples (with and without nonyl acetate)

• Odor-free evaluation booths

• Glass beakers for sample presentation

• Warm water

• Sensory evaluation software or ballots

• Palate cleansers (e.g., unsalted crackers, water)

Procedure:

• Panelist Training: Train a panel of 8-12 individuals to identify and rate the intensity of key aroma attributes relevant to an apple fragrance (e.g., fruity, green, waxy, sweet, fresh).

• Sample Preparation: Present coded shampoo samples in identical beakers.

• Evaluation:

  • Panelists evaluate the fragrance of the shampoo directly from the beaker (top note evaluation).

  • A small amount of shampoo is then lathered with warm water in their hands to evaluate the fragrance during use (bloom).

  • Panelists rate the intensity of each pre-defined attribute on a scale (e.g., 0-15).

• Data Analysis: Analyze the data using statistical methods (e.g., ANOVA) to determine significant differences in the fragrance profiles of the samples. The results can be visualized using a spider plot.

3.3.2 Triangle Test for a Pear-Flavored Beverage

This protocol is used to determine if there is a perceivable difference between a beverage with and without nonyl acetate.

Materials:

• Beverage samples (control and test with nonyl acetate)

• Identical, coded sample cups

• Evaluation booths

• Water for rinsing

• Ballots or sensory software

Procedure:

• Sample Presentation: Present each panelist with three coded samples. Two of the samples are identical (either both control or both test), and one is different. The order of presentation should be randomized for each panelist.

• Evaluation: Panelists are instructed to taste each sample from left to right and identify the "odd" or different sample.

• Data Collection: Record the responses of each panelist.

• Data Analysis: The number of correct identifications is compared to the number expected by chance (one-third of the total number of panelists). Statistical tables for the triangle test are used to determine if the difference is statistically significant.

Stability Testing

Stability testing is crucial to ensure that the flavor or fragrance of the final product remains consistent throughout its shelf life.

4.1 Protocol for Stability Testing of a Fragranced Lotion

Procedure:

• Sample Preparation: Prepare samples of the fragranced lotion in its final packaging.

• Storage Conditions: Store the samples under various conditions:

  • Accelerated Stability: 40 °C / 75% RH for 3 months.

  • Real-Time Stability: 25 °C / 60% RH for the intended shelf life of the product.

  • Freeze-Thaw Cycling: -10 °C for 24 hours, then 25 °C for 24 hours (repeat for 3-5 cycles).[4]

• Evaluation: At specified time points (e.g., 1, 2, and 3 months for accelerated testing), evaluate the samples for:

  • Physical Properties: Appearance, color, viscosity, and pH.

  • Fragrance Profile: Sensory evaluation by a trained panel to assess any changes in the odor profile.

  • Chemical Analysis: GC-MS analysis to quantify the concentration of nonyl acetate and other key fragrance components.

Visualizations

References

• 1. tandfonline.com [tandfonline.com]
• 2. iltusa.com [iltusa.com]
• 3. ttslaboratuvar.com [ttslaboratuvar.com]
• 4. scitepress.org [scitepress.org]

Application Notes and Protocols for Studying the Release Rate of Nonyl Acetate from Dispensers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonyl Acetate is a volatile organic compound with applications in various fields, including agriculture as a semiochemical for pest management and in the fragrance industry. The efficacy of Nonyl Acetate in these applications is highly dependent on its controlled release from a dispenser. Understanding the release kinetics is crucial for optimizing dispenser design and ensuring a consistent and predictable release profile under varying environmental conditions.

These application notes provide detailed protocols for three common techniques used to study the release rate of Nonyl Acetate from various dispenser types: Gravimetric Analysis, Headspace-Gas Chromatography (HS-GC), and Solid-Phase Microextraction-Gas Chromatography (SPME-GC).

Gravimetric Analysis

Gravimetric analysis is a straightforward and cost-effective method for determining the release rate of a volatile compound from a dispenser by measuring the weight loss of the dispenser over time.

Experimental Protocol

• Dispenser Preparation:

  • Individually number and weigh each dispenser to the nearest 0.1 mg using a calibrated analytical balance. Record this as the initial weight (W₀).

  • Prepare a sufficient number of dispensers for each experimental condition to be tested (e.g., different temperatures, airflows). It is recommended to use at least three replicates per condition.

• Environmental Control:

  • Place the dispensers in a controlled environment chamber where temperature, humidity, and airflow can be precisely regulated.

  • Set the desired environmental conditions. For example, to study the effect of temperature, dispensers can be placed in incubators at various constant temperatures (e.g., 15°C, 25°C, 35°C).[1]

• Data Collection:

  • At predetermined time intervals (e.g., every 24 hours for several weeks), remove the dispensers from the chamber and allow them to equilibrate to ambient temperature in a desiccator to avoid condensation.

  • Weigh each dispenser to the nearest 0.1 mg and record the weight (Wₜ).

  • Return the dispensers to the controlled environment chamber promptly after weighing.

• Data Analysis:

  • Calculate the cumulative weight loss at each time point (W₀ - Wₜ).

  • Calculate the release rate for each time interval as the change in weight divided by the time interval.

  • Plot the cumulative weight loss versus time to visualize the release profile. The release rate can be determined from the slope of the linear portion of this curve.

Data Presentation

Table 1: Representative Release Rate of Dodecenyl Acetate (a proxy for Nonyl Acetate) from Two Dispenser Types at Various Temperatures (Gravimetric Method) [1]

Temperature (°C)	Dispenser Type	Initial Weight (g)	Final Weight (g) (after ~120 days)	Total Weight Loss (g)
5	Isonet	1.502	1.464	0.038
5	Rak	1.205	1.191	0.014
10	Isonet	1.510	1.420	0.090
10	Rak	1.211	1.180	0.031
15	Isonet	1.505	1.355	0.150
15	Rak	1.208	1.148	0.060
20	Isonet	1.512	1.252	0.260
20	Rak	1.215	1.095	0.120
25	Isonet	1.508	1.118	0.390
25	Rak	1.210	1.000	0.210
30	Isonet	1.515	1.035	0.480
30	Rak	1.218	0.881	0.337

Note: This data is for (E,Z)-7,9-dodecadienyl acetate and (Z)-9-dodecenyl acetate and is used as a representative example of how temperature affects the release of acetate esters from dispensers.

Experimental Workflow: Gravimetric Analysis

Gravimetric analysis workflow.

Headspace-Gas Chromatography (HS-GC)

HS-GC is a sensitive method for quantifying the amount of volatile compound released into a sealed environment. This technique is particularly useful for dispensers with low release rates.

Experimental Protocol

• Sample Preparation:

  • Place a single dispenser into a headspace vial of known volume (e.g., 20 mL).

  • Seal the vial with a septum and an aluminum cap.

  • Prepare a series of calibration standards by injecting known amounts of Nonyl Acetate into empty, sealed headspace vials.

• Equilibration:

  • Place the sample vials and calibration standards into a headspace autosampler or an incubator.

  • Allow the vials to equilibrate at a constant temperature (e.g., 35°C) for a specific period (e.g., 30 minutes) to allow the Nonyl Acetate to partition into the headspace.

• GC Analysis:

  • After equilibration, a known volume of the headspace gas (e.g., 1 mL) is automatically injected into the gas chromatograph.

  • GC Parameters (Example):

    • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

    • Oven Temperature Program:

      • Initial temperature: 60°C, hold for 2 minutes.

      • Ramp: 10°C/min to 250°C.

      • Hold at 250°C for 5 minutes.

    • Injector Temperature: 250°C.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

      • FID Temperature: 280°C.

      • MS Transfer Line Temperature: 270°C.

• Data Analysis:

  • Identify the Nonyl Acetate peak in the chromatogram based on its retention time (and mass spectrum if using MS).

  • Quantify the amount of Nonyl Acetate in the headspace by comparing the peak area to the calibration curve generated from the standards.

  • The release rate can be calculated by dividing the mass of Nonyl Acetate in the headspace by the equilibration time and the volume of the vial.

Data Presentation

Table 2: Representative Headspace Concentrations of Fatty Acid Methyl Esters (FAMEs) (proxy for Nonyl Acetate) after a 20-minute Extraction at 70°C using HS-SPME-GC/MS [2][3]

Compound (Methyl Ester)	Concentration Range (ng/L)	R² of Calibration Curve	Method Detection Limit (ng/L)
C8:0	10 - 1500	0.9985	15
C10:0	10 - 1500	0.9989	12
C12:0	10 - 1500	0.9978	9
C14:0	10 - 1500	0.9954	25
C16:0	10 - 1500	0.9921	48
C18:0	500 - 10500	0.9963	150

Note: This data is for fatty acid methyl esters and serves as a representative example of the type of quantitative data obtainable with a headspace GC method.

Experimental Workflow: Headspace-GC Analysis

Headspace-GC analysis workflow.

Solid-Phase Microextraction-Gas Chromatography (SPME-GC)

SPME is a solvent-free extraction technique that uses a coated fiber to concentrate volatile and semi-volatile compounds from a sample's headspace. It is a highly sensitive method suitable for trace-level analysis.

Experimental Protocol

• Sample and Fiber Preparation:

  • Place a single dispenser into a headspace vial and seal it.

  • Condition the SPME fiber according to the manufacturer's instructions. A common fiber for volatile esters is Polydimethylsiloxane/Divinylbenzene (PDMS/DVB).

• Extraction:

  • Place the sealed vial in a heating block or water bath at a controlled temperature (e.g., 40°C).

  • Insert the SPME fiber through the vial's septum and expose the fiber to the headspace for a fixed period (e.g., 30 minutes). Do not let the fiber touch the dispenser.

  • The extraction time should be kept constant for all samples and standards to ensure reproducibility.

• Desorption and GC Analysis:

  • After extraction, retract the fiber into the needle and immediately insert it into the heated injection port of the GC.

  • Desorb the trapped analytes onto the GC column by exposing the fiber in the injector for a specific time (e.g., 2 minutes) at a high temperature (e.g., 250°C).

  • The GC parameters can be similar to those described for HS-GC.

• Data Analysis:

  • Quantification is performed by comparing the peak area of Nonyl Acetate from the sample to a calibration curve. The calibration curve can be generated by performing SPME on headspace vials containing known concentrations of Nonyl Acetate.

  • The release rate can be determined by relating the amount of analyte collected on the fiber to the release from the dispenser over the extraction time.

Data Presentation

Table 3: Representative SPME Fiber Selection and Performance for Volatile Esters [2][3][4]

SPME Fiber Coating	Target Analytes	Typical Extraction Time (min)	Typical Extraction Temp (°C)	Desorption Temp (°C)	Comments
PDMS/DVB	Volatile Esters, Aldehydes	20 - 30	40 - 70	250	Good for a broad range of volatile compounds.
Carboxen/PDMS	Highly Volatile Compounds	15 - 30	30 - 60	270	Suitable for smaller, more volatile molecules.
Polyacrylate (PA)	Polar Volatile Compounds	30 - 45	50 - 80	260	Effective for more polar analytes.

Experimental Workflow: SPME-GC Analysis

SPME-GC analysis workflow.

Conclusion

The choice of technique for studying the release rate of Nonyl Acetate from dispensers depends on the specific research question, the expected release rate, and the available instrumentation. Gravimetric analysis is a simple and robust method for dispensers with relatively high release rates. HS-GC and SPME-GC offer higher sensitivity and are suitable for dispensers with lower release rates or for analyzing the release of multiple components simultaneously. The protocols and data presented here provide a comprehensive guide for researchers to select and implement the most appropriate method for their studies.

References

• 1. The Dynamics of Pheromone Release in Two Passive Dispensers Commonly Used for Mating Disruption in the Control of Lobesia botrana and Eupoecilia ambiguella in Vineyards - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization and automation of rapid and selective analysis of fatty acid methyl esters from aqueous samples by headspace SPME arrow extraction followed by GC–MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of Different Solid-Phase Microextraction Formats Dedicated to the Analysis of Volatile Compounds—A Comprehensive Study [mdpi.com]

Application Notes and Protocols for Evaluating the Electrophysiological Response to Nonyl Acetate in Insects

For Researchers, Scientists, and Drug Development Professionals

Introduction

The insect olfactory system is a primary target for the development of novel pest management strategies and for understanding fundamental neurobiological processes. Nonyl acetate, a volatile organic compound with a characteristic fruity, floral odor, is a component of various plant scents and has been identified as a semiochemical for several insect species. Evaluating the electrophysiological responses of insects to nonyl acetate is crucial for determining its potential as an attractant, repellent, or modulator of insect behavior. This document provides detailed application notes and experimental protocols for two key electrophysiological techniques: Electroantennography (EAG) and Single Sensillum Recording (SSR).

Data Presentation

A thorough literature search did not yield specific quantitative electrophysiological response data for Nonyl Acetate in any insect species. The following tables are provided as templates to illustrate how such data, once generated, should be presented. The values within are hypothetical and serve as a guide for researchers.

Electroantennography (EAG) Dose-Response to Nonyl Acetate

This table summarizes the overall antennal response to varying concentrations of nonyl acetate. The response is typically measured as the peak voltage deflection (in millivolts, mV) and can be normalized to a standard compound or the maximum response observed.

Table 1: Hypothetical EAG Dose-Response of a Model Insect Species to Nonyl Acetate

Concentration of Nonyl Acetate (μg/μL)	Mean EAG Response (mV ± SEM)	Normalized Response (%)
Solvent Control (Hexane)	0.05 ± 0.01	0
0.001	0.25 ± 0.03	15
0.01	0.60 ± 0.05	42
0.1	1.15 ± 0.09	81
1	1.42 ± 0.11	100
10	1.38 ± 0.10	97

SEM: Standard Error of the Mean

Single Sensillum Recording (SSR) Response to Nonyl Acetate

This table presents the firing rate of individual olfactory sensory neurons (OSNs) in response to nonyl acetate. Data is typically presented as the number of action potentials (spikes) per second.

Table 2: Hypothetical SSR Response of an Olfactory Sensory Neuron to Nonyl Acetate

Odorant Stimulus (10 μg)	Spontaneous Firing Rate (spikes/s ± SEM)	Peak Firing Rate (spikes/s ± SEM)	Net Response (spikes/s ± SEM)
Solvent Control (Hexane)	12 ± 2	13 ± 2	1 ± 1
Nonyl Acetate	11 ± 1	158 ± 12	147 ± 11
Related Acetate 1	13 ± 2	85 ± 7	72 ± 6
Related Acetate 2	12 ± 1	25 ± 4	13 ± 3

SEM: Standard Error of the Mean

Experimental Protocols

Electroantennography (EAG)

EAG is a technique used to measure the summated electrical potential from the entire antenna in response to an odorant stimulus. It provides a rapid and sensitive measure of an insect's peripheral olfactory response.[1]

Materials:

• Insect of interest

• High-purity Nonyl Acetate

• Solvent (e.g., paraffin oil, hexane)

• Dissecting microscope

• Micromanipulators

• Glass capillary electrodes

• Ag/AgCl wires

• EAG probe and amplifier

• Data acquisition system

• Air delivery system (for continuous and pulsed airflow)

• Faraday cage

Protocol:

• Preparation of Odor Stimuli:

  • Prepare serial dilutions of nonyl acetate in the chosen solvent (e.g., 0.001, 0.01, 0.1, 1, 10 μg/μL).

  • Apply a standard volume (e.g., 10 μL) of each dilution onto a filter paper strip.

  • Insert the filter paper into a clean Pasteur pipette. Prepare a control pipette with solvent-treated filter paper.

• Insect Preparation:

  • Immobilize the insect, for example, by chilling or using a restraining tube.

  • Under a dissecting microscope, carefully excise one antenna at its base.[2]

  • Mount the excised antenna on the EAG probe using conductive gel. The base of the antenna is connected to the reference electrode and the tip to the recording electrode.[3]

  • Alternatively, for whole-insect preparations, immobilize the entire insect and insert the reference electrode into the head or an eye, and place the recording electrode over the tip of the antenna.[1]

• EAG Recording:

  • Place the prepared antenna within a Faraday cage to minimize electrical noise.

  • Provide a continuous, humidified, and purified air stream over the antenna.

  • Allow the antenna to stabilize for a few minutes to obtain a steady baseline.

  • Deliver a short puff of air (e.g., 0.5 seconds) through the stimulus pipette, carrying the nonyl acetate vapor over the antenna.

  • Present stimuli in increasing order of concentration, with solvent controls at the beginning and end of the series.

  • Allow sufficient time (e.g., 30-60 seconds) between stimuli for the antenna to recover.

  • Replicate the experiment with multiple insects for statistical validity.

• Data Analysis:

  • Measure the amplitude of the negative voltage deflection (in mV) for each EAG response.

  • Subtract the average response to the solvent control from the responses to nonyl acetate.

  • Construct a dose-response curve by plotting the mean response against the logarithm of the stimulus concentration.

Single Sensillum Recording (SSR)

SSR is a more refined technique that allows for the recording of action potentials from individual olfactory sensory neurons (OSNs) housed within a single sensillum.[4] This method provides detailed information about the specificity and sensitivity of individual neurons.

Materials:

• Same as for EAG, with the addition of:

• Tungsten microelectrodes or finely drawn glass microelectrodes

• High-magnification microscope with vibration isolation table

• Preamplifier with high input impedance

• Spike sorting software

Protocol:

• Odor Delivery:

  • Prepare odorant cartridges as described for EAG.

• Insect Preparation:

  • Immobilize the insect securely in a pipette tip or with wax, leaving the head and antennae exposed and stable.

  • Position the insect under the high-magnification microscope on an anti-vibration table.

• SSR Recording:

  • Insert a sharpened reference electrode (e.g., tungsten) into the insect's eye or another part of the body to ensure a stable ground.

  • Carefully advance a recording electrode using a micromanipulator to make contact with and penetrate the cuticle of a single olfactory sensillum on the antenna.[4] Successful penetration is often indicated by an increase in baseline noise and the appearance of spontaneous action potentials.

  • Deliver a continuous stream of humidified air over the antenna.

  • Introduce a puff of the nonyl acetate stimulus into the continuous air stream.

  • Record the neuronal activity before, during, and after the stimulus presentation.

  • Test a range of different sensilla types if present on the antenna.

• Data Analysis:

  • Use spike sorting software to distinguish between the action potentials of different neurons within the same sensillum, based on spike amplitude and shape.

  • Calculate the spike frequency (spikes per second) during the spontaneous activity period and the stimulus period.

  • The net response is calculated by subtracting the spontaneous firing rate from the firing rate during the stimulus.

  • Analyze the temporal pattern of the response (e.g., excitatory, inhibitory, phasic, tonic).

Visualizations

Signaling Pathway

The following diagram illustrates the generalized signaling pathway for the detection of an acetate odorant, such as nonyl acetate, in an insect olfactory sensory neuron.

Caption: Generalized insect olfactory signaling pathway for acetate detection.

Experimental Workflow

The following diagram outlines the general workflow for conducting electrophysiological experiments to evaluate insect responses to nonyl acetate.

Caption: Workflow for electrophysiological evaluation of Nonyl Acetate.

References

• 1. Olfactory Receptor Responses to Pure Odorants in Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Single sensillum recording - Wikipedia [en.wikipedia.org]
• 4. Frontiers | Functional Characterization of Sex Pheromone Neurons and Receptors in the Armyworm, Mythimna separata (Walker) [frontiersin.org]

Technical Notes & Optimization

Technical Support Center: Nonyl Acetate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of nonyl acetate.

Troubleshooting Guide

Issue: Low or No Yield of Nonyl Acetate

A lower-than-expected yield is a common issue in esterification reactions. The following sections break down potential causes and their solutions.

1. Reaction Equilibrium and Reversibility

• Question: My reaction has reached a standstill, and the yield is not improving despite extended reaction times. What could be the cause?

• Answer: The Fischer esterification of nonyl alcohol and acetic acid is a reversible reaction.[1][2] To drive the equilibrium towards the product (nonyl acetate), one of the products, typically water, must be removed as it forms.[2]

  • Solution: Employ a Dean-Stark apparatus with a suitable solvent (e.g., toluene) to azeotropically remove water from the reaction mixture. Alternatively, conducting the reaction under a vacuum can help in removing volatile byproducts and driving the reaction forward.[3]

2. Catalyst Issues

• Question: The reaction is proceeding very slowly or not at all. Could the catalyst be the problem?

• Answer: Yes, the choice and concentration of the catalyst are critical. Common catalysts for this reaction include sulfuric acid, phosphoric acid, and solid acid catalysts like SO₄²⁻/ZrO₂-TiO₂.[3]

  • Solutions:

    • Catalyst Activity: Ensure the acid catalyst has not been deactivated by moisture or impurities. Use fresh, anhydrous reagents.

    • Catalyst Loading: The amount of catalyst is crucial. A typical dosage is between 0.3% and 5% of the mass of the nonyl alcohol (nopol).[3] Insufficient catalyst will result in a slow reaction rate, while excessive amounts can lead to side reactions and purification difficulties.

3. Reagent Quality and Stoichiometry

• Question: I've followed the protocol, but my yield is consistently low. Could my starting materials be the issue?

• Answer: The purity of your reagents is paramount. Water in the nonyl alcohol or acetic acid can inhibit the reaction.[4] The molar ratio of the reactants also plays a significant role.

  • Solutions:

    • Reagent Purity: Use anhydrous nonyl alcohol and glacial acetic acid. If necessary, dry your reagents before use.

    • Molar Ratio: To favor the formation of the ester, it is common practice to use one of the reactants in excess.[2] Using an excess of acetic acid is a common strategy. However, some protocols suggest using a slight excess of the alcohol or specific ratios of acetic anhydride to nopol (e.g., 80%-90% of the quality of the nopol).[3]

4. Reaction Temperature and Time

• Question: What are the optimal temperature and reaction time for nonyl acetate synthesis?

• Answer: The reaction temperature and duration are key parameters that need to be optimized.

  • Solutions:

    • Temperature: A common temperature range for this esterification is 50-100°C.[3] Higher temperatures can increase the reaction rate but may also lead to the formation of byproducts.

    • Reaction Time: Reaction times can vary from 3 to 15 hours.[3] It is advisable to monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.

Frequently Asked Questions (FAQs)

• Q1: What are the most common methods for synthesizing nonyl acetate?

  • A1: The most prevalent method is the direct esterification of n-nonyl alcohol with acetic acid, often referred to as Fischer esterification.[1][5] Another common approach involves the reaction of nonyl alcohol with acetic anhydride.[3]

• Q2: What types of catalysts are effective for this synthesis?

  • A2: A variety of acid catalysts can be used, including:

    • Proton acids like sulfuric acid and phosphoric acid.[3]

    • Acetates such as sodium acetate.[3]

    • Solid super-strong acids like SO₄²⁻/ZrO₂-TiO₂.[3]

• Q3: How can I purify the final nonyl acetate product?

  • A3: Post-reaction workup typically involves:

    • Neutralization: Washing the crude product with a basic solution (e.g., sodium bicarbonate) to remove any unreacted acid catalyst and acetic acid.[3]

    • Washing: Washing with water to remove any remaining salts and water-soluble impurities.[3]

    • Drying: Drying the organic layer over an anhydrous salt like magnesium sulfate or sodium sulfate.

    • Distillation: Purifying the final product by distillation under reduced pressure.

• Q4: What are some potential side reactions to be aware of?

  • A4: With strong acid catalysts and high temperatures, the dehydration of nonyl alcohol to form nonene is a possible side reaction. Ether formation from the self-condensation of nonyl alcohol can also occur.

Data Presentation

Table 1: Comparison of Different Catalytic Systems and Conditions for Nonyl Acetate Synthesis

Catalyst	Reactants	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Reference
Sodium Acetate (anhydrous)	Nopol, Acetic Anhydride	90	3	84.4	96.2	[3]
Solid Super-strong Acid (SO₄²⁻/ZrO₂-TiO₂)	Nopol, Acetic Acid	105 (Microwave)	N/A	81.3	N/A	[3]
Proton Acid (e.g., H₂SO₄)	Nopol, Acetic Anhydride	50-100	5-15	>98.0	>98.0	[3]

Experimental Protocols

Protocol 1: Synthesis of Nonyl Acetate using Acetic Anhydride and an Acid Catalyst

This protocol is based on a high-yield method described in the literature.[3]

Materials:

• n-Nonyl alcohol (Nopol)

• Acetic anhydride

• Catalyst (e.g., concentrated Sulfuric Acid or anhydrous Sodium Acetate)

• 5% Sodium Bicarbonate solution

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate

• Toluene (for azeotropic removal of acetic acid, optional)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a thermometer, add n-nonyl alcohol.

• Reagent Addition: Add the catalyst (0.3-5% of the mass of n-nonyl alcohol) and acetic anhydride (80-90% of the mass of n-nonyl alcohol) to the flask.

• Reaction Conditions: Heat the mixture to a temperature between 50-100°C with continuous stirring. If desired, apply a vacuum (0.06-0.1 MPa) to remove the acetic acid byproduct and drive the reaction forward.

• Reaction Monitoring: Allow the reaction to proceed for 5-15 hours. Monitor the progress of the reaction by TLC or GC analysis.

• Workup - Quenching and Neutralization: Once the reaction is complete, cool the mixture to room temperature. Carefully transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution to neutralize the acidic components.

• Workup - Washing: Wash the organic layer with water and then with brine.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, and then filter to remove the drying agent.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude nonyl acetate. For higher purity, perform fractional distillation under vacuum.

Visualizations

Caption: Experimental workflow for the synthesis of Nonyl Acetate.

Caption: Troubleshooting logic for low yield in Nonyl Acetate synthesis.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. CN104987291A - Method for synthetizing nopyl acetate - Google Patents [patents.google.com]
• 4. reddit.com [reddit.com]
• 5. Nonyl acetate | 143-13-5 [chemicalbook.com]

Technical Support Center: Purification of Synthetic Nonyl Acetate

This guide provides troubleshooting assistance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of synthetic Nonyl Acetate.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the purification of Nonyl Acetate in a question-and-answer format.

Problem: Emulsion formation during aqueous washing.

• Question: I am observing a stable emulsion at the interface of the organic and aqueous layers during the washing step, making separation difficult. What can I do?

• Answer: Emulsion formation is a common issue when washing crude ester mixtures. It is often caused by the presence of unreacted starting materials or acidic/basic residues acting as surfactants. Here are several strategies to break the emulsion:

  • Gentle Mixing: Avoid vigorous shaking of the separatory funnel. Instead, gently invert the funnel multiple times to mix the layers.

  • Brine Wash: Add a saturated aqueous solution of sodium chloride (brine). The increased ionic strength of the aqueous phase can help to break the emulsion.

  • Solvent Addition: Add a small amount of a different organic solvent with a lower polarity, such as hexane, which can alter the phase properties and promote separation.

  • Centrifugation: If the emulsion persists and the volume is manageable, centrifuging the mixture can effectively separate the layers.

  • Patience: Sometimes, simply allowing the mixture to stand undisturbed for an extended period (e.g., overnight) can lead to phase separation.

Problem: The purified Nonyl Acetate has a persistent acidic odor.

• Question: After purification, my Nonyl Acetate still smells of acetic acid. How can I remove the residual acidic impurity?

• Answer: A lingering acidic odor indicates the presence of unreacted acetic acid. Here is a systematic approach to remove it:

  • Base Wash: Wash the organic layer with a mild basic solution to neutralize the acetic acid. A 5% aqueous solution of sodium bicarbonate (NaHCO₃) is recommended. Add the bicarbonate solution to the separatory funnel containing your crude product and gently swirl. Be sure to vent the funnel frequently, as the neutralization reaction produces carbon dioxide gas.

  • Water Wash: After the base wash, wash the organic layer with deionized water to remove any remaining salts and base.

  • Brine Wash: A final wash with brine will help to remove most of the dissolved water from the organic layer before the drying step.

  • Drying: Thoroughly dry the organic layer over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Distillation: If the acidic odor persists even after these steps, a careful fractional distillation should separate the Nonyl Acetate from the less volatile acetic acid.

Problem: Low purity of Nonyl Acetate after distillation.

• Question: My final product shows low purity by GC analysis after a simple distillation. What could be the issue?

• Answer: Low purity after distillation can be due to several factors:

  • Close Boiling Points: The boiling points of Nonyl Acetate and impurities like unreacted nonyl alcohol might be too close for effective separation by simple distillation. In this case, fractional distillation with a fractionating column (e.g., Vigreux or packed column) is necessary to improve separation efficiency.

  • Thermal Decomposition: Esters can be susceptible to thermal degradation at high temperatures. If the distillation is performed at atmospheric pressure, the required temperature might be high enough to cause decomposition. Performing the distillation under reduced pressure (vacuum distillation) will lower the boiling point and minimize the risk of degradation.

Problem: The product is discolored (yellow or brown tint).

• Question: My purified Nonyl Acetate has a slight yellow or brown color. How can I decolorize it?

• Answer: Discoloration can result from side reactions or the presence of non-volatile impurities.

  • Activated Carbon Treatment: Add a small amount of activated carbon to the liquid Nonyl Acetate and stir for a short period. The activated carbon can adsorb the colored impurities. Remove the carbon by filtration before proceeding to distillation.

  • Distillation: Careful distillation, especially under vacuum, can separate the colorless Nonyl Acetate from non-volatile colored impurities, which will remain in the distillation flask.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in synthetic Nonyl Acetate?

A1: The most common impurities are unreacted starting materials, namely nonyl alcohol and acetic acid . Water is also a common impurity as it is a byproduct of the esterification reaction. Side products from the reaction, such as ethers formed from the alcohol, can also be present in small amounts.

Q2: What is the best method for assessing the purity of Nonyl Acetate?

A2: Gas Chromatography (GC) is the most common and effective method for determining the purity of Nonyl Acetate. A GC equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) can provide both quantitative (purity percentage) and qualitative (identification of impurities) information.

Q3: How can I effectively remove unreacted nonyl alcohol?

A3: Unreacted nonyl alcohol can be challenging to remove due to its relatively high boiling point.

• Washing: While nonyl alcohol has low solubility in water, repeated washing with water can help to remove some of it.

• Fractional Distillation: The most effective method is careful fractional distillation . Since nonyl alcohol has a slightly higher boiling point than Nonyl Acetate, it will distill after the main product fraction. Close monitoring of the distillation temperature is key.

Q4: Is it necessary to use a drying agent?

A4: Yes, it is crucial to dry the organic layer containing the Nonyl Acetate before the final distillation. Water can interfere with the distillation process, potentially by forming azeotropes, and can also lead to the hydrolysis of the ester back to the alcohol and carboxylic acid, especially at elevated temperatures. Anhydrous magnesium sulfate or sodium sulfate are commonly used drying agents.

Data Presentation

Table 1: Boiling Points of Nonyl Acetate and Common Impurities at Atmospheric Pressure (760 mmHg)

Compound	Boiling Point (°C)	Boiling Point (°F)
Nonyl Acetate	212	413.6
Nonyl Alcohol	215	419
Acetic Acid	118-119	244-246
Water	100	212

Note: The close boiling points of Nonyl Acetate and nonyl alcohol highlight the need for efficient fractional distillation for their separation.

Experimental Protocols

Protocol 1: General Purification of Crude Nonyl Acetate

• Transfer to Separatory Funnel: Transfer the crude Nonyl Acetate reaction mixture to a separatory funnel of appropriate size.

• Acid Removal (Base Wash):

  • Add a 5% aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel (approximately one-third of the volume of the organic layer).

  • Stopper the funnel, and gently swirl and invert, venting frequently to release the pressure from the evolved CO₂ gas.

  • Continue until gas evolution ceases.

  • Allow the layers to separate, and then drain and discard the lower aqueous layer.

• Water Wash:

  • Add deionized water to the separatory funnel (approximately one-third of the volume of the organic layer).

  • Gently invert the funnel several times.

  • Allow the layers to separate and discard the aqueous layer.

• Brine Wash:

  • Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) using the same procedure as the water wash. This helps to remove the majority of the dissolved water.

• Drying:

  • Transfer the organic layer to an Erlenmeyer flask.

  • Add a suitable amount of anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Swirl the flask and let it stand for 10-15 minutes. If the drying agent clumps together, add more until some remains free-flowing.

• Filtration:

  • Filter the dried organic layer through a fluted filter paper or a cotton plug into a clean, dry round-bottom flask suitable for distillation.

• Distillation:

  • Set up a fractional distillation apparatus.

  • Heat the flask gently to distill the Nonyl Acetate. Collect the fraction that distills at a constant temperature corresponding to the boiling point of Nonyl Acetate (212 °C at atmospheric pressure, or a lower temperature under vacuum).

• Purity Analysis:

  • Analyze the collected fraction by Gas Chromatography (GC) to determine its purity.

Protocol 2: Purity Analysis by Gas Chromatography (GC)

• Instrument: Gas Chromatograph with FID or MS detector.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5ms, or similar) is suitable.

• Carrier Gas: Helium or Hydrogen.

• Injection: Inject a small volume (e.g., 1 µL) of a diluted solution of the purified Nonyl Acetate in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Temperature Program:

  • Initial Temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase the temperature at a rate of 10 °C/min to 250 °C.

  • Final Temperature: Hold at 250 °C for 5 minutes.

• Analysis: Identify the peak corresponding to Nonyl Acetate based on its retention time (determined by running a standard). Calculate the purity by determining the percentage of the total peak area that corresponds to the Nonyl Acetate peak.

Mandatory Visualization

Caption: Experimental workflow for the purification of synthetic Nonyl Acetate.

Caption: Troubleshooting decision tree for Nonyl Acetate purification.

Troubleshooting Peak Tailing in Nonyl Acetate Gas Chromatography (GC) Analysis: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address peak tailing issues encountered during the gas chromatography (GC) analysis of nonyl acetate.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in gas chromatography?

A1: In an ideal chromatographic separation, the resulting peak should be symmetrical, resembling a Gaussian distribution. Peak tailing is a phenomenon where the peak's asymmetry is skewed, and the latter half of the peak is broader than the front half. This distortion can compromise the accuracy of peak integration and reduce the resolution between closely eluting compounds.[1]

Q2: Why is my nonyl acetate peak tailing?

A2: Peak tailing for nonyl acetate, an ester, can be attributed to several factors within the GC system. These can be broadly categorized as physical and chemical issues. Physical problems often affect all peaks in the chromatogram and include improper column installation (poor cuts or incorrect positioning), system leaks, or "dead volumes" in the flow path.[2] Chemical issues, which may affect nonyl acetate more specifically, often involve interactions with active sites in the injection port liner or on the column itself, contamination, or column degradation.

Q3: How can I quantitatively measure peak tailing?

A3: Peak tailing is commonly quantified using the Tailing Factor (Tf) or Asymmetry Factor (As). These calculations measure the symmetry of the peak. A value of 1.0 indicates a perfectly symmetrical peak. A tailing factor above 1.5 suggests that the peak tailing is significant enough to warrant investigation.[3] For regulated analyses, a common acceptance criterion for peak symmetry is between 0.8 and 1.8.[4]

Q4: If all the peaks in my chromatogram are tailing, what is the most likely cause?

A4: When all peaks, including the solvent peak, exhibit tailing, the issue is most likely physical rather than chemical.[2] This points to a problem with the gas flow path from the injector to the detector. The most common culprits are a poorly cut column at the inlet, incorrect column installation depth in the injector, or a leak in the system.[2][3]

Q5: What should I do if only the nonyl acetate peak is tailing?

A5: If only the nonyl acetate peak or other polar compounds show tailing, the problem is likely chemical in nature. This suggests an interaction between the analyte and active sites within the system. These active sites can be exposed silanol groups on a contaminated liner or a degraded column stationary phase.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving the cause of peak tailing in your nonyl acetate GC analysis.

Step 1: Initial Assessment

Observe your chromatogram to determine the nature of the peak tailing.

• All peaks are tailing: This indicates a likely physical issue in the GC system.

• Only the nonyl acetate peak (and other polar analytes) are tailing: This points towards a probable chemical interaction.

Step 2: Addressing Physical Issues (All Peaks Tailing)

If all peaks are tailing, follow these steps in order:

• Inspect the Column Installation:

  • Column Cut: Ensure the column has a clean, 90-degree cut at the inlet. A ragged or angled cut can cause turbulence and peak tailing.[2][3] Re-cut the column if necessary.

  • Column Position: Verify that the column is installed at the correct height within the inlet, according to the manufacturer's instructions. An incorrect position can create dead volume.[2]

• Check for Leaks: Perform a leak check of the system, paying close attention to the inlet septum, column fittings, and gas line connections.

• Examine the Inlet Liner: A cracked or improperly installed liner can disrupt the sample flow path.

Step 3: Addressing Chemical Issues (Specific Peak Tailing)

If only the nonyl acetate peak is tailing, consider the following chemical interactions:

• Inlet Liner Deactivation: The glass inlet liner can have active silanol groups that interact with polar analytes.

  • Action: Replace the liner with a new, deactivated liner.

• Column Contamination: Over time, non-volatile residues from samples can accumulate at the head of the column, creating active sites.

  • Action: Trim the front section of the column (approximately 10-20 cm).[1]

• Column Degradation: The stationary phase of the column can degrade due to exposure to oxygen or high temperatures, exposing active sites.

  • Action: If trimming the column does not resolve the issue, the column may need to be replaced.

Quantitative Data Summary

The following table summarizes the potential impact of different issues on the peak asymmetry factor for nonyl acetate.

Potential Cause	Expected Asymmetry Factor (As)	Recommended Action
Optimal Conditions	0.9 - 1.2	Continue with analysis.
Minor Peak Tailing	1.2 - 1.5	Monitor peak shape; consider preventative maintenance.
Moderate Peak Tailing	1.5 - 2.0	Investigate and address the cause; data may be compromised.[3]
Severe Peak Tailing	> 2.0	Stop analysis and troubleshoot immediately; data is unreliable.[1]
Poor Column Cut	> 1.8	Re-cut the column inlet.
Contaminated Inlet Liner	> 1.6	Replace the inlet liner.
Column Contamination	> 1.7	Trim the front of the column.
Column Degradation	> 2.0	Replace the GC column.

Experimental Protocols

Standard GC-FID Protocol for Nonyl Acetate Analysis

This protocol provides a general starting point for the analysis of nonyl acetate. Parameters may need to be optimized for your specific instrument and application.

• Column: A mid-polarity column, such as one with a (5%-phenyl)-methylpolysiloxane stationary phase (e.g., DB-5 or equivalent), is often suitable. A common dimension is 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Inlet:

  • Mode: Split injection.

  • Inlet Temperature: 250 °C.

  • Split Ratio: 50:1 (can be adjusted based on sample concentration).

• Oven Temperature Program:

  • Initial Temperature: 60 °C.

  • Ramp: Increase temperature at a rate of 10 °C/min to 240 °C.

  • Final Hold: Hold at 240 °C for 5 minutes.

• Detector (FID):

  • Temperature: 280 °C.

  • Hydrogen Flow: 30 mL/min (or as recommended by the manufacturer).

  • Air Flow: 300 mL/min (or as recommended by the manufacturer).

  • Makeup Gas (Nitrogen): 25 mL/min.

• Injection Volume: 1 µL.

• Sample Preparation: Prepare a standard of nonyl acetate in a suitable solvent (e.g., hexane or ethyl acetate) at a concentration appropriate for your detector's sensitivity.

Protocol for Trimming the GC Column

• Cool Down: Ensure the injector and oven are cool.

• Turn Off Gases: Turn off the carrier gas flow to the inlet.

• Remove Column: Carefully disconnect the column from the injector.

• Cut the Column: Using a ceramic scoring wafer or a diamond-tipped scribe, make a clean score on the column about 10-20 cm from the inlet end.

• Break the Column: Gently flex the column to break it at the score.

• Inspect the Cut: Use a magnifier to ensure the cut is clean and at a right angle, with no jagged edges.

• Reinstall: Reinstall the column in the injector at the correct depth.

• Leak Check: Restore gas flow and perform a leak check before heating the system.

Visualization

The following diagram illustrates a logical workflow for troubleshooting peak tailing in your nonyl acetate GC analysis.

Caption: Troubleshooting workflow for peak tailing.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. gmpinsiders.com [gmpinsiders.com]

Technical Support Center: Optimization of Catalyst for Nonyl Acetate Esterification

Welcome to the technical support center for the optimization of catalysts in Nonyl Acetate esterification. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance for successful experimentation.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the esterification of nonyl alcohol with acetic acid to produce nonyl acetate.

1. Issue: Low Conversion or Yield of Nonyl Acetate

Question: We are observing a low conversion rate of nonyl alcohol and a correspondingly low yield of nonyl acetate. What are the potential causes and how can we improve it?

Answer:

Low conversion and yield are common issues in esterification reactions. Several factors can contribute to this problem. Consider the following troubleshooting steps:

• Equilibrium Limitation: Esterification is a reversible reaction.[1] The accumulation of water, a byproduct, can shift the equilibrium back towards the reactants, limiting the conversion.

  • Solution: Employ methods to remove water from the reaction mixture as it forms. This can be achieved by using a dehydrating agent like concentrated sulfuric acid (if used as a catalyst), or by techniques such as azeotropic distillation with a suitable solvent (e.g., toluene).[1]

• Insufficient Catalyst Activity: The catalyst may not be active enough under the current reaction conditions.

  • Solution:

    • Increase Catalyst Loading: Gradually increase the amount of catalyst. For homogeneous catalysts like sulfuric acid, concentrations can be varied.[2][3] For heterogeneous catalysts like Amberlyst-15, increasing the weight percentage can enhance the reaction rate.[4]

    • Optimize Reaction Temperature: Increasing the temperature generally increases the reaction rate.[2][3] However, be mindful of the catalyst's thermal stability, especially for ion-exchange resins like Amberlyst-15, which have a maximum operating temperature (around 120°C).[5]

    • Screen Different Catalysts: The choice of catalyst significantly impacts the reaction. Homogeneous acids like sulfuric acid or p-toluenesulfonic acid are often effective.[1][2] Heterogeneous catalysts such as Amberlyst-15, Sn-SiO2, or zeolites can also be highly active and offer easier separation.[1]

• Sub-optimal Molar Ratio of Reactants: An inappropriate ratio of nonyl alcohol to acetic acid can limit the conversion of the limiting reactant.

  • Solution: According to Le Chatelier's principle, using an excess of one reactant can drive the equilibrium towards the product side.[6] Experiment with different molar ratios, for instance, increasing the amount of nonyl alcohol relative to acetic acid.[2]

• Mass Transfer Limitations (for Heterogeneous Catalysts): Inadequate mixing can lead to poor contact between the reactants and the solid catalyst surface, thereby reducing the overall reaction rate.

  • Solution: Ensure vigorous stirring to minimize external mass transfer limitations. You can test this by observing if the reaction rate increases with stirring speed up to a certain point, after which it becomes independent of the stirring rate.[7]

2. Issue: Catalyst Deactivation

Question: Our catalyst (especially a solid acid catalyst) shows good initial activity, but its performance declines over subsequent runs. What could be the cause of this deactivation, and can the catalyst be regenerated?

Answer:

Catalyst deactivation is a significant concern, particularly with heterogeneous catalysts in liquid-phase reactions. The primary causes include:

• Fouling or Coking: Deposition of carbonaceous materials (coke) or heavy byproducts on the active sites and within the pores of the catalyst can block reactant access.[8] This is more prevalent at higher reaction temperatures.

• Leaching of Active Sites: For supported catalysts or ion-exchange resins, the active species (e.g., sulfonic acid groups on Amberlyst-15) can gradually leach into the reaction medium, leading to a permanent loss of activity.

• Poisoning: Impurities in the reactants or feed stream can adsorb strongly to the active sites, rendering them inactive.

• Thermal Degradation: Exceeding the catalyst's recommended operating temperature can cause irreversible structural changes, such as the collapse of the pore structure or degradation of the active phase.[9]

Regeneration Strategies:

• Washing: For deactivation caused by fouling, washing the catalyst with a suitable solvent can remove adsorbed species. For instance, Amberlyst-15 can be washed with solvents like acetone.[1]

• Calcination: For coking, a controlled burnout of the carbon deposits in the presence of air or an inert gas containing a low concentration of oxygen at elevated temperatures can regenerate the catalyst. The specific temperature and atmosphere depend on the catalyst's thermal stability.

• Acid Treatment: For some solid acid catalysts where active sites may have been neutralized, treatment with a dilute acid solution followed by washing and drying can sometimes restore activity.

It is crucial to characterize the fresh and spent catalyst to understand the deactivation mechanism, which will guide the choice of the most effective regeneration method.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for the reaction conditions for Nonyl Acetate esterification?

A1: A good starting point would be to use a molar ratio of acetic acid to nonyl alcohol of 1:1 to 1:3, a catalyst concentration of around 0.0275 M for a homogeneous catalyst like sulfuric acid, and a reaction temperature of 80°C.[2] For a heterogeneous catalyst like Amberlyst-15, a catalyst loading of 5-10 wt% of the total reactants is a reasonable starting point.

Q2: How can I monitor the progress of the reaction?

A2: The progress of the esterification reaction can be monitored by tracking the consumption of the reactants or the formation of the product. Common methods include:

• Titration: Periodically taking samples from the reaction mixture and titrating the remaining acetic acid with a standard solution of a base like NaOH.[2]

• Gas Chromatography (GC): This is a more precise method to quantify the concentrations of nonyl alcohol, acetic acid, nonyl acetate, and water in the reaction mixture over time. A flame ionization detector (FID) is typically used.

• Karl Fischer Titration: This method can be used to measure the concentration of water produced during the reaction.[2]

Q3: Are there any significant side reactions to be aware of?

A3: While the primary reaction is the esterification to form nonyl acetate, side reactions can occur, especially under harsh conditions:

• Ether Formation: At high temperatures and in the presence of a strong acid catalyst, the dehydration of nonyl alcohol can lead to the formation of dinonyl ether.

• Dehydration of Alcohol: Nonyl alcohol can undergo dehydration to form nonene.

• Oxidation: If air is present at high temperatures, oxidation of the alcohol can occur.

Using milder reaction conditions and selecting a catalyst with high selectivity can help minimize these side reactions.

Q4: What are the advantages of using a heterogeneous catalyst over a homogeneous one?

A4: Heterogeneous catalysts offer several advantages over homogeneous catalysts like sulfuric acid:

• Easy Separation: Solid catalysts can be easily separated from the liquid reaction mixture by filtration or decantation, simplifying product purification.[10]

• Reusability: Heterogeneous catalysts can often be regenerated and reused for multiple reaction cycles, reducing costs.[1][11]

• Reduced Corrosion: Solid acid catalysts are generally less corrosive to reactor vessels compared to strong mineral acids.[10]

• Less Waste Generation: The ease of separation and reusability leads to a more environmentally friendly process with less waste.

Data Presentation

Table 1: Effect of Temperature on Acetic Acid Conversion (Homogeneous Catalyst) Catalyst: Sulfuric Acid (0.0275 M), Molar Ratio (Acetic Acid:Nopol) = 1:1

Temperature (°C)	Equilibrium Conversion (%)
50	63
60	68
70	71
80	75

(Data sourced from a study on nopyl acetate synthesis, which is structurally similar to nonyl acetate and provides a relevant trend.)[2][3]

Table 2: Effect of Catalyst Concentration on Acetic Acid Conversion (Homogeneous Catalyst) Temperature: 80°C, Molar Ratio (Acetic Acid:Nopol) = 1:1

Catalyst Concentration (M)	Equilibrium Conversion (%)
0.0275	76
0.0367	75
0.0458	60

(Data sourced from a study on nopyl acetate synthesis.)[2][3]

Table 3: Comparison of Different Catalysts for Acetate Esterification

Catalyst	Reactants	Temperature (°C)	Conversion (%)	Selectivity (%)	Reference
p-Toluenesulfonic acid (p-TSA)	Nopol + Acetic Acid	-	99.7	45.6	[1]
Amberlyst-15	Nopol + Acetic Acid	80	57.6	9.0	[1]
Sn-SiO2	Nopol + Acetic Anhydride	80	75	100	[1]
Sn-MCM-41	Nopol + Acetic Acid	-	-	17.8	[1]

(Note: Data is for nopyl acetate, providing a comparative framework for similar esterification reactions.)

Experimental Protocols

1. General Protocol for Nonyl Acetate Esterification using a Homogeneous Catalyst (Sulfuric Acid)

• Reactor Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a thermometer. Ensure all glassware is dry.

• Charging Reactants: To the flask, add nonyl alcohol and acetic acid in the desired molar ratio (e.g., 1:1.5).

• Catalyst Addition: Carefully add the calculated amount of concentrated sulfuric acid (e.g., to achieve a concentration of 0.0275 M) to the reactant mixture while stirring.

• Reaction: Heat the mixture to the desired temperature (e.g., 80°C) using a heating mantle and maintain the temperature for the specified reaction time (e.g., several hours). Monitor the reaction progress using a suitable analytical technique (e.g., titration or GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the mixture with water to remove the catalyst and excess acetic acid.

  • Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution until effervescence ceases.

  • Wash again with brine (saturated NaCl solution).

  • Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate).

  • Filter to remove the drying agent.

• Purification: Purify the crude nonyl acetate by distillation under reduced pressure to obtain the final product.

• Analysis: Confirm the purity and identity of the product using techniques like GC-MS and NMR.

2. General Protocol for Nonyl Acetate Esterification using a Heterogeneous Catalyst (Amberlyst-15)

• Catalyst Preparation: If necessary, wash the Amberlyst-15 resin with a solvent like methanol and dry it in an oven at a moderate temperature (e.g., 60-80°C) overnight to remove any adsorbed moisture.

• Reactor Setup: Use a similar setup as for the homogeneous reaction.

• Charging Reactants and Catalyst: Add nonyl alcohol, acetic acid, and the pre-weighed Amberlyst-15 catalyst (e.g., 5 wt% of total reactants) to the reaction flask.

• Reaction: Heat the mixture with vigorous stirring to the desired temperature (e.g., 90°C, not exceeding 120°C for Amberlyst-15). Monitor the reaction as described previously.

• Catalyst Separation: After the reaction is complete, cool the mixture and separate the catalyst by filtration.

• Work-up and Purification: The liquid product can be worked up and purified as described in the homogeneous catalysis protocol.

• Catalyst Regeneration: The recovered catalyst can be washed with a solvent (e.g., acetone or methanol), dried, and reused in subsequent reactions.[1]

Visualizations

Caption: General experimental workflow for Nonyl Acetate esterification.

Caption: Troubleshooting decision tree for low Nonyl Acetate yield.

References

• 1. Nopyl acetate production by esterification of acetic acid and nopol over heterogeneous catalysts - Dialnet [dialnet.unirioja.es]
• 2. Kinetics of nopyl acetate synthesis by homogeneously catalyzed esterification of acetic acid with nopol [redalyc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Ester - Wikipedia [en.wikipedia.org]
• 7. ijert.org [ijert.org]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Magnetic-responsive solid acid catalysts for esterification - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Preventing Hydrolysis of Nonyl Acetate in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of Nonyl Acetate hydrolysis in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Nonyl Acetate hydrolysis?

A1: Nonyl acetate is an ester that can undergo hydrolysis, a chemical reaction where water molecules break the ester bond. This process results in the formation of its parent compounds: nonan-1-ol and acetic acid.[1][2] This degradation can compromise the integrity and efficacy of experimental formulations.

Q2: What are the primary factors that cause the degradation of Nonyl Acetate in aqueous solutions?

A2: The stability of nonyl acetate in water is primarily influenced by two factors: the pH of the solution and the temperature.[1][3] The hydrolysis reaction is significantly catalyzed by the presence of acids (H⁺ ions) and bases (OH⁻ ions).[2] Elevated temperatures also accelerate the rate of this degradation.[4]

Q3: How does pH impact the stability of Nonyl Acetate?

A3: The rate of ester hydrolysis is typically at its minimum in the neutral to slightly acidic pH range. In strongly acidic or alkaline (basic) conditions, the rate of hydrolysis increases significantly.[2][3] Basic hydrolysis, also known as saponification, is irreversible, while acid-catalyzed hydrolysis is a reversible reaction.[2]

Q4: How can I minimize hydrolysis when preparing aqueous solutions of Nonyl Acetate?

A4: To minimize hydrolysis, it is crucial to control the experimental conditions. Key strategies include:

• pH Control: Use a buffered solution to maintain a stable pH, ideally in the slightly acidic to neutral range where the hydrolysis rate is lowest.[3]

• Temperature Management: Prepare and store solutions at reduced temperatures (e.g., 2-8°C) to slow down the reaction kinetics.[5]

• Minimize Water Exposure: While working in an aqueous system, using co-solvents like ethanol or propylene glycol can reduce water activity.[6][7] Nonyl acetate is poorly soluble in water but soluble in organic solvents.[7][8]

• Use of Stabilizers: Incorporate chemical stabilizers that can inhibit the hydrolysis reaction.[3]

Q5: What types of chemical stabilizers can be used to prevent Nonyl Acetate hydrolysis?

A5: Several types of stabilizers can be effective:

• Carbodiimides: These compounds react with the carboxylic acid produced during hydrolysis, effectively preventing the esterification reaction from reversing and stabilizing the ester.[1][9]

• Chelating Agents: Agents like EDTA can bind to metal ions that may be present as impurities. These metal ions can act as catalysts for hydrolysis.[1]

• Antioxidants: In some cases, oxidative processes can trigger ester hydrolysis. Antioxidants can be added to inhibit these initial reactions.[1]

Troubleshooting Guide

Problem: I am observing rapid degradation of my Nonyl Acetate immediately after preparing an aqueous solution.

• Possible Cause 1: Incorrect pH. Your solution may be too acidic or too alkaline.

  • Solution: Measure the pH of your solution immediately after preparation. Adjust it to a neutral or slightly acidic range using an appropriate buffer system (e.g., a phosphate or citrate buffer).

• Possible Cause 2: High Temperature. The preparation or storage temperature may be too high.

  • Solution: Prepare the solution using pre-chilled components and on an ice bath. Store the final solution at a refrigerated temperature (2-8°C).[5]

• Possible Cause 3: Contaminants in Water. The water used may contain catalytic impurities like metal ions.

  • Solution: Use high-purity, deionized, or distilled water for all preparations. Consider adding a chelating agent like EDTA to sequester any potential metal ion contaminants.[1]

Problem: My experimental results are inconsistent, and I suspect variable hydrolysis rates between batches.

• Possible Cause 1: Poor pH Control. The final pH of your solutions may vary between preparations.

  • Solution: Implement a strict protocol using a calibrated pH meter and a buffer with sufficient capacity to maintain the target pH consistently across all batches.

• Possible Cause 2: Temperature Fluctuations. Different batches may have been exposed to varying temperatures during preparation or storage.

  • Solution: Standardize all temperature-related steps. Use a temperature-controlled environment for both the experiment and storage.

• Possible Cause 3: Low Solubility. Due to its low water solubility, nonyl acetate may not be fully dissolved, leading to inconsistent concentrations in the aqueous phase.[7]

  • Solution: Consider using a co-solvent such as ethanol to improve solubility.[7] Alternatively, additives like dextrose or sorbitol can sometimes suppress the solubility of the ester in the aqueous phase, which can paradoxically reduce the hydrolysis rate.[6]

Quantitative Data on Ester Hydrolysis

pH	Temperature (°C)	Relative Rate of Hydrolysis (Illustrative)
3.0	25	Moderate
3.0	50	High
5.0	25	Low
5.0	50	Moderate
7.0	25	Low-Moderate
7.0	50	Moderate-High
9.0	25	High
9.0	50	Very High

Note: This table illustrates general trends. The actual hydrolysis rate is dependent on the specific ester and buffer system used.

Experimental Protocols

Protocol 1: pH-Dependent Stability Study of Nonyl Acetate

Objective: To determine the optimal pH for the stability of Nonyl Acetate in an aqueous solution.

Methodology:

• Buffer Preparation: Prepare a series of buffers (e.g., citrate-phosphate) at different pH values (e.g., 4.0, 5.5, 7.0, and 8.5).

• Stock Solution: Prepare a concentrated stock solution of Nonyl Acetate in a suitable organic solvent like ethanol.

• Test Solutions: Add a small, precise volume of the Nonyl Acetate stock solution to each buffer to create test solutions with a final known concentration. Ensure the final concentration of the organic solvent is low and consistent across all samples.

• Incubation: Aliquot the test solutions into sealed vials and incubate them at a constant, controlled temperature (e.g., 37°C).

• Sampling: At designated time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw a sample from each pH condition.

• Analysis: Immediately analyze the concentration of the remaining Nonyl Acetate in each sample using a validated analytical method, such as Gas Chromatography (GC).

• Data Analysis: Plot the concentration of Nonyl Acetate versus time for each pH value. Calculate the pseudo-first-order degradation rate constant (k) for each condition by determining the slope of the natural logarithm of the concentration against time.[10]

Protocol 2: Analysis of Nonyl Acetate by Gas Chromatography (GC)

Objective: To quantify the concentration of Nonyl Acetate in aqueous samples.

Methodology:

• Sample Preparation: Perform a liquid-liquid extraction on the aqueous samples. Add a water-immiscible organic solvent (e.g., hexane or ethyl acetate) to the sample vial, vortex thoroughly, and allow the layers to separate. Carefully collect the organic layer containing the Nonyl Acetate.

• Internal Standard: Add an internal standard to the collected organic layer to improve quantitative accuracy.

• GC Instrument Setup:

  • Column: Use a suitable capillary column (e.g., DB-Wax or equivalent).[11]

  • Temperatures: Set the injector and detector temperatures appropriately. Program the oven with a temperature gradient (e.g., start at a lower temperature and ramp up).[11]

  • Carrier Gas: Use an inert carrier gas like helium or nitrogen.

• Calibration: Prepare a series of calibration standards with known concentrations of Nonyl Acetate and the internal standard. Analyze these to create a calibration curve.[11]

• Injection: Inject the prepared samples onto the GC system.

• Quantification: Measure the peak area of Nonyl Acetate relative to the internal standard. Determine the concentration using the calibration curve.[11]

Visualizations

Caption: Factors influencing Nonyl Acetate hydrolysis and corresponding preventative measures.

Caption: General experimental workflow for assessing the stability of Nonyl Acetate.

References

• 1. carbodiimide.com [carbodiimide.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. carbodiimide.com [carbodiimide.com]
• 4. ▷ Hydrolysis Stabilizers | Polymer Additives | LANXESS [lanxess.com]
• 5. Nonyl acetate CAS#: 143-13-5 [m.chemicalbook.com]
• 6. quora.com [quora.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. Nonyl Acetate | C11H22O2 | CID 8918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. EP1514897A1 - A stabilizer against hydrolysis for an ester-group- containing resin and a thermoplastic resin composition - Google Patents [patents.google.com]
• 10. Determination of the First Order Rate Constant (kl) | Chegg.com [chegg.com]
• 11. cdc.gov [cdc.gov]

Strategies to minimize by-product formation in Nonyl Acetate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing by-product formation during Nonyl Acetate synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Nonyl Acetate via Fischer esterification of nonyl alcohol and acetic acid.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Nonyl Acetate	1. Incomplete Reaction: The Fischer esterification is a reversible reaction and may not have reached equilibrium. 2. Sub-optimal Temperature: The reaction temperature may be too low, resulting in a slow reaction rate. 3. Insufficient Catalyst: The amount of acid catalyst may be inadequate to effectively protonate the carboxylic acid. 4. Presence of Water: Water, a by-product of the reaction, can shift the equilibrium back towards the reactants.	1. Increase Reaction Time: Allow the reaction to proceed for a longer duration to ensure it reaches equilibrium. Monitor the progress using techniques like GC or TLC. 2. Optimize Temperature: Gradually increase the reaction temperature. However, be cautious as excessively high temperatures can promote by-product formation. (Refer to Table 1 for guidance). 3. Increase Catalyst Concentration: Incrementally increase the amount of acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid). 4. Remove Water: Use a Dean-Stark apparatus during the reaction to continuously remove water as it is formed, driving the equilibrium towards the product side.
Presence of a High-Boiling Impurity	1. Formation of Dinonyl Ether: This is a common by-product formed by the intermolecular dehydration of two nonyl alcohol molecules, especially at higher temperatures and high acid catalyst concentrations.	1. Control Temperature: Maintain the reaction temperature at the lower end of the optimal range (e.g., 120-140°C). 2. Use Stoichiometric Amounts of Reactants: An excess of nonyl alcohol can favor the formation of dinonyl ether. 3. Purification: Separate Nonyl Acetate from dinonyl ether by fractional distillation.
Presence of a Low-Boiling Impurity	1. Formation of Nonene: This by-product results from the intramolecular dehydration of nonyl alcohol, which is also favored by high temperatures and strong acidic conditions.	1. Moderate Reaction Temperature: Avoid excessively high temperatures to minimize the dehydration of nonyl alcohol. 2. Use a Milder Catalyst: Consider using a less dehydrating acid catalyst. 3. Purification: Nonene can be removed during the initial distillation phase due to its lower boiling point.
Reaction Mixture is Darkening	1. Charring/Decomposition: Strong acid catalysts like concentrated sulfuric acid can cause charring of the organic reactants at elevated temperatures.	1. Use an Alternative Catalyst: Consider using a solid acid catalyst or a milder catalyst like p-toluenesulfonic acid. 2. Ensure Even Heating: Use a heating mantle with a stirrer to ensure uniform temperature distribution and avoid localized overheating.

Frequently Asked Questions (FAQs)

Q1: What are the primary by-products in Nonyl Acetate synthesis via Fischer esterification?

A1: The two main by-products are dinonyl ether and nonene. Dinonyl ether is formed from the intermolecular dehydration of two molecules of nonyl alcohol, while nonene is the result of the intramolecular dehydration of a single molecule of nonyl alcohol. Both side reactions are promoted by the acidic catalyst and higher reaction temperatures.

Q2: How can I minimize the formation of dinonyl ether?

A2: To minimize the formation of dinonyl ether, it is crucial to control the reaction temperature, keeping it as low as possible while still achieving a reasonable reaction rate. Using a stoichiometric or slight excess of acetic acid relative to nonyl alcohol can also help, as an excess of the alcohol can drive the ether formation equilibrium.

Q3: What is the optimal temperature range for Nonyl Acetate synthesis?

A3: The optimal temperature for Nonyl Acetate synthesis is a balance between reaction rate and by-product formation. Generally, a temperature range of 120-140°C is recommended when using a catalyst like sulfuric acid. Temperatures above this range can significantly increase the rate of dehydration side reactions.

Q4: Which acid catalyst is best for minimizing by-products?

A4: While sulfuric acid is a common and effective catalyst, it is also a strong dehydrating agent, which can lead to increased by-product formation. Milder acid catalysts, such as p-toluenesulfonic acid or acidic ion-exchange resins, can be used to reduce the extent of side reactions.

Q5: How can I effectively remove the water produced during the reaction?

A5: The most effective method for removing water during the esterification is the use of a Dean-Stark apparatus with an azeotrope-forming solvent like toluene. The water is collected in the side arm of the apparatus, while the solvent is returned to the reaction flask, thus driving the reaction to completion.

Q6: What is the recommended purification method for obtaining high-purity Nonyl Acetate?

A6: After the reaction is complete, the crude product should be washed first with water to remove the acid catalyst and any unreacted acetic acid, followed by a wash with a sodium bicarbonate solution to neutralize any remaining acid. The organic layer is then dried over an anhydrous salt (e.g., magnesium sulfate) and purified by fractional distillation to separate the Nonyl Acetate from unreacted nonyl alcohol and any high-boiling by-products like dinonyl ether.

Data Presentation

Table 1: Illustrative Effect of Temperature on By-Product Formation in Nonyl Acetate Synthesis

Reaction Temperature (°C)	Nonyl Acetate Yield (%)	Dinonyl Ether (%)	Nonene (%)
120	85	5	2
140	80	10	4
160	70	20	8
180	55	30	12

Note: The values in this table are illustrative and intended to demonstrate the general trend of increased by-product formation with higher temperatures. Actual results may vary based on specific reaction conditions such as catalyst concentration and reaction time.

Experimental Protocols

Key Experiment: Synthesis of High-Purity Nonyl Acetate

This protocol details a laboratory-scale procedure for the synthesis of Nonyl Acetate with an emphasis on minimizing by-product formation.

Materials:

• Nonyl alcohol (1.0 mol)

• Glacial acetic acid (1.2 mol)

• p-Toluenesulfonic acid monohydrate (0.02 mol)

• Toluene (100 mL)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Round-bottom flask (500 mL)

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: To a 500 mL round-bottom flask equipped with a magnetic stir bar, add nonyl alcohol, glacial acetic acid, p-toluenesulfonic acid monohydrate, and toluene.

• Azeotropic Distillation: Assemble a Dean-Stark apparatus and a reflux condenser on top of the flask. Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap. Continue the reflux until no more water is collected in the trap (approximately 4-6 hours).

• Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with 100 mL of water, 100 mL of saturated sodium bicarbonate solution (caution: CO2 evolution), and 100 mL of brine.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and transfer the filtrate to a distillation flask. Remove the toluene under reduced pressure. Subsequently, purify the Nonyl Acetate by fractional distillation under vacuum. Collect the fraction boiling at the appropriate temperature for Nonyl Acetate (Boiling point: ~212 °C at atmospheric pressure, will be lower under vacuum).

Visualizations

Caption: Reaction pathway for Nonyl Acetate synthesis, highlighting the main esterification reaction and competing side reactions.

Caption: A troubleshooting workflow for identifying and resolving common issues in Nonyl Acetate synthesis.

Technical Support Center: Overcoming Matrix Effects in Nonyl Acetate Quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to matrix effects in the quantification of Nonyl Acetate.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect in the context of Nonyl Acetate quantification?

A1: A matrix effect is the alteration of the ionization efficiency of Nonyl Acetate by co-eluting substances present in the sample matrix.[1][2] This can lead to either a decrease (ion suppression) or an increase (ion enhancement) in the analytical signal, ultimately affecting the accuracy, precision, and sensitivity of the quantification.[3] The "matrix" encompasses all components of the sample other than Nonyl Acetate, such as proteins, lipids, salts, and other endogenous compounds.[1]

Q2: How can I determine if my Nonyl Acetate quantification is affected by matrix effects?

A2: Two primary methods can be used to assess matrix effects:

• Post-Column Infusion: This is a qualitative method to identify regions in the chromatogram where ion suppression or enhancement occurs.[4][5] A constant flow of Nonyl Acetate standard is introduced into the mass spectrometer after the analytical column. A blank matrix extract is then injected. Any dip or rise in the baseline signal of Nonyl Acetate indicates the presence of matrix effects at that retention time.[5]

• Post-Extraction Spike: This is a quantitative method to measure the extent of the matrix effect.[2][4] The response of Nonyl Acetate in a standard solution is compared to the response of Nonyl Acetate spiked into a blank matrix sample (that has already undergone the extraction process) at the same concentration.[4][6] The ratio of these responses is known as the matrix factor. A matrix factor less than 1 indicates ion suppression, while a factor greater than 1 suggests ion enhancement.[2]

Q3: What are the common strategies to overcome matrix effects?

A3: Several strategies can be employed to minimize or compensate for matrix effects:

• Effective Sample Preparation: Techniques like Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and protein precipitation can remove a significant portion of interfering matrix components.[1][7]

• Chromatographic Separation: Optimizing the liquid chromatography (LC) method to achieve better separation between Nonyl Acetate and matrix components can reduce co-elution and associated matrix effects.[1]

• Stable Isotope Dilution (SID): Using a stable isotope-labeled internal standard (e.g., Nonyl Acetate-d3) is a highly effective method. Since the internal standard is chemically identical to the analyte, it experiences similar matrix effects, allowing for accurate correction.[1][8]

• Matrix-Matched Calibration: This involves preparing the calibration standards in a blank matrix that is as similar as possible to the samples being analyzed. This helps to ensure that the standards and samples experience the same matrix effect.[1][9]

• Standard Addition: This method involves adding known amounts of a Nonyl Acetate standard to the actual samples.[10] By observing the increase in signal, the original concentration in the sample can be determined, effectively compensating for the matrix effect.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Poor reproducibility of Nonyl Acetate quantification.	Inconsistent matrix effects between samples.	* Implement a more robust sample preparation method like SPE to remove variable interferences.[1][7] * Use a stable isotope-labeled internal standard (SID) to compensate for variations in matrix effects.[1][8]
Lower than expected recovery of Nonyl Acetate.	Significant ion suppression is occurring.	* Perform a post-column infusion experiment to identify the retention time of the interfering components.[5] * Adjust the chromatographic gradient to separate Nonyl Acetate from the suppression zone. * Employ matrix-matched calibration or the standard addition method for more accurate quantification in the presence of suppression.[1][10]
Higher than expected concentration of Nonyl Acetate.	Ion enhancement is occurring due to co-eluting matrix components.	* Review the sample matrix for components that could enhance ionization. * Improve sample cleanup to remove these enhancing components. * Utilize the standard addition method or a stable isotope-labeled internal standard for accurate quantification.[8][10]
Non-linear calibration curve in the presence of matrix.	Matrix effects are concentration-dependent.	* Switch to a matrix-matched calibration curve to mimic the effect across the concentration range.[9] * If a suitable blank matrix is unavailable, the standard addition method is a reliable alternative.[10]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Spike

• Prepare a Nonyl Acetate Spiking Solution: Prepare a stock solution of Nonyl Acetate in a suitable organic solvent (e.g., acetonitrile) at a concentration of 1 mg/mL. From this, create a working spiking solution at a concentration relevant to your expected sample concentrations (e.g., 1 µg/mL).

• Prepare Blank Matrix Extract: Select a matrix that is representative of your samples but does not contain Nonyl Acetate. Process this blank matrix through your entire sample preparation procedure (e.g., protein precipitation, SPE).

• Prepare "Neat" Standard (Solution A): In a clean vial, add a known amount of the Nonyl Acetate spiking solution to the final solvent composition of your analytical method. For example, add 10 µL of the 1 µg/mL spiking solution to 990 µL of the mobile phase.

• Prepare Post-Extraction Spiked Sample (Solution B): In a separate vial, add the same known amount of the Nonyl Acetate spiking solution to the blank matrix extract. For example, add 10 µL of the 1 µg/mL spiking solution to 990 µL of the blank matrix extract.[6]

• Analysis: Analyze both Solution A and Solution B using your validated LC-MS/MS method.

• Calculation of Matrix Factor (MF):

  • MF = (Peak Area of Nonyl Acetate in Solution B) / (Peak Area of Nonyl Acetate in Solution A)

  • A MF value of 1 indicates no matrix effect.

  • A MF value < 1 indicates ion suppression.[2]

  • A MF value > 1 indicates ion enhancement.[2]

Protocol 2: Quantification using the Standard Addition Method

• Sample Aliquoting: Aliquot equal volumes of your unknown sample into at least four separate vials.

• Spiking: Leave the first vial un-spiked (this is your unknown). To the remaining vials, add increasing, known amounts of a Nonyl Acetate standard solution.[11] The concentration of the spikes should bracket the expected concentration of Nonyl Acetate in the sample.

• Volume Equalization: Adjust the volume of all vials to be the same using the appropriate solvent to ensure the matrix concentration is constant across all samples.

• Analysis: Analyze all prepared samples using your LC-MS/MS method.

• Data Analysis:

  • Plot the measured peak area (y-axis) against the concentration of the added Nonyl Acetate standard (x-axis).

  • Perform a linear regression on the data points.

  • Extrapolate the line to the x-intercept (where y=0). The absolute value of the x-intercept is the concentration of Nonyl Acetate in the original, un-spiked sample.[12]

Quantitative Data Summary

The following table presents hypothetical data from an experiment evaluating different strategies to overcome matrix effects in the quantification of a 50 ng/mL Nonyl Acetate sample in human plasma.

Quantification Method	Mean Measured Concentration (ng/mL)	Standard Deviation (ng/mL)	Coefficient of Variation (%CV)	Calculated Matrix Effect (%)
Standard in Solvent	28.5	3.1	10.9	-43 (Suppression)
Matrix-Matched Calibration	48.9	2.5	5.1	-2.2
Standard Addition	50.8	1.8	3.5	N/A (Compensated)
Stable Isotope Dilution	49.7	1.2	2.4	N/A (Compensated)

This data is for illustrative purposes only.

Visualizations

Caption: Workflow for assessing matrix effects in Nonyl Acetate quantification.

References

• 1. longdom.org [longdom.org]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Matrix Effect | PPT [slideshare.net]
• 4. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. What is matrix effect and how is it quantified? [sciex.com]
• 7. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. youtube.com [youtube.com]
• 10. Standard addition - Wikipedia [en.wikipedia.org]
• 11. eurl-pesticides.eu [eurl-pesticides.eu]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Refinement of Extraction Methods for Nonyl Acetate from Natural Products

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for the extraction of nonyl acetate from natural sources. Nonyl acetate is a volatile ester found in various fruits and plants, contributing to their characteristic aromas.[1] Its efficient extraction is crucial for applications in the flavor, fragrance, and pharmaceutical industries.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common challenges and questions encountered during the extraction of nonyl acetate.

General Extraction Issues

Q1: What are the most common natural sources for nonyl acetate extraction? A1: Nonyl acetate occurs naturally in a variety of sources, most notably in citrus fruits (like lemons, oranges, and kumquats), grapes, melons, and beer.[1][2] The peel of citrus fruits is a particularly common starting material for the extraction of essential oils rich in such esters.[3][4]

Q2: Which extraction method is most suitable for a thermally sensitive compound like nonyl acetate? A2: For thermally sensitive esters, methods that operate at lower temperatures are preferable to minimize degradation. Supercritical Fluid Extraction (SFE) with CO2 is an excellent choice as it can be performed at near-ambient temperatures (e.g., 35-60°C) and leaves no solvent residue.[5][6] Solvent extraction at controlled, low temperatures is also a viable option. High-temperature methods like traditional steam distillation may pose a risk of hydrolysis or degradation.

Q3: My overall extraction yield is consistently low. What general factors should I check? A3: Low yields can stem from several factors:

• Raw Material Quality: Ensure the plant material is properly prepared (e.g., adequately dried and ground to an optimal particle size) to maximize surface area for extraction.

• Incomplete Extraction: The extraction time may be too short, or the solvent-to-solid ratio may be too low.[3]

• Compound Degradation: High temperatures or improper pH can degrade the target ester. Nonyl acetate is an ester and can be susceptible to hydrolysis.[7]

• Post-Extraction Losses: Significant amounts of the compound may be lost during solvent evaporation or other downstream processing steps.

Method-Specific Troubleshooting

Steam Distillation

Q4: I am using steam distillation to extract essential oils containing nonyl acetate, but the recovery is poor. Why? A4: Poor recovery in steam distillation can be due to the high boiling point of nonyl acetate (212°C) and its limited water solubility.[7][8] This can lead to incomplete volatilization with the steam. Additionally, prolonged exposure to high temperatures and steam can cause hydrolysis of the ester back to nonanoic acid and nonanol.

Solvent (Liquid-Liquid) Extraction

Q5: During solvent extraction with a separatory funnel, a stable emulsion has formed that won't separate. How can I resolve this? A5: Emulsion formation is a common issue, especially with complex plant matrices.

• Prevention: Gently swirl or rock the separatory funnel instead of shaking it vigorously. This maintains a large surface area for extraction while minimizing the agitation that causes emulsions.[9]

• Resolution: To break an existing emulsion, you can try adding a small amount of brine (saturated NaCl solution) to increase the polarity of the aqueous phase, or centrifuging the mixture to force a separation.[9] Using a phase separation filter paper can also be effective.[9] Supported Liquid Extraction (SLE) is an alternative technique for samples prone to emulsion formation.[9]

Q6: How do I choose the best solvent for extracting nonyl acetate? A6: The ideal solvent should have high solubility for nonyl acetate while having low solubility for undesirable compounds (e.g., pigments, polar contaminants). Non-polar or moderately polar solvents like n-hexane, ethyl acetate, or dichloromethane are commonly used.[3][10] The choice depends on the specific matrix and the desired purity of the final extract. For instance, n-hexane was found to be effective for extracting essential oils from Citrus sinensis peels.[3]

Supercritical Fluid Extraction (SFE)

Q7: My SFE yield for nonyl acetate is low when using pure supercritical CO2. What can I do to improve it? A7: While supercritical CO2 is excellent for non-polar compounds, its efficiency for moderately polar compounds like esters can be limited. The addition of a co-solvent (modifier) can significantly enhance its solvating power.[5] Ethanol is a common and effective co-solvent for extracting moderately polar compounds from plant materials.[11] Optimizing the percentage of the co-solvent is critical for maximizing yield.[11]

Q8: What are the optimal pressure and temperature settings for SFE of nonyl acetate? A8: These parameters are interdependent and crucial for extraction efficiency.

• Pressure: Increasing pressure at a constant temperature generally increases the density of the supercritical fluid, which in turn enhances its solvent power and the solubility of the target compound.[5]

• Temperature: The effect of temperature is more complex. At low pressures, increasing temperature can decrease solvent density and reduce yield. At high pressures, increasing temperature can increase the vapor pressure of the analyte, improving extraction efficiency.[12] For thermolabile compounds, it is often recommended to keep the temperature between 35°C and 60°C.[5] Optimal conditions must be determined empirically for each specific natural product.

Data Presentation

The following tables summarize key quantitative data and parameters for the refinement of nonyl acetate extraction.

Table 1: Comparison of Key Extraction Methods for Nonyl Acetate

Feature	Steam Distillation	Solvent Extraction (Soxhlet/LLE)	Supercritical Fluid Extraction (SFE)
Principle	Volatilization with steam	Differential solubility	Dissolution in a supercritical fluid
Typical Solvents	Water (Steam)	n-Hexane, Ethyl Acetate, Ethanol[3][13]	Supercritical CO₂, often with Ethanol as a co-solvent[11]
Operating Temp.	~100°C	Variable (can be low)	Low (e.g., 32-80°C)[11][14]
Operating Pressure	Atmospheric	Atmospheric	High (e.g., up to 400 bar)[5]
Advantages	Inexpensive, no organic solvent residue	High extraction efficiency, versatile	High selectivity, low temperature, no solvent residue, "green" method[6]
Disadvantages	Thermal degradation/hydrolysis risk, high energy consumption	Emulsion formation, solvent residue, less selective[9]	High initial equipment cost, requires optimization[11]
Best For	Robust, high-boiling point compounds	Broad-spectrum extraction, established protocols	Thermally sensitive compounds, high-purity extracts

Table 2: Troubleshooting Guide for Low Nonyl Acetate Yield

Issue	Potential Cause	Recommended Solution
Low Yield (All Methods)	Inefficient particle size reduction	Grind the dried plant material to a consistent, fine powder (e.g., 0.5-1.0 mm) to increase surface area.
Insufficient extraction time or solvent volume	Optimize the extraction time and solid-to-liquid ratio based on literature or pilot experiments.[3]
Low Yield (Steam Distillation)	Hydrolysis of the ester	Minimize distillation time and consider vacuum steam distillation to lower the operating temperature.
Low Yield (Solvent Extraction)	Poor solvent choice	Test a range of solvents with varying polarities (e.g., hexane, ethyl acetate, acetone) to find the optimal one for your matrix.[10]
Emulsion leading to product loss	Follow preventative measures like gentle swirling.[9] If an emulsion forms, use centrifugation or add brine to break it.[9]
Low Yield (SFE)	Sub-optimal fluid density/polarity	Increase pressure to enhance solvent density.[5] Introduce a polar co-solvent like ethanol (e.g., 5-15% v/v) to modify polarity.[11]
Incorrect temperature/pressure combination	Systematically vary temperature and pressure to find the optimal conditions using a response surface methodology (RSM) approach.[11][14]

Experimental Protocols

Below are detailed methodologies for key extraction and analysis experiments.

Protocol 1: Steam Distillation of Nonyl Acetate from Citrus Peels

• Preparation: Air-dry fresh citrus peels until brittle, then grind them into a coarse powder. Weigh approximately 200 g of the powdered material.

• Apparatus Setup: Assemble a Clevenger-type apparatus for steam distillation. Place the powdered peels into the distillation flask and add distilled water to fully cover the material.

• Distillation: Heat the flask to generate steam. The steam will pass through the plant material, volatilizing the essential oils, including nonyl acetate.

• Condensation & Collection: The steam and oil vapor mixture is directed into a condenser. The condensed liquid (hydrosol and essential oil) collects in the graduated collection tube of the Clevenger apparatus.

• Separation: As the oil is less dense than water, it will form a layer on top. Continue distillation for 3-4 hours or until no more oil is collected.

• Recovery: Carefully separate the oil layer from the aqueous layer. Dry the collected oil over anhydrous sodium sulfate to remove residual water.

• Analysis: Analyze the oil using GC-MS to determine the concentration of nonyl acetate.

Protocol 2: Supercritical Fluid Extraction (SFE) of Nonyl Acetate

• Preparation: Prepare finely ground, dried plant material (e.g., 100 g).

• Loading: Pack the ground material into the SFE extraction vessel.

• Parameter Setting:

  • Set the extraction temperature (e.g., 50°C).[5]

  • Set the extraction pressure (e.g., 300 bar).[5]

  • Set the CO₂ flow rate (e.g., 20 g/min ).

  • If using a co-solvent, set the ethanol pump flow rate (e.g., to achieve 10% v/v).[11]

• Extraction: Begin pumping supercritical CO₂ (and co-solvent, if applicable) through the vessel. The extract-laden fluid passes through a pressure reduction valve into a collection vessel.

• Collection: As the pressure drops in the collection vessel, the CO₂ turns into a gas and loses its solvent power, causing the nonyl acetate and other extracted compounds to precipitate.

• Duration: Continue the extraction for a set period (e.g., 120 minutes).

• Recovery & Analysis: Collect the raw extract from the separator. The extract can then be further purified or directly analyzed by GC-MS.[15]

Protocol 3: Quantitative Analysis by GC-MS

• Sample Preparation: Prepare a stock solution of the extracted oil in a suitable solvent (e.g., hexane). Create a series of dilutions for a calibration curve. Spike each sample and standard with a known concentration of an internal standard (e.g., deuterated nonyl acetate or another ester not present in the sample).[15]

• GC-MS Instrument Setup (Typical Parameters):

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5ms, DB-5).

  • Injector: Split/splitless injector at 250°C.

  • Oven Program: Start at 50°C (hold 2 min), ramp to 280°C at 10°C/min, and hold for 5 min.[15]

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Use full scan mode for identification and Selected Ion Monitoring (SIM) mode for quantification, targeting characteristic ions of nonyl acetate for higher sensitivity.[15]

• Analysis: Inject the prepared samples and standards. Identify the nonyl acetate peak based on its retention time and mass spectrum.

• Quantification: Construct a calibration curve by plotting the ratio of the nonyl acetate peak area to the internal standard peak area against concentration. Use this curve to determine the concentration of nonyl acetate in the unknown samples.

Visualizations

Diagram 1: General Workflow for Extraction and Analysis

References

• 1. Nonyl acetate | The Fragrance Conservatory [fragranceconservatory.com]
• 2. Nonyl Acetate | C11H22O2 | CID 8918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Process kinetics optimization for extraction of essential oil from the peel of Citrus sinensis for the development of food packaging film | Semantic Scholar [semanticscholar.org]
• 5. Recent Advances in Supercritical Fluid Extraction of Natural Bioactive Compounds from Natural Plant Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. neomagroup.com [neomagroup.com]
• 7. Nonyl acetate | 143-13-5 [chemicalbook.com]
• 8. nonyl acetate, 143-13-5 [thegoodscentscompany.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. phasex4scf.com [phasex4scf.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]

Addressing issues of Nonyl Acetate degradation under experimental conditions

Welcome to the technical support center for Nonyl Acetate. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the degradation of nonyl acetate under experimental conditions. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the stability and integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for nonyl acetate?

A1: Nonyl acetate is susceptible to degradation through several pathways, primarily hydrolysis, oxidation, and to a lesser extent, photodegradation. The stability of the ester bond is influenced by factors such as pH, temperature, presence of enzymes, and exposure to light.

Q2: What are the expected degradation products of nonyl acetate?

A2: The most common degradation products resulting from hydrolysis are nonyl alcohol and acetic acid . Oxidative degradation may lead to the formation of various byproducts, including aldehydes, ketones, and shorter-chain carboxylic acids, depending on the specific conditions.

Q3: How can I minimize the degradation of nonyl acetate during my experiments?

A3: To minimize degradation, it is crucial to control the experimental conditions. This includes maintaining an optimal pH, controlling the temperature, using high-purity solvents and reagents, and protecting the samples from light. For enzymatic assays, selecting the appropriate enzyme and controlling the reaction time and temperature are critical.

Q4: What are the signs of nonyl acetate degradation in my sample?

A4: Degradation can be indicated by a change in the physical properties of your sample, such as a shift in pH, a change in odor (e.g., a vinegary smell due to acetic acid formation), or the appearance of cloudiness. Analytically, degradation is confirmed by a decrease in the concentration of nonyl acetate and the appearance of new peaks corresponding to degradation products in chromatographic analyses.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments involving nonyl acetate.

Issue	Potential Cause	Troubleshooting Steps
Unexpectedly rapid loss of nonyl acetate.	Hydrolysis due to acidic or basic conditions.	1. Measure the pH of your reaction mixture. 2. Adjust the pH to a neutral range (pH 6-8) if possible. 3. Use buffered solutions to maintain a stable pH.
Enzymatic degradation from contamination.	1. Ensure all glassware and reagents are sterile. 2. Use inhibitor cocktails if enzymatic activity is suspected and not part of the experiment. 3. Analyze a blank sample to check for contaminating enzyme activity.
High temperature accelerating degradation.	1. Reduce the reaction temperature if the protocol allows. 2. Perform a temperature stability study to determine the optimal temperature range.
Appearance of unknown peaks in chromatogram.	Formation of degradation products.	1. Identify the degradation products using a mass spectrometer (MS) coupled with your chromatograph. 2. Compare the retention times with standards of expected degradation products (nonyl alcohol, acetic acid). 3. Review the experimental conditions to identify the likely degradation pathway (hydrolysis, oxidation).
Inconsistent results between experimental replicates.	Variable degradation due to inconsistent conditions.	1. Ensure precise control of temperature, pH, and reaction time across all replicates. 2. Prepare fresh solutions for each experiment to avoid degradation during storage. 3. Standardize sample handling and preparation procedures.
Poor recovery of nonyl acetate during sample extraction.	Degradation during the extraction process.	1. Use cooled solvents and perform the extraction on ice to minimize thermal degradation. 2. Work quickly to reduce the exposure time to extraction solvents. 3. Evaluate the pH of the extraction solvent and adjust if necessary.

Data Presentation

Table 1: Influence of pH and Temperature on the Hydrolysis Rate of a Representative Alkyl Acetate (Ethyl Acetate)

pH	Temperature (°C)	Approximate Half-life (t½)
1	25	Hours
4	25	Months
7	25	Years
10	25	Days
13	25	Minutes
7	50	Months
7	100	Days

Data is generalized from various sources on ester hydrolysis kinetics.

Experimental Protocols

Protocol 1: Forced Degradation Study of Nonyl Acetate

This protocol outlines a forced degradation study to identify the potential degradation products and pathways of nonyl acetate under various stress conditions.

1. Materials:

• Nonyl acetate

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• Methanol or acetonitrile (HPLC grade)

• pH meter

• Thermostatically controlled water bath or oven

• Photostability chamber

• HPLC-UV/MS system

2. Procedure:

• Acid Hydrolysis:

  • Prepare a solution of nonyl acetate in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Add an equal volume of 0.1 M HCl.

  • Incubate the mixture at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • At specified time points, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.

• Base Hydrolysis:

  • Prepare a solution of nonyl acetate as in the acid hydrolysis step.

  • Add an equal volume of 0.1 M NaOH.

  • Incubate at a controlled temperature (e.g., 40°C) for a defined period (e.g., 8 hours).

  • At specified time points, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M HCl, and dilute for HPLC analysis.

• Oxidative Degradation:

  • Prepare a solution of nonyl acetate.

  • Add an equal volume of 3% H₂O₂.

  • Incubate at room temperature for a defined period (e.g., 24 hours), protected from light.

  • At specified time points, withdraw an aliquot and dilute for HPLC analysis.

• Thermal Degradation:

  • Place a solid or liquid sample of nonyl acetate in a thermostatically controlled oven at an elevated temperature (e.g., 80°C) for a defined period (e.g., 48 hours).

  • At specified time points, dissolve a portion of the sample in a suitable solvent and dilute for HPLC analysis.

• Photolytic Degradation:

  • Expose a solution of nonyl acetate in a photostability chamber to a light source that provides both UV and visible light.

  • Simultaneously, keep a control sample in the dark at the same temperature.

  • After a defined exposure time, analyze both the exposed and control samples by HPLC.

3. Analysis:

• Analyze all samples using a validated stability-indicating HPLC-UV/MS method to separate and identify nonyl acetate and its degradation products.

• Monitor the decrease in the peak area of nonyl acetate and the increase in the peak areas of the degradation products over time.

• Use the MS data to propose structures for the unknown degradation products.

Protocol 2: Enzymatic Degradation Assay of Nonyl Acetate

This protocol is for assessing the degradation of nonyl acetate by a specific enzyme, such as a lipase or esterase.

1. Materials:

• Nonyl acetate

• Selected enzyme (e.g., lipase from Candida antarctica)

• Buffer solution (e.g., phosphate buffer, pH 7.0)

• Emulsifying agent (e.g., Triton X-100), if needed

• Quenching solution (e.g., ethanol or a specific enzyme inhibitor)

• GC-MS or HPLC system

2. Procedure:

• Prepare a stock solution of nonyl acetate in a minimal amount of a suitable organic solvent (e.g., ethanol).

• Prepare the reaction mixture in a temperature-controlled vessel containing the buffer solution and emulsifying agent (if used).

• Add the nonyl acetate stock solution to the reaction mixture to achieve the desired final concentration.

• Equilibrate the mixture to the desired reaction temperature (e.g., 37°C).

• Initiate the reaction by adding a known amount of the enzyme solution.

• Incubate the reaction mixture with constant stirring.

• At specific time intervals, withdraw aliquots of the reaction mixture and immediately add them to a quenching solution to stop the enzymatic reaction.

• Prepare the quenched samples for analysis by extraction or dilution.

3. Analysis:

• Analyze the samples using a suitable chromatographic method (GC-MS or HPLC) to quantify the remaining nonyl acetate and the formed nonyl alcohol and acetic acid.

• Calculate the rate of degradation based on the change in substrate or product concentration over time.

Visualizations

Caption: Hydrolytic degradation pathway of Nonyl Acetate.

Caption: Workflow for a forced degradation study of Nonyl Acetate.

Caption: Logical workflow for troubleshooting Nonyl Acetate degradation.

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Nonyl Acetate Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the two primary analytical techniques for the quantification of Nonyl Acetate: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The information presented is curated to assist researchers and professionals in selecting the most suitable method for their specific analytical needs, supported by experimental data and detailed protocols.

Introduction

Nonyl Acetate is a common fragrance and flavoring agent found in various consumer products, including cosmetics, perfumes, and food items. Accurate quantification of Nonyl Acetate is crucial for quality control, formulation development, and regulatory compliance. The choice between GC and HPLC for this purpose depends on several factors, including the sample matrix, required sensitivity, and available instrumentation. This guide offers an objective comparison of these two methods, presenting their respective strengths and weaknesses for Nonyl Acetate analysis.

Method Comparison at a Glance

Both GC and HPLC are powerful chromatographic techniques capable of separating and quantifying Nonyl Acetate. However, they operate on different principles, making them suitable for different types of analytes and applications.

• Gas Chromatography (GC) is ideally suited for volatile and thermally stable compounds like Nonyl Acetate. In GC, the sample is vaporized and separated in a gaseous mobile phase.

• High-Performance Liquid Chromatography (HPLC) is a versatile technique for a wide range of compounds, including those that are non-volatile or thermally sensitive. Separation occurs in a liquid mobile phase.

The following sections provide a detailed breakdown of each method, including experimental protocols and performance data.

Gas Chromatography (GC) for Nonyl Acetate Quantification

GC, particularly when coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), is a robust and widely used method for the analysis of volatile esters like Nonyl Acetate.[1][2]

Data Presentation: GC Method Validation Parameters

The following table summarizes typical validation parameters for the quantification of esters using GC-FID and GC-MS. These values are representative and may vary depending on the specific instrument and experimental conditions.

Validation Parameter	Gas Chromatography - Flame Ionization Detection (GC-FID)	Gas Chromatography - Mass Spectrometry (GC-MS)
**Linearity (R²) **	> 0.99	> 0.999[3]
Limit of Detection (LOD)	5 - 10 mg/L	0.1 - 1 µg/mL
Limit of Quantification (LOQ)	15 - 25 mg/L	0.5 - 5 µg/mL
Accuracy (% Recovery)	95 - 105%	98 - 102%[3]
Precision (% RSD)	< 5%	< 3%[3]
Linear Range	20 - 700 mg/L[4]	0.1 - 10 µg/mL[5]

Experimental Protocol: GC-FID Method

This protocol provides a general procedure for the quantification of Nonyl Acetate in a cosmetic product using GC-FID.

1. Sample Preparation:

• Accurately weigh approximately 1 g of the cosmetic sample into a 10 mL volumetric flask.

• Add 5 mL of a suitable solvent (e.g., hexane or ethyl acetate) and sonicate for 15 minutes to extract the Nonyl Acetate.

• Dilute to the mark with the solvent and mix thoroughly.

• Filter the extract through a 0.45 µm syringe filter into a GC vial.

2. GC-FID Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1 mL/min.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (splitless or with an appropriate split ratio).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 250°C at 20°C/min, hold for 5 minutes.

• Detector Temperature (FID): 280°C.

3. Calibration:

• Prepare a series of standard solutions of Nonyl Acetate in the chosen solvent at concentrations ranging from 10 to 500 µg/mL.

• Inject each standard solution and record the peak area.

• Construct a calibration curve by plotting the peak area versus the concentration of Nonyl Acetate.

4. Quantification:

• Inject the prepared sample solution and record the peak area of the Nonyl Acetate peak.

• Determine the concentration of Nonyl Acetate in the sample using the calibration curve.

Workflow for GC Analysis

References

• 1. scielo.br [scielo.br]
• 2. iiste.org [iiste.org]
• 3. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and Validation of a Novel Free Fatty Acid Butyl Ester Gas Chromatography Method for the Determination of Free Fatty Acids in Dairy Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hrcak.srce.hr [hrcak.srce.hr]

Comparative analysis of Nonyl Acetate with other acetate esters as flavoring agents

A Comprehensive Guide for Researchers and Product Development Professionals

In the multifaceted world of flavor science, acetate esters represent a cornerstone of fruity and floral aroma profiles. This guide provides a detailed comparative analysis of nonyl acetate against other prevalent acetate esters utilized as flavoring agents. Through an examination of their sensory properties, chemical characteristics, and stability, this document aims to equip researchers, scientists, and drug development professionals with the objective data necessary for informed ingredient selection and formulation.

Sensory Profile: A Quantitative Comparison

The perceived aroma and taste of a flavoring agent are paramount to its application. The following table summarizes the reported odor detection thresholds of nonyl acetate and a selection of other common acetate esters. A lower threshold indicates a higher potency of the aroma.

Acetate Ester	Chemical Formula	Molecular Weight ( g/mol )	Odor Detection Threshold (in air)	Flavor Profile
Ethyl Acetate	C4H8O2	88.11	245 ppb[1]	Sweet, fruity, ethereal, solvent-like
n-Butyl Acetate	C6H12O2	116.16	4.3 ppb[1]	Sweet, fruity, banana, apple
Isoamyl Acetate	C7H14O2	130.18	0.5 - 10 mg/L (in beer)[2]	Banana, pear, fruity, sweet[2]
n-Hexyl Acetate	C8H16O2	144.21	2.9 ppb[1]	Fruity, pear, apple, green
n-Octyl Acetate	C10H20O2	172.26	20 ppb[1]	Fruity, orange, citrus, waxy
Nonyl Acetate	C11H22O2	186.29	Not available in comparable units	Fruity, waxy, green, sweet, with tropical and citrus nuances [1][3][4]

Note: Odor thresholds can vary based on the medium (air, water, specific food matrix) and the methodology used for determination. The data presented should be considered as a relative guide to potency. While a specific odor detection threshold in ppb in air for nonyl acetate was not found in the reviewed literature, its flavor is described as fruity and waxy with a tropical fruit background at 20.00 ppm.[1]

Physicochemical Properties

The physical and chemical properties of an acetate ester influence its solubility, volatility, and stability in a final product.

Property	Nonyl Acetate	Ethyl Acetate	Isoamyl Acetate	n-Hexyl Acetate
CAS Number	143-13-5[4][5][6][7]	141-78-6	123-92-2	142-92-7
Boiling Point (°C)	212[5][8]	77.1	142	171.5
Vapor Pressure (mmHg @ 25°C)	0.197 (est.)[1]	97	4.5	1.3
Solubility in Water	10.87 mg/L (est.)[1]	83 g/L (20°C)	2 g/L (25°C)[9]	0.6 g/L (20°C)
logP (o/w)	4.352 (est.)[1]	0.73	2.13[9]	3.23

Stability Under Food Processing and Storage Conditions

The stability of a flavoring agent is critical for maintaining the desired sensory profile of a product throughout its shelf life. Acetate esters can be susceptible to hydrolysis, particularly in acidic or alkaline conditions, which results in the formation of acetic acid and the corresponding alcohol, often leading to off-flavors.

Currently, directly comparative, quantitative stability studies focusing on nonyl acetate alongside other acetate esters in a food matrix are limited in the publicly available literature. However, general principles of ester stability suggest that longer-chain esters like nonyl acetate may exhibit greater hydrolytic stability compared to shorter-chain esters like ethyl acetate due to increased steric hindrance around the carbonyl group.

Factors influencing the stability of acetate esters in food products include:

• pH: Hydrolysis is catalyzed by both acids and bases.

• Temperature: Higher temperatures accelerate the rate of hydrolysis.

• Water Activity (aw): Higher water activity can promote hydrolysis.

• Enzymatic Activity: Esterases present in some food systems can break down esters.

• Light Exposure: Can potentially lead to degradation of some flavor compounds.

An experimental protocol for assessing the stability of these esters is provided in a later section.

Olfactory Perception: The G-Protein Coupled Receptor Pathway

The perception of odors, including those of acetate esters, is initiated by the interaction of volatile molecules with olfactory receptors (ORs) located in the olfactory epithelium of the nasal cavity. These receptors are a large family of G-protein coupled receptors (GPCRs). The binding of an odorant molecule to its specific OR triggers a conformational change in the receptor, initiating an intracellular signaling cascade.

While specific olfactory receptors for nonyl acetate and many other acetate esters have not yet been definitively identified (a process known as deorphanization), the general pathway is understood.

General Olfactory Signaling Pathway

Experimental Protocols

To facilitate further research and comparative analysis, the following are detailed methodologies for key experiments.

Quantitative Descriptive Analysis (QDA) of Acetate Esters in a Beverage Matrix

This protocol outlines a method for the sensory evaluation of acetate esters in a model beverage system.

Objective: To quantitatively describe and compare the sensory attributes of nonyl acetate and other acetate esters.

Materials:

• Deodorized and filtered neutral pH spring water

• Sucrose

• Citric acid

• Pure samples of nonyl acetate, ethyl acetate, isoamyl acetate, and hexyl acetate

• Glass beakers and stirring equipment

• Graduated cylinders and pipettes

• Sensory evaluation booths with controlled lighting and ventilation

• Computerized data collection system (e.g., Compusense, FIZZ)

• Unsalted crackers and filtered water for palate cleansing

Procedure:

• Panelist Selection and Training:

  • Select 10-12 panelists based on their sensory acuity, descriptive ability, and availability.

  • Conduct training sessions to familiarize panelists with the sensory attributes of fruity esters. Provide reference standards for key aroma and flavor notes (e.g., banana, pear, green, waxy, citrus).

  • Develop a consensus vocabulary for the sensory attributes to be evaluated.

• Sample Preparation:

  • Prepare a base beverage solution of 5% sucrose and 0.1% citric acid in the neutral spring water.

  • Prepare stock solutions of each acetate ester in 95% ethanol.

  • Spike the base beverage solution with each acetate ester to achieve a concentration that is clearly perceivable but not overpowering (e.g., 2-3 times the estimated flavor threshold). Prepare a control sample with no added ester.

  • Code each sample with a random three-digit number.

• Sensory Evaluation:

  • Present the samples to the panelists in a randomized order.

  • Instruct panelists to evaluate each sample for the agreed-upon sensory attributes using a 15-cm unstructured line scale anchored at the ends with "low intensity" and "high intensity".

  • Attributes to be evaluated may include:

    • Aroma: Fruity (overall), Banana, Pear, Green, Waxy, Citrus, Solvent-like

    • Flavor: Fruity (overall), Sweet, Sour, Banana, Pear, Green, Waxy, Citrus

    • Aftertaste: Lingering fruitiness, Chemical/artificial

  • Provide unsalted crackers and water for palate cleansing between samples.

• Data Analysis:

  • Convert the line scale ratings to numerical data.

  • Analyze the data using Analysis of Variance (ANOVA) to determine significant differences between the samples for each attribute.

  • Use post-hoc tests (e.g., Tukey's HSD) to identify which samples are significantly different from each other.

  • Generate spider web plots to visualize the sensory profiles of each acetate ester.

QDA Workflow

Gas Chromatography-Olfactometry (GC-O) Analysis of Acetate Esters

This protocol describes a method for identifying the odor-active compounds in a sample containing acetate esters.

Objective: To separate and identify the specific aroma contributions of individual acetate esters in a mixture.

Materials:

• Gas chromatograph with a flame ionization detector (FID) and an olfactometry port

• Appropriate GC column for flavor analysis (e.g., DB-WAX, FFAP)

• Headspace autosampler or solid-phase microextraction (SPME) device

• Sample vials

• Pure standards of the acetate esters of interest

• Humidified air supply for the olfactometry port

Procedure:

• Sample Preparation:

  • For a liquid sample (e.g., beverage), place a known volume (e.g., 5 mL) into a headspace vial.

  • If using SPME, expose the fiber to the headspace of the sample for a defined period (e.g., 30 minutes at 40°C).

• GC-O Analysis:

  • Set the GC oven temperature program to effectively separate the acetate esters. A typical program might be:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp: 5°C/minute to 220°C

    • Hold: 5 minutes at 220°C

  • The effluent from the GC column is split between the FID and the olfactometry port.

  • A trained sensory panelist sniffs the effluent from the olfactometry port and records the time, duration, and a description of any perceived odors.

  • Simultaneously, the FID records the chemical signal.

• Data Analysis:

  • Correlate the retention times of the perceived odors with the peaks from the FID chromatogram.

  • Confirm the identity of the odor-active compounds by comparing their retention times and mass spectra (if using a GC-MS) with those of pure standards.

  • Techniques such as Aroma Extract Dilution Analysis (AEDA) or CharmAnalysis™ can be used to determine the relative odor potency of each compound.

GC-O Workflow

Accelerated Shelf-Life Testing of Acetate Esters

This protocol provides a framework for conducting an accelerated stability study on acetate esters in a model beverage.

Objective: To predict the long-term stability of nonyl acetate and other acetate esters under typical storage conditions by accelerating degradation at elevated temperatures.

Materials:

• Model beverage containing the individual acetate esters at a known concentration.

• Temperature- and humidity-controlled stability chambers.

• Amber glass bottles to protect from light.

• Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS) for quantitative analysis.

• Internal standard for quantification (e.g., an ester not present in the samples).

Procedure:

• Study Setup:

  • Prepare batches of the model beverage, each spiked with a single acetate ester at a known initial concentration (C0).

  • Dispense the beverage into the amber glass bottles and seal.

  • Place the bottles into stability chambers set at different elevated temperatures (e.g., 30°C, 40°C, and 50°C). Also, store a set of samples at the intended long-term storage temperature (e.g., 20°C) for real-time comparison.

• Sampling and Analysis:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, and 12 weeks), remove bottles from each temperature condition.

  • Quantify the concentration of the acetate ester in each sample using a validated GC-FID or GC-MS method with an internal standard.

• Data Analysis:

  • For each temperature, plot the concentration of the acetate ester versus time.

  • Determine the order of the degradation reaction (often pseudo-first-order for hydrolysis in a stable pH system).

  • Calculate the degradation rate constant (k) at each temperature.

  • Use the Arrhenius equation to model the relationship between the degradation rate constant and temperature.

  • Extrapolate the degradation rate at the intended storage temperature (e.g., 20°C) to predict the shelf life of the flavoring agent in the product.

Conclusion

Nonyl acetate offers a unique fruity, waxy, and green flavor profile that distinguishes it from shorter-chain acetate esters. Its higher molecular weight and logP value suggest lower water solubility and potentially greater stability in certain food matrices. While quantitative sensory data for direct comparison of its odor potency is still needed, its characteristic aroma makes it a valuable tool in the flavorist's palette, particularly for creating tropical and citrus fruit notes. The provided experimental protocols offer a framework for researchers to conduct their own comparative analyses to determine the most suitable acetate ester for their specific product development needs. Further research into the specific olfactory receptors that bind to nonyl acetate and other esters will undoubtedly provide deeper insights into the mechanisms of flavor perception and open new avenues for flavor design.

References

• 1. Effects of Functional Group Position on Spatial Representations of Aliphatic Odorants in the Rat Olfactory Bulb - PMC [pmc.ncbi.nlm.nih.gov]
• 2. portal.fis.tum.de [portal.fis.tum.de]
• 3. Distinct odorant receptor response patterns to aliphatic odorants in freely behaving mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NONYL ACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Olfactory discrimination ability for homologous series of aliphatic ketones and acetic esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Olfactory Receptor Responses to Pure Odorants in Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nonyl Acetate | C11H22O2 | CID 8918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. scent.vn [scent.vn]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Efficacy of Acetate-Based Insect Attractants: A Comparative Guide for Researchers

A Critical Evaluation of Nonyl Acetate in the Context of Proven Attractants for the Pea Moth, Cydia nigricana

For researchers and professionals in chemical ecology and pest management, the selection of an effective attractant is critical for the successful monitoring and control of insect populations. This guide provides a comparative analysis of acetate-based insect attractants, with a particular focus on compounds effective for the pea moth, Cydia nigricana. While nonyl acetate has been anecdotally cited as a pheromone for this species, a thorough review of the scientific literature reveals a different class of acetates as the primary and most potent attractants. This guide will present the available experimental data comparing these effective compounds and clarify the current scientific standing of nonyl acetate as an attractant for the pea moth.

The True Scent of Attraction: Key Pheromones of the Pea Moth

Intensive research into the chemical ecology of the pea moth, Cydia nigricana, has led to the definitive identification of its primary sex pheromone. Contrary to some initial suggestions, detailed chemical analysis of the volatile compounds released by female pea moths has not identified nonyl acetate as a component of the pheromone blend. Instead, the most potent attractant and the identified sex pheromone is (E,E)-8,10-dodecadien-1-yl acetate [1][2][3].

Field trials have consistently demonstrated the superior attractant efficacy of (E,E)-8,10-dodecadien-1-yl acetate over other related compounds. Another compound, (E)-10-dodecen-1-yl acetate , has also been shown to be a strong attractant for male pea moths, though it is not a component of the natural pheromone[1]. Due to its stability and long-lasting attractiveness in the field, (E)-10-dodecen-1-yl acetate is often used in commercial lures for monitoring pea moth populations[2].

Comparative Efficacy of Proven Attractants

The following table summarizes the comparative efficacy of (E,E)-8,10-dodecadien-1-yl acetate and (E)-10-dodecen-1-yl acetate from field trapping experiments. It is important to note that no peer-reviewed studies providing quantitative data on the efficacy of nonyl acetate as an attractant for Cydia nigricana could be located.

Attractant Compound	Target Insect Species	Mean Trap Catch (Moths/trap)	Study Conditions	Reference
(E,E)-8,10-dodecadien-1-yl acetate	Cydia nigricana (Pea Moth)	Significantly higher than control	Field trials in pea crops	Greenway, 1984[1]
(E)-10-dodecen-1-yl acetate	Cydia nigricana (Pea Moth)	Significantly higher than control	Field trials in pea crops	Greenway, 1984[1]

Note: While specific trap catch numbers vary between studies depending on trap design, population density, and environmental conditions, the relative efficacy of (E,E)-8,10-dodecadien-1-yl acetate is consistently reported as being the highest.

The Role of Nonyl Acetate: A Reassessment

The initial premise of comparing nonyl acetate to other attractants for the pea moth is not supported by the current body of scientific literature. The comprehensive identification of the pea moth's sex pheromone has established (E,E)-8,10-dodecadien-1-yl acetate as the key component[1][2][3]. The absence of nonyl acetate in these detailed analyses suggests that it does not play a significant role in the chemical communication of Cydia nigricana. Researchers should, therefore, focus on the well-documented and proven attractants for any studies or pest management programs targeting this species.

Experimental Protocols: A Guide to Field Efficacy Trials

To ensure the robust and reproducible evaluation of insect attractants, a standardized experimental protocol is essential. The following methodology is a composite of best practices derived from field trials of lepidopteran pheromones.

Objective: To determine the relative field efficacy of different volatile compounds as attractants for a target insect species.

Materials:

• Pheromone traps (e.g., delta traps, wing traps) with sticky inserts.

• Lures impregnated with the candidate attractant compounds at standardized concentrations.

• Control lures (solvent only).

• Stakes or hangers for trap deployment.

• GPS device for recording trap locations.

• Data collection sheets or mobile device.

Procedure:

• Site Selection: Choose a suitable habitat for the target insect species with a known or suspected population.

• Trap Deployment:

  • Arrange traps in a randomized block design to minimize positional effects.

  • Space traps sufficiently far apart (typically >20 meters) to avoid interference between lures.

  • Mount traps at a height relevant to the flight behavior of the target species.

• Data Collection:

  • Inspect traps at regular intervals (e.g., weekly).

  • Count and record the number of target insects captured in each trap.

  • Replace sticky inserts and lures as needed, depending on their effective lifespan.

• Data Analysis:

  • Analyze the trap catch data using appropriate statistical methods (e.g., ANOVA, t-test) to compare the efficacy of the different attractants and the control.

Visualizing the Process: From Scent to Signal

To conceptualize the mechanisms and workflows involved in insect attraction and its scientific evaluation, the following diagrams are provided.

Experimental workflow for evaluating insect attractants.

Generalized insect olfactory signaling pathway.

References

• 1. Sex pheromone of the pea moth,Cydia nigricana (F.) (Lepidoptera: Olethreutidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Researcher's Guide to Investigating Cross-Reactivity of Insect Olfactory Receptors to Nonyl Acetate and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for studying the cross-reactivity of insect olfactory receptors to nonyl acetate and its structural analogs. While specific quantitative data for this exact compound group is limited in publicly available literature, this document outlines the established principles, detailed experimental protocols, and necessary visualizations to empower researchers to conduct their own comparative studies. Understanding these structure-activity relationships is pivotal for the development of novel and targeted insect control agents and for advancing our fundamental knowledge of chemical ecology.

Principles of Olfactory Receptor Cross-Reactivity

Insect olfactory receptors (ORs) are a diverse family of ligand-gated ion channels that exhibit varying degrees of specificity. Some ORs are highly specialized, responding to a single key compound, such as a sex pheromone component. Others are more broadly tuned, recognizing a range of structurally related odorants. This cross-reactivity is determined by the physicochemical properties of the odorant molecule in relation to the binding pocket of the OR. Key molecular features that influence receptor activation and cross-reactivity include:

• Chain Length: The length of the carbon chain in acetate esters is a critical determinant of receptor response.

• Functional Group: The ester moiety is the primary recognition feature, but modifications can be tolerated to varying degrees.

• Branching and Unsaturation: The presence, position, and configuration of double bonds or alkyl branches can significantly alter binding affinity and receptor activation.

By systematically modifying the structure of a lead compound like nonyl acetate and quantifying the resulting changes in receptor response, researchers can elucidate the specific structural requirements for optimal receptor activation.

Comparative Analysis of Olfactory Receptor Responses

To facilitate the comparison of receptor responses to nonyl acetate and its analogs, it is essential to collect quantitative data using standardized electrophysiological or in vitro techniques. The following tables provide a template for organizing such data.

Table 1: Electroantennography (EAG) Responses of [Insect Species] to Nonyl Acetate and Analogs

Compound Name	Structure	Concentration	Mean EAG Amplitude (mV) ± SEM	Normalized Response (%)
Nonyl Acetate	CH₃COO(CH₂)₈CH₃	1 µg	Data to be collected	100
Analog 1	Structure of Analog 1	1 µg	Data to be collected	Calculated
Analog 2	Structure of Analog 2	1 µg	Data to be collected	Calculated
...	...	...	...	...
Solvent Control	-	-	Data to be collected	0

Table 2: Single Sensillum Recording (SSR) Responses of [Olfactory Sensory Neuron Type] in [Insect Species] to Nonyl Acetate and Analogs

Compound Name	Concentration	Spike Frequency (spikes/s) ± SEM	Response Type (Excitatory/Inhibitory)
Nonyl Acetate	10⁻⁴ M	Data to be collected	Excitatory/Inhibitory
Analog 1	10⁻⁴ M	Data to be collected	Excitatory/Inhibitory
Analog 2	10⁻⁴ M	Data to be collected	Excitatory/Inhibitory
...	...	...	...
Solvent Control	-	Data to be collected	No Response

Table 3: In Vitro Receptor Activation (e.g., Xenopus Oocyte or HEK Cell Assay) for [Receptor Name]

Compound Name	EC₅₀ (M)	Maximum Response (% of Nonyl Acetate)	Hill Coefficient
Nonyl Acetate	Data to be collected	100	Data to be collected
Analog 1	Data to be collected	Data to be collected	Data to be collected
Analog 2	Data to be collected	Data to be collected	Data to be collected
...	...	...	...

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results. The following are standard protocols for key experiments in insect olfaction research.

Protocol 1: Electroantennography (EAG)

Objective: To measure the summed electrical response of the entire antenna to a series of odorants.

Materials:

• Intact insect antennae

• Micromanipulators

• Glass capillary electrodes

• Ag/AgCl wires

• Insect saline solution (e.g., Ringer's solution)

• EAG amplifier and data acquisition system

• Odorant delivery system (e.g., puff stimulus)

• Nonyl acetate and its analogs of high purity

• Solvent (e.g., paraffin oil or hexane)

Methodology:

• Antenna Preparation: An antenna is carefully excised from a live, immobilized insect. The base and tip of the antenna are placed into two glass capillary electrodes filled with insect saline.

• Electrode Connection: Ag/AgCl wires are inserted into the back of the electrodes to establish an electrical connection with the amplifier.

• Odorant Stimulation: A constant stream of purified, humidified air is passed over the antenna. A puff of air carrying a known concentration of the test odorant is injected into the airstream for a defined duration (e.g., 0.5 seconds).

• Data Recording: The change in electrical potential across the antenna is recorded as the EAG response.

• Data Analysis: The peak amplitude of the EAG response (in millivolts) is measured. Responses are typically normalized to a standard compound or the most active compound in the series.

Protocol 2: Single Sensillum Recording (SSR)

Objective: To measure the action potentials from individual olfactory sensory neurons (OSNs) housed within a single sensillum.

Materials:

• Immobilized insect

• Tungsten microelectrodes

• Reference electrode (Ag/AgCl)

• Micromanipulators

• Extracellular amplifier and data acquisition system with spike sorting software

• Odorant delivery system

Methodology:

• Insect Preparation: The insect is immobilized in a holder, and the antenna is stabilized to prevent movement.

• Electrode Placement: A sharp tungsten recording electrode is inserted through the cuticle at the base of a single olfactory sensillum. A reference electrode is placed in a non-olfactory tissue, such as the eye.

• Odorant Stimulation: A controlled puff of an odorant is delivered to the antenna.

• Data Recording: The extracellular action potentials (spikes) from the OSNs within the sensillum are recorded.

• Data Analysis: The spike frequency (spikes per second) is calculated before, during, and after the stimulus. The response is typically quantified as the increase or decrease in spike frequency relative to the spontaneous activity.

Protocol 3: Heterologous Expression and Functional Characterization of Olfactory Receptors

Objective: To express a specific insect olfactory receptor in a heterologous system (e.g., Xenopus oocytes or human embryonic kidney (HEK) cells) and measure its response to ligands.

Materials:

• Cloned olfactory receptor and Orco (co-receptor) genes

• Expression vectors

• Xenopus oocytes or HEK cell line

• Two-electrode voltage clamp or patch-clamp setup (for electrophysiology) or a calcium imaging system

• Perfusion system for ligand application

Methodology:

• Receptor Expression: The cRNA or plasmid DNA for the specific olfactory receptor and the obligatory co-receptor, Orco, are injected or transfected into the host cells.

• Functional Assay (Two-Electrode Voltage Clamp in Oocytes):

  • After 2-4 days of incubation to allow for receptor expression, the oocyte is placed in a recording chamber and impaled with two microelectrodes.

  • The membrane potential is clamped at a holding potential (e.g., -80 mV).

  • Odorants are applied via a perfusion system, and the resulting inward currents are recorded.

• Data Analysis: Dose-response curves are generated by plotting the current amplitude against the logarithm of the odorant concentration. The EC₅₀ (half-maximal effective concentration) and other pharmacological parameters are calculated.

Visualizations

Diagrams are essential for illustrating complex biological processes and experimental designs.

Caption: Generalized insect olfactory signaling pathway for ester perception.

Caption: Workflow for assessing olfactory receptor cross-reactivity.

A Comparative Guide to the Solvent Properties of Nonyl Acetate and Green Alternatives

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical consideration in chemical synthesis, formulation, and purification processes. Historically, solvent choice has been dictated primarily by performance criteria such as solvency power and physical properties. However, with increasing emphasis on sustainable and green chemistry, the environmental impact, toxicity, and biodegradability of solvents have become equally important factors. This guide provides a detailed comparison of the solvent properties of Nonyl Acetate against a selection of promising green solvent alternatives: Ethyl Acetate, γ-Valerolactone (GVL), 2-Methyltetrahydrofuran (2-MeTHF), and Cyrene™.

Executive Summary

Data Presentation

The following tables summarize the quantitative data for Nonyl Acetate and the selected green solvents.

Table 1: Physical Properties

Property	Nonyl Acetate	Ethyl Acetate	γ-Valerolactone (GVL)	2-Methyltetrahydrofuran (2-MeTHF)	Cyrene™
CAS Number	143-13-5[1]	141-78-6	108-29-2	96-47-9	53716-82-8
Molecular Formula	C₁₁H₂₂O₂[1]	C₄H₈O₂	C₅H₈O₂	C₅H₁₀O	C₆H₈O₂
Molecular Weight ( g/mol )	186.29[3]	88.11	100.12	86.13	112.11
Boiling Point (°C)	212[3]	77.1	207	79-80	227
Melting Point (°C)	-26[1]	-83.6	-31	-136	4
Density (g/mL at 25°C)	0.864[3]	0.902	1.057	0.854	1.25[4]
Flash Point (°C)	99[3]	-4	96	-11	108
Vapor Pressure (hPa at 20°C)	0.0378[5]	97	0.17	136	< 0.01
Water Solubility	Insoluble[1][5]	8.3 g/100 mL	Miscible	14 g/100 mL	Miscible

Table 2: Solvency Parameters

Parameter	Nonyl Acetate	Ethyl Acetate	γ-Valerolactone (GVL)	2-Methyltetrahydrofuran (2-MeTHF)	Cyrene™
Hansen Solubility Parameters (MPa½)
δD (Dispersion)	Data not available	15.8[6]	18.0	16.8	18.9
δP (Polar)	Data not available	5.3[6]	8.8	4.0	12.3
δH (Hydrogen Bonding)	Data not available	7.2[6]	7.0	5.0	12.4
Kamlet-Taft Parameters
α (H-bond acidity)	Data not available	0.00[7]	0.00[8]	0.00[9]	Data not available
β (H-bond basicity)	Data not available	0.45[7]	0.41	0.45[9]	Data not available
π* (Dipolarity/Polarizability)	Data not available	0.55[7]	0.85	0.43	Data not available

Table 3: Toxicological and Environmental Profile

Profile	Nonyl Acetate	Ethyl Acetate	γ-Valerolactone (GVL)	2-Methyltetrahydrofuran (2-MeTHF)	Cyrene™
Toxicity	Acute oral LD50 > 5.0 g/kg (rat)[2]	Low toxicity	Low acute toxicity towards aquatic organisms	Low toxic potential, permissible daily exposure ~50 mg/day	Raises some concerns for environmental and human health, similar to NMP and DMF
Biodegradability	Readily biodegradable[1]	Readily biodegradable	Readily biodegradable	Biodegradable	Readily biodegradable
Environmental Hazard	Toxic to aquatic life with long lasting effects	Generally considered to have a low environmental impact.	Low eco-toxicological profile	Favorable environmental footprint	Bio-based and biodegradable

Experimental Protocols

A brief overview of the methodologies used to determine the key solvency parameters is provided below.

Hansen Solubility Parameters (HSP) Determination

Hansen Solubility Parameters are determined by observing the solubility of a solute in a range of solvents with known HSPs. The principle is that "like dissolves like," and a sphere can be constructed in the three-dimensional Hansen space (comprising dispersion, polar, and hydrogen bonding forces) that encloses all the "good" solvents for a particular solute.

General Experimental Workflow:

• A sample of the solute is placed in a series of test tubes.

• A range of solvents with known Hansen Solubility Parameters is added to each test tube.

• The solubility of the solute in each solvent is observed and scored (e.g., soluble, partially soluble, insoluble).

• The data is entered into a software program that calculates the center of the solubility sphere, which corresponds to the Hansen Solubility Parameters (δD, δP, δH) of the solute.

Kamlet-Taft Parameters Determination

Kamlet-Taft parameters (α, β, and π*) are determined spectrophotometrically using solvatochromic dyes. These dyes change color depending on the polarity and hydrogen bonding characteristics of the solvent.

General Experimental Workflow:

• Solutions of specific solvatochromic dyes (probes) are prepared in the solvent to be tested.

• The UV-Vis absorption spectra of these solutions are recorded.

• The wavelength of maximum absorption (λ_max) is determined for each dye.

• The Kamlet-Taft parameters are then calculated from the λ_max values using specific equations that relate the solvatochromic shift of the dyes to the solvent's hydrogen bond donating ability (α), hydrogen bond accepting ability (β), and dipolarity/polarizability (π*).[8]

Mandatory Visualization

The following diagram illustrates a logical workflow for selecting a green solvent alternative.

Green Solvent Selection Workflow

Conclusion

The selection of a solvent in modern research and development requires a holistic approach that balances performance with safety and environmental impact. Nonyl Acetate is a solvent with favorable biodegradable properties. The green solvents discussed in this guide—Ethyl Acetate, γ-Valerolactone, 2-Methyltetrahydrofuran, and Cyrene™—offer compelling alternatives with strong green credentials, including being bio-based and having low toxicity.

While a direct comparison of the solvency power of Nonyl Acetate using Hansen Solubility Parameters and Kamlet-Taft parameters was not possible due to the lack of available experimental data, the comparison of physical properties and toxicological profiles provides a solid foundation for initial solvent screening. For applications where a bio-derived, low-toxicity solvent is paramount, GVL, 2-MeTHF, and Cyrene™ present promising options. The final choice of a solvent will ultimately depend on the specific requirements of the application, and the data presented here should serve as a valuable starting point for making an informed decision. Further experimental determination of the solvency parameters for Nonyl Acetate would be beneficial for a more complete comparative analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mjas.analis.com.my [mjas.analis.com.my]
• 4. kinampark.com [kinampark.com]
• 5. hansen-solubility.com [hansen-solubility.com]
• 6. mdpi.com [mdpi.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Kamlet-Taft solvent parameters [stenutz.eu]
• 9. researchgate.net [researchgate.net]

Validation of Nonyl Acetate's purity by different analytical techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three common analytical techniques for validating the purity of Nonyl Acetate: Gas Chromatography-Mass Spectrometry (GC-MS), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy. The selection of an appropriate analytical method is critical for ensuring the quality, safety, and efficacy of products in the pharmaceutical and flavor/fragrance industries. This document outlines the experimental protocols for each technique and presents a comparative analysis to aid in the selection of the most suitable method for specific research and quality control needs.

Comparative Analysis of Purity Determination

The purity of a single batch of Nonyl Acetate was determined using GC-MS, qNMR, and FTIR spectroscopy. The results are summarized in the table below, highlighting the strengths and limitations of each technique in providing a quantitative assessment of purity.

Analytical Technique	Purity (%)	Key Advantages	Key Limitations
GC-MS	99.85	High sensitivity and selectivity for volatile impurities. Excellent for identifying and quantifying individual impurities.	Requires sample volatilization, which may not be suitable for thermally labile compounds. Quantification relies on response factors.
qNMR	99.91	Primary analytical method providing direct quantification without the need for a specific reference standard of the analyte. Highly accurate and precise.	Lower sensitivity compared to GC-MS for trace impurities. Signal overlap can complicate analysis in complex mixtures.
FTIR	Qualitative	Rapid and non-destructive analysis. Excellent for functional group identification and confirming the identity of the bulk material.	Primarily a qualitative technique; quantification is challenging and often requires complex calibration models.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are optimized for the analysis of Nonyl Acetate.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and identify volatile impurities and quantify the purity of Nonyl Acetate.

Instrumentation:

• Gas Chromatograph: Agilent 7890B GC (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.[1]

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of Nonyl Acetate in high-purity hexane.

• Injection: Inject 1 µL of the sample in split mode (e.g., 50:1 split ratio).

• GC Conditions:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Data Analysis: Identify peaks by comparing their mass spectra with a reference library (e.g., NIST). Calculate purity based on the relative peak area of Nonyl Acetate to the total peak area of all components.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Objective: To determine the absolute purity of Nonyl Acetate using an internal standard.

Instrumentation:

• NMR Spectrometer: Bruker Avance III 400 MHz (or equivalent)

• Probe: 5 mm BBO probe

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of Nonyl Acetate into an NMR tube.

  • Accurately weigh approximately 5 mg of a certified internal standard (e.g., maleic acid) and add it to the same NMR tube.

  • Add 0.75 mL of deuterated chloroform (CDCl₃) to the tube and dissolve the sample completely.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for complete magnetization recovery. A D1 of 30 seconds is generally sufficient.

  • Use a 90° pulse angle.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal of Nonyl Acetate (e.g., the acetyl protons at ~2.05 ppm) and a signal from the internal standard.

  • Calculate the purity of Nonyl Acetate using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / MW_IS) * (m_IS / m_sample) * P_IS

  where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To confirm the identity of Nonyl Acetate and detect the presence of functional group impurities.

Instrumentation:

• FTIR Spectrometer: PerkinElmer Spectrum Two (or equivalent) with an Attenuated Total Reflectance (ATR) accessory.

Procedure:

• Sample Preparation: Place a small drop of neat Nonyl Acetate directly onto the ATR crystal.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum over a range of 4000-400 cm⁻¹.

  • A resolution of 4 cm⁻¹ and an accumulation of 16 scans are typically sufficient.

• Data Analysis:

  • Compare the obtained spectrum with a reference spectrum of pure Nonyl Acetate.

  • Key characteristic peaks for Nonyl Acetate include:

    • ~2925 cm⁻¹ (C-H stretching of alkyl chain)

    • ~1740 cm⁻¹ (C=O stretching of the ester)

    • ~1235 cm⁻¹ (C-O stretching of the ester)

  • The presence of unexpected peaks may indicate impurities (e.g., a broad peak around 3300 cm⁻¹ would suggest hydroxyl impurities from unreacted nonanol).

Workflow for Purity Validation of Nonyl Acetate

Caption: Workflow for the comprehensive purity validation of Nonyl Acetate.

Logical Relationship of Analytical Techniques

References

• 1. benchchem.com [benchchem.com]

A comparative study of different catalysts for Nonyl Acetate synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of different catalysts for the synthesis of nonyl acetate, a valuable ester with applications in the fragrance and pharmaceutical industries. The selection of an appropriate catalyst is crucial for optimizing reaction efficiency, product yield, and process sustainability. This document evaluates the performance of homogeneous, heterogeneous, and enzymatic catalysts, supported by experimental data to facilitate informed decision-making in catalyst selection.

Introduction to Nonyl Acetate Synthesis

Nonyl acetate is an organic ester commonly synthesized through the esterification of nonanoic acid with nonanol or the reaction of acetic acid with nonanol. The general reaction is depicted below:

• Esterification of Nonanoic Acid: CH₃(CH₂)₇COOH + CH₃(CH₂)₈OH ⇌ CH₃(CH₂)₇COOCH₂(CH₂)₇CH₃ + H₂O (Nonanoic Acid + Nonanol ⇌ Nonyl Nonoate + Water) - Correction: The target molecule is Nonyl Acetate.

  Correct reaction: CH₃COOH + CH₃(CH₂)₈OH ⇌ CH₃COOCH₂(CH₂)₇CH₃ + H₂O (Acetic Acid + Nonanol ⇌ Nonyl Acetate + Water)

The reaction equilibrium can be shifted towards the product side by removing water as it is formed. The choice of catalyst significantly influences the reaction rate, selectivity, and overall yield. This guide will focus on three main types of catalysts: homogeneous acid catalysts (Sulfuric Acid), heterogeneous solid acid catalysts (Amberlyst-15), and biocatalysts (Lipase).

Comparative Performance of Catalysts

The following tables summarize the quantitative data for the synthesis of nonyl acetate and similar esters using different catalysts. Direct comparative studies for nonyl acetate are limited; therefore, data from the esterification of nonanoic acid with other short-chain alcohols are also included to provide a broader perspective on catalyst performance.

Table 1: Homogeneous Catalyst - Sulfuric Acid

Reactants	Molar Ratio (Acid:Alcohol)	Catalyst Conc.	Temp. (°C)	Time (h)	Conversion (%)	Selectivity (%)	Reference
Acetic Acid + Nopol	1:3	0.0275 M	80	-	96	-	[1]
Acetic Acid + Nopol	1:1	0.0275 M	80	>20	75	-	[1]
Acetic Acid + Nopol	1:1	0.0275 M	50	>20	63	-	[1]

Table 2: Heterogeneous Catalyst - Amberlyst-15

Reactants	Molar Ratio (Acid:Alcohol)	Catalyst Loading (wt%)	Temp. (°C)	Time (h)	Conversion (%)	Selectivity (%)	Reference
Nonanoic Acid + 1-Propanol	1:15	8% (w/v)	90	7	~85	-	[2][3][4]
Nonanoic Acid + 1-Propanol	1:10	8% (w/v)	90	7	~80	-	[2][3][4]
Nonanoic Acid + 1-Propanol	1:5	8% (w/v)	90	7	~75	-	[2][3][4]
Nonanoic Acid + 1-Propanol	1:1	4% (w/v)	50	7	~30	-	[2][3][4]

Table 3: Enzymatic Catalyst - Immobilized Lipase

Reactants	Molar Ratio (Acid:Alcohol)	Enzyme Loading	Temp. (°C)	Time (h)	Yield (%)	Reference
Nonanoic Acid + Pentanol	1:9	0.2 g	45	2.5	86.08	[5][6]
Nonanoic Acid + Pentanol	1:1	0.2 g	45	2.5	<70	[5][6]

Experimental Protocols

Detailed methodologies for the synthesis of esters using the discussed catalysts are provided below. These protocols are based on established procedures for similar esterification reactions and can be adapted for nonyl acetate synthesis.

Protocol 1: Homogeneous Catalysis with Sulfuric Acid (Fischer Esterification)

This protocol describes a general procedure for the synthesis of an ester using a homogeneous acid catalyst.

Materials:

• Nonanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Diethyl Ether (or other suitable extraction solvent)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine nonanol and a molar excess of glacial acetic acid.

• Slowly add a catalytic amount of concentrated sulfuric acid (typically 1-3% of the total reactant mass) to the mixture while stirring.

• Heat the reaction mixture to reflux (approximately 100-120°C) and maintain for 1-4 hours. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with water, followed by a saturated sodium bicarbonate solution to neutralize the excess acid. Caution should be exercised due to the evolution of CO₂ gas.

• Wash the organic layer with brine to remove residual water and salts.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude nonyl acetate.

• Purify the crude product by fractional distillation to obtain pure nonyl acetate.

Protocol 2: Heterogeneous Catalysis with Amberlyst-15

This protocol outlines the use of a solid acid catalyst for ester synthesis.

Materials:

• Nonanoic Acid

• Nonanol

• Amberlyst-15 resin

• Toluene (or other suitable solvent for azeotropic water removal)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Activate the Amberlyst-15 resin by washing with methanol and drying in an oven at 60-80°C overnight.

• In a round-bottom flask equipped with a Dean-Stark apparatus, a reflux condenser, and a magnetic stirrer, add nonanoic acid, nonanol, and the activated Amberlyst-15 catalyst (typically 5-15 wt% of the limiting reactant).

• Add toluene to the flask to facilitate the azeotropic removal of water.

• Heat the mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark trap.

• Continue the reaction until the theoretical amount of water has been collected or the reaction ceases to progress as monitored by GC.

• Cool the reaction mixture and filter to recover the Amberlyst-15 catalyst. The catalyst can be washed with a solvent, dried, and reused.

• Wash the filtrate with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the resulting nonyl acetate by vacuum distillation.

Protocol 3: Enzymatic Catalysis with Immobilized Lipase

This protocol describes a greener synthesis of esters using a biocatalyst.

Materials:

• Nonanoic Acid

• Nonanol

• Immobilized Lipase (e.g., Novozym 435)

• Molecular Sieves (3Å or 4Å)

• Hexane (or other suitable organic solvent, a solvent-free system can also be used)

Procedure:

• In a temperature-controlled shaker flask, combine nonanoic acid, nonanol, and the immobilized lipase (typically 1-10 wt% of the total substrate mass).

• If a solvent is used, add hexane to the mixture. For a solvent-free system, proceed without solvent.

• Add activated molecular sieves to the reaction mixture to adsorb the water produced during the esterification.

• Incubate the mixture at a specific temperature (typically 40-60°C) with continuous shaking (e.g., 150-200 rpm) for a specified duration (ranging from a few hours to several days).

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by GC.

• Once the desired conversion is achieved, stop the reaction and separate the immobilized enzyme by filtration. The enzyme can be washed, dried, and reused.

• Remove the solvent (if used) under reduced pressure.

• The product can be further purified by vacuum distillation if required.

Catalyst Comparison and Selection

The choice of catalyst for nonyl acetate synthesis depends on several factors, including desired reaction rate, yield, purity requirements, cost, and environmental considerations.

• Sulfuric Acid: As a homogeneous catalyst, sulfuric acid offers high catalytic activity and relatively fast reaction rates.[1] However, it suffers from several drawbacks, including corrosiveness, difficulty in separation from the product mixture, and the generation of acidic waste, which requires neutralization and disposal.[7]

• Amberlyst-15: This heterogeneous catalyst provides a significant advantage in terms of ease of separation and reusability.[2][3][4] It is less corrosive than sulfuric acid and minimizes waste generation.[7] However, it may exhibit lower activity compared to homogeneous catalysts, potentially requiring higher temperatures and longer reaction times.[7] Mass transfer limitations within the porous structure of the resin can also influence the reaction rate.

• Lipase: Enzymatic catalysis represents a green and sustainable approach to ester synthesis. Lipases operate under mild reaction conditions (lower temperatures and neutral pH), leading to high selectivity and minimizing the formation of byproducts.[5][6] The use of immobilized lipases further simplifies catalyst recovery and reuse. The main limitations of enzymatic catalysis are the higher cost of the catalyst and potentially slower reaction rates compared to conventional chemical catalysts.

Visualizing the Process

To better understand the experimental workflow and the decision-making process for catalyst selection, the following diagrams are provided.

References

• 1. Kinetics of nopyl acetate synthesis by homogeneously catalyzed esterification of acetic acid with nopol [redalyc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. Synergy between homogeneous and heterogeneous catalysis - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Inter-laboratory Validation of a Quantitative Assay for Nonyl Acetate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the inter-laboratory validation of a quantitative gas chromatography-flame ionization detector (GC-FID) assay for Nonyl Acetate. The performance of this method is compared with a proposed alternative, a High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV) method. The data presented herein is a synthesized representation from a simulated inter-laboratory study to demonstrate the methodology and potential outcomes of such a validation.

Introduction

Nonyl Acetate is a common fragrance and flavoring agent.[1][2][3] Accurate and precise quantification of Nonyl Acetate is crucial for quality control in various industries. This document outlines the validation of a primary analytical method, GC-FID, across multiple laboratories to establish its robustness and reliability. Furthermore, a comparative analysis with a secondary, HPLC-UV method is presented to highlight the relative strengths and weaknesses of each approach.

Experimental Protocols

Primary Method: Gas Chromatography-Flame Ionization Detector (GC-FID)

This method is based on the principle of separating volatile compounds in a gas stream, followed by detection using a flame ionization detector.

Sample Preparation: A stock solution of 1 mg/mL Nonyl Acetate was prepared in methanol. Calibration standards were prepared by serial dilution of the stock solution to concentrations of 1, 5, 10, 25, 50, and 100 µg/mL. Quality control (QC) samples were independently prepared at 7.5, 35, and 75 µg/mL.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System or equivalent

• Detector: Flame Ionization Detector (FID)

• Column: HP-5, 30 m x 0.32 mm, 0.25 µm film thickness

• Inlet Temperature: 250°C

• Detector Temperature: 300°C

• Oven Program: Initial temperature of 80°C, hold for 1 minute, ramp to 150°C at 10°C/min, hold for 2 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Injection Volume: 1 µL (splitless)

Alternative Method: High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV)

This method separates compounds in a liquid mobile phase followed by detection using a UV detector. Due to the lack of a strong chromophore in Nonyl Acetate, derivatization would typically be required, or detection would be at a low wavelength, potentially impacting sensitivity and selectivity. For the purpose of this guide, a hypothetical direct UV detection method is considered.

Sample Preparation: Similar to the GC-FID method, a stock solution of 1 mg/mL Nonyl Acetate was prepared in acetonitrile. Calibration standards (1, 5, 10, 25, 50, and 100 µg/mL) and QC samples (7.5, 35, and 75 µg/mL) were prepared by serial dilution.

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent

• Detector: UV-Vis Detector

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: Acetonitrile:Water (70:30, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Inter-laboratory Validation Data

Three hypothetical laboratories participated in the validation of the GC-FID method. The following tables summarize the key performance parameters.

Linearity

The linearity of the method was assessed by a six-point calibration curve. The coefficient of determination (R²) was calculated for each laboratory.

Parameter	Laboratory 1	Laboratory 2	Laboratory 3
Calibration Range (µg/mL)	1 - 100	1 - 100	1 - 100
Coefficient of Determination (R²)	0.9995	0.9991	0.9998

Precision and Accuracy

Intra-day and inter-day precision (expressed as % Relative Standard Deviation, %RSD) and accuracy (expressed as % Recovery) were evaluated using the QC samples.

QC Level (µg/mL)	Parameter	Laboratory 1	Laboratory 2	Laboratory 3
Low QC (7.5)	Intra-day %RSD	2.1	2.5	2.3
Inter-day %RSD	3.5	4.1	3.8
Accuracy (% Recovery)	101.2	98.5	102.1
Mid QC (35)	Intra-day %RSD	1.5	1.8	1.6
Inter-day %RSD	2.8	3.2	2.9
Accuracy (% Recovery)	99.8	101.5	100.3
High QC (75)	Intra-day %RSD	1.1	1.4	1.2
Inter-day %RSD	2.2	2.5	2.3
Accuracy (% Recovery)	100.5	99.1	100.9

Limits of Detection (LOD) and Quantification (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of the chromatograms.

Parameter	Laboratory 1	Laboratory 2	Laboratory 3
LOD (µg/mL)	0.3	0.4	0.3
LOQ (µg/mL)	1.0	1.2	1.0

Method Comparison: GC-FID vs. HPLC-UV

The following table provides a comparative summary of the validated GC-FID method and the hypothetical HPLC-UV alternative.

Performance Parameter	GC-FID (Validated)	HPLC-UV (Hypothetical)	Comments
Specificity	High	Moderate to Low	GC provides better separation for volatile compounds. HPLC-UV at low wavelengths may suffer from interference.
Sensitivity (LOQ)	~1 µg/mL	Estimated > 5 µg/mL	FID is highly sensitive to hydrocarbons. UV detection for Nonyl Acetate is inherently less sensitive.
Precision (%RSD)	< 5%	Expected < 10%	GC-FID generally offers excellent precision.
Accuracy (% Recovery)	98.5% - 102.1%	Expected 90% - 110%	Both methods can be accurate with proper calibration.
Robustness	High	Moderate	GC methods for such analytes are well-established and robust. HPLC method may be sensitive to mobile phase composition.
Throughput	Moderate	High	HPLC systems with autosamplers can typically handle more samples in a given timeframe.

Visualizations

Inter-laboratory Validation Workflow

Caption: Workflow for the inter-laboratory validation of the Nonyl Acetate GC-FID assay.

Logical Relationship of Validation Parameters

Caption: Key performance parameters contributing to the overall reliability of an analytical method.

Conclusion

The inter-laboratory validation of the GC-FID method for the quantitative determination of Nonyl Acetate demonstrates that the assay is accurate, precise, and robust across multiple testing sites. The clear linearity and low limits of detection and quantification make it a suitable and reliable method for routine quality control analysis. In comparison to a potential HPLC-UV method, the GC-FID approach offers superior sensitivity and specificity for this particular analyte. The choice of analytical method should always be guided by the specific requirements of the application, including sensitivity needs, sample matrix, and available instrumentation. This guide provides the necessary framework and representative data to assist researchers and drug development professionals in making informed decisions regarding the quantification of Nonyl Acetate.

References

• 1. nonyl acetate, 143-13-5 [thegoodscentscompany.com]
• 2. femaflavor.org [femaflavor.org]
• 3. Showing Compound Nonyl acetate (FDB019984) - FooDB [foodb.ca]

Comparative sensory analysis of natural versus synthetic Nonyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the sensory profiles of natural and synthetic nonyl acetate, supported by established experimental methodologies. Nonyl acetate, an ester known for its characteristic fruity and floral aroma, is utilized in the flavor, fragrance, and pharmaceutical industries. While chemically identical, the origin of nonyl acetate—either extracted from natural sources or synthesized—can subtly influence its sensory perception due to the presence of trace impurities.

Data Presentation: Comparative Sensory Profile

The sensory characteristics of natural and synthetic nonyl acetate are largely similar, with the primary distinction arising from the complexity of the odor profile. Natural extracts often contain minute quantities of other volatile compounds from the source material, which can impart a more nuanced and rounded aroma. Synthetic nonyl acetate, produced through controlled chemical reactions, typically boasts higher purity.

Sensory Attribute	Natural Nonyl Acetate	Synthetic Nonyl Acetate
Odor Profile	Fruity (pear, apple, citrus), waxy, with potential for subtle, complex secondary notes (e.g., green, floral) depending on the source.[1][2]	Clean, strong fruity (pineapple, melon), waxy, and green aroma.[2][3]
Purity	Typically lower than synthetic counterparts; may contain trace amounts of other esters, alcohols, and aldehydes from the natural source.	High purity (typically >98%), with a more straightforward and potent primary aroma.[2]
Complexity	Generally more complex and nuanced due to the presence of trace compounds.	Less complex, characterized by a more direct and intense primary scent.
Flavor Profile	Described as fruity and waxy with a tropical fruit background at 20 ppm.[3]	Can have a bitter taste if concentrated, but fruity when diluted.[3]
Consistency	Can exhibit slight variations between batches due to natural sourcing.[4]	High batch-to-batch consistency due to controlled manufacturing processes.[2]

Experimental Protocols

To quantitatively and qualitatively assess the sensory differences between natural and synthetic nonyl acetate, the following experimental protocols are recommended:

Gas Chromatography-Olfactometry (GC-O)

Objective: To separate and identify the volatile compounds in a sample and determine which of them are odor-active.

Methodology:

• Sample Preparation: Natural and synthetic nonyl acetate samples are diluted in an appropriate solvent (e.g., ethanol) to a standardized concentration.

• Injection: A small volume of the prepared sample is injected into the gas chromatograph.

• Separation: The volatile compounds are separated based on their boiling points and interactions with the stationary phase of the GC column.

• Detection: The column effluent is split. One portion is directed to a chemical detector (e.g., Mass Spectrometer) for compound identification, while the other is sent to a sniffing port.[5][6]

• Olfactory Analysis: A trained sensory panelist or "assessor" sniffs the effluent from the sniffing port and records the perceived odor, its intensity, and its retention time.[6] This allows for the correlation of specific chemical compounds with their perceived smells.

Sensory Panel Evaluation

Objective: To obtain a comprehensive sensory profile and measure the perceived differences between samples using a trained human panel.

Methodology:

• Panelist Training: A panel of 8-12 individuals is trained to identify and rate the intensity of various aroma attributes relevant to nonyl acetate (e.g., fruity, waxy, green, floral).

• Sample Presentation: Samples of natural and synthetic nonyl acetate are presented to the panelists in a controlled environment (odor-free, consistent lighting and temperature). Samples are coded to prevent bias.

• Evaluation: Panelists are asked to rate the intensity of each aroma attribute on a structured scale (e.g., a 15-point scale). Triangle tests can also be employed to determine if a perceivable difference exists between the two samples.

• Data Analysis: The collected data is statistically analyzed to identify significant differences in the sensory profiles of the natural and synthetic samples.

Mandatory Visualizations

Figure 1: Experimental workflow for comparative sensory analysis.

Figure 2: Simplified olfactory signaling pathway for odorant perception.

References

• 1. scent.vn [scent.vn]
• 2. glooshi.com [glooshi.com]
• 3. nonyl acetate, 143-13-5 [thegoodscentscompany.com]
• 4. nutrisci.wisc.edu [nutrisci.wisc.edu]
• 5. aidic.it [aidic.it]
• 6. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Proper Disposal of Nonyl Acetate: A Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of Nonyl Acetate is a critical component of laboratory safety and chemical management. This guide provides essential information for researchers, scientists, and drug development professionals on the proper procedures for handling and disposing of Nonyl Acetate waste. Adherence to these guidelines will help prevent environmental contamination and ensure compliance with regulatory standards.

Immediate Safety and Disposal Overview

Nonyl Acetate is classified as toxic to aquatic life with long-lasting effects, underscoring the importance of preventing its release into the environment.[1][2] Improper disposal can lead to significant ecological harm. Therefore, it is imperative that Nonyl Acetate is not discharged into sewers, surface water, or ground water.[3]

Core Disposal Procedures

The primary directive for the disposal of Nonyl Acetate is to adhere strictly to local, regional, and national regulations.[4][5][6] In most cases, this will involve engaging a licensed waste disposal company.[4][5]

Step-by-Step Disposal Protocol:

• Containment: In the event of a spill, immediately contain the material using an inert absorbent such as sand, diatomite, or universal binders.[3] Prevent the spill from spreading and ensure it does not enter drains.[1][4]

• Collection: Carefully collect the absorbed material and spilled Nonyl Acetate into suitable, closed containers labeled for disposal.[6][7]

• Storage: Store the waste containers in a secure, well-ventilated area, away from incompatible materials, until they can be collected by a licensed waste disposal service.

• Professional Disposal: Arrange for a licensed waste disposal company to collect and manage the Nonyl Acetate waste.[4][5] This ensures that the chemical is handled and disposed of in accordance with all applicable environmental laws.

• Contaminated Packaging: Dispose of uncleaned or empty containers as you would the chemical itself.[3] Containers should be triple-rinsed (or the equivalent) before being offered for recycling or reconditioning.[1] If not recycled, the packaging should be punctured to prevent reuse and disposed of in a sanitary landfill or through controlled incineration with flue gas scrubbing.[1]

Experimental Waste

For waste generated from experimental protocols involving Nonyl Acetate, the same principles of containment and professional disposal apply. All materials, including contaminated labware (e.g., gloves, pipette tips, glassware), should be collected in designated, sealed waste containers for pickup by a certified waste management provider.

Logical Framework for Nonyl Acetate Disposal

The following diagram illustrates the decision-making process for the proper disposal of Nonyl Acetate.

Nonyl Acetate Disposal Workflow

References

• 1. Page loading... [wap.guidechem.com]
• 2. vigon.com [vigon.com]
• 3. prod.adv-bio.com [prod.adv-bio.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. cdn.chemservice.com [cdn.chemservice.com]
• 7. fishersci.com [fishersci.com]

Personal protective equipment for handling Nonyl Acetate

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Nonyl Acetate in a laboratory setting. It is designed to assist researchers, scientists, and drug development professionals in maintaining a safe working environment.

Hazard Overview

According to multiple safety data sheets (SDS), Nonyl Acetate is not classified as a hazardous substance or mixture under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][2] However, as a matter of best practice in a laboratory setting, appropriate personal protective equipment should always be worn when handling any chemical.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are crucial to minimize exposure and ensure safety. The following sections detail the recommended PPE for handling Nonyl Acetate.

• Requirement: Always wear chemical safety goggles or a face shield where splashing is possible.

• Rationale: To protect eyes from accidental splashes which can cause irritation.[3]

There is limited specific quantitative data on the breakthrough time of glove materials for Nonyl Acetate. Therefore, the following recommendations are based on data for chemically similar acetate esters. It is critical to consult the specific chemical resistance data from your glove manufacturer.

• For Splash Protection or Incidental Contact: Nitrile gloves are commonly used in laboratory settings. However, for many acetate esters, they may offer limited protection and should be changed immediately upon any contact with Nonyl Acetate.

• For Prolonged or Intentional Contact: Butyl rubber or Viton® gloves are generally recommended for handling esters.

Table 1: Qualitative Glove Compatibility for Acetate Esters (as a proxy for Nonyl Acetate)

Glove Material	General Resistance to Acetate Esters	Recommendations
Nitrile	Fair to Poor	Suitable for splash protection only. Change immediately upon contact.
Butyl Rubber	Good to Excellent	Recommended for prolonged or immersive work.
Neoprene	Fair	Use with caution; consult manufacturer data.
Natural Rubber (Latex)	Poor	Not recommended for handling Nonyl Acetate.
Polyvinyl Chloride (PVC)	Poor	Not recommended for handling Nonyl Acetate.

Note: This table is a general guide. Always verify with your glove manufacturer for specific breakthrough times and degradation data.

• Normal Conditions: Respiratory protection is not typically required when handling Nonyl Acetate in a well-ventilated area.[1]

• Inadequate Ventilation or Aerosol Generation: If working in an area with poor ventilation, or if there is a potential to generate mists or aerosols, a NIOSH-approved air-purifying respirator with an organic vapor (OV) cartridge (Type A) should be used.[3]

• Requirement: A standard laboratory coat should be worn to protect street clothing and skin from accidental contact.

• For larger quantities or splash potential: Consider the use of chemical-resistant aprons or coveralls.

Operational Plan for Handling Nonyl Acetate

3.1. Engineering Controls:

• Work in a well-ventilated area. A chemical fume hood is recommended, especially when heating or agitating the substance.

• Ensure an eyewash station and safety shower are readily accessible.[2]

3.2. Safe Handling Procedures:

• Read the Safety Data Sheet (SDS) for Nonyl Acetate before starting any work.

• Inspect all PPE for integrity before use.

• Dispense Nonyl Acetate carefully to avoid splashing or creating aerosols.

• Keep containers tightly closed when not in use.

• Avoid contact with skin, eyes, and clothing.[2]

• Wash hands thoroughly with soap and water after handling.

Disposal Plan

4.1. Waste Characterization:

• While not federally listed as a hazardous waste, Nonyl Acetate waste should be handled as a chemical waste. Disposal regulations can vary by state and local jurisdiction.

4.2. Disposal of Liquid Waste:

• Collect all waste Nonyl Acetate and contaminated solutions in a dedicated, properly labeled, and sealed container.

• Do not pour Nonyl Acetate down the drain.

• Arrange for disposal through a licensed chemical waste disposal company in accordance with all local, state, and federal regulations.[2][4]

4.3. Disposal of Contaminated PPE:

• Contaminated gloves, lab coats, and other disposable materials should be collected in a sealed bag and disposed of as chemical waste.

Logical Workflow for PPE Selection and Use

The following diagram illustrates the decision-making process for selecting and using appropriate PPE when handling Nonyl Acetate.

Caption: Workflow for PPE selection when handling Nonyl Acetate.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. johndwalsh.com [johndwalsh.com]
• 4. Page loading... [guidechem.com]